Tetrabutylphosphonium bromide

• CAS: 3115-68-2

Core Science & Biosynthesis

Tetrabutylphosphonium Bromide: A Comprehensive Technical Guide to Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and characterization of tetrabutylphosphonium (B1682233) bromide (TBPB), a versatile quaternary phosphonium (B103445) salt widely utilized as a phase-transfer catalyst, an intermediate in the synthesis of ionic liquids, and a reagent in various organic transformations. This document outlines common synthetic methodologies, purification techniques, and a thorough analysis of its physicochemical and spectroscopic properties.

Synthesis of Tetrabutylphosphonium Bromide

Tetrabutylphosphonium bromide is typically synthesized via the quaternization of tributylphosphine (B147548) with 1-bromobutane (B133212). Two primary protocols are presented below: a general laboratory-scale method and an industrially relevant approach.

General Laboratory Synthesis: Direct Quaternization

A straightforward and common method for the synthesis of TBPB involves the direct reaction of tributylphosphine with an equimolar amount of 1-bromobutane. The reaction proceeds by heating the mixture, leading to the formation of the desired quaternary phosphonium salt.

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of tributylphosphine and 1-bromobutane.

• Heat the reaction mixture to a temperature between 100-120 °C.

• Maintain the temperature and continue stirring for 10-15 hours.

• After the reaction is complete, cool the mixture to room temperature, which should result in the solidification of the crude TBPB.

• The crude product can then be purified by recrystallization. This method typically results in excellent yields of the final product.[1]

Industrial Scale Synthesis in Acetonitrile (B52724)

For larger-scale production, the reaction can be carried out in a suitable solvent, such as acetonitrile, to facilitate better temperature control and product handling. A two-step industrial process is also common, which begins with the synthesis of the tributylphosphine precursor.

Experimental Protocol:

Step 1: Synthesis of Tributylphosphine (Optional, if not commercially sourced)

• In a suitable reactor, a Grignard reagent is first prepared from n-butyl bromide and magnesium in an appropriate solvent like tetrahydrofuran (B95107) (THF).

• This is followed by the reaction of the Grignard reagent with phosphorus trichloride.

• The resulting crude tributylphosphine is purified by distillation under reduced pressure.[2]

Step 2: Synthesis of Tetrabutylphosphonium Bromide

• In a large reactor, charge tributylphosphine, 1-bromobutane, and acetonitrile as the solvent.[2]

• The mixture is heated to the reflux temperature of acetonitrile (approximately 85 °C) with constant stirring.[2]

• The reaction is maintained at this temperature for about 48 hours.[2]

• After the incubation period, the acetonitrile is distilled off under reduced pressure.[2]

• The resulting crude product is cooled to induce crystallization.[2]

• The crystalline product is isolated by centrifugation, and a second crop of crystals can be obtained from the mother liquor after concentration.[2]

Purification

To achieve high purity, crude tetrabutylphosphonium bromide is typically subjected to recrystallization. The choice of solvent is critical for effective purification.

Experimental Protocol: Recrystallization

• Dissolve the crude TBPB in a minimal amount of a hot solvent mixture, such as ethyl acetate (B1210297)/hexane (99:1).

• Allow the solution to cool slowly to room temperature to promote the formation of well-defined crystals.

• Further cooling in an ice bath can be employed to maximize the yield of the purified product.

• The purified crystals are then collected by vacuum filtration.

• The collected crystals are dried in a vacuum desiccator to remove any residual solvent.

For hygroscopic phosphonium salts, an alternative method involves dissolving the crude product in a minimal amount of boiling ethyl acetate with the dropwise addition of acetonitrile until complete dissolution. Slow cooling should afford the crystalline product. It is also advisable to remove any water from the crude product by azeotropic distillation with toluene (B28343) prior to recrystallization.

Characterization

The synthesized tetrabutylphosphonium bromide can be thoroughly characterized by determining its physical properties and by using various spectroscopic techniques.

Physical and Chemical Properties

The key physical and chemical properties of tetrabutylphosphonium bromide are summarized in the table below.

Property	Value
Molecular Formula	C₁₆H₃₆BrP
Molecular Weight	339.33 g/mol [2]
Appearance	White to off-white crystalline powder
Melting Point	100-103 °C
CAS Number	3115-68-2[2]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized tetrabutylphosphonium bromide.

Spectroscopic Technique	Data
¹H NMR (in CDCl₃)	δ (ppm): ~2.46 (m, 8H, P-CH₂), ~1.55 (m, 16H, P-CH₂-CH₂ and P-CH₂-CH₂-CH₂), ~0.98 (t, 12H, CH₃)[3]
¹³C NMR (in CDCl₃)	Spectrum available, confirming the presence of four distinct carbon environments in the butyl chains.
³¹P NMR	A single peak is expected around +40.1 ppm (relative to 85% H₃PO₄), which is characteristic for tetraalkylphosphonium salts.
FTIR	Characteristic peaks for C-H stretching and bending vibrations of the butyl groups are expected.
Mass Spectrometry (EI)	Molecular Ion (M⁺): Not typically observed. Base Peak (m/z): 259. Key Fragments (m/z): 203, 147, 57 (corresponding to the loss of one or more butyl groups).[4]

Visualizing the Synthesis and Workflow

Synthesis Pathway

The synthesis of tetrabutylphosphonium bromide from tributylphosphine and 1-bromobutane can be depicted as a single-step quaternization reaction.

Caption: Synthesis of Tetrabutylphosphonium Bromide.

Experimental Workflow: Laboratory Synthesis

The workflow for the laboratory-scale synthesis and purification of tetrabutylphosphonium bromide is outlined below.

Caption: Laboratory Synthesis and Purification Workflow.

References

• 1. rsc.org [rsc.org]
• 2. Tetrabutylphosphonium bromide | C16H36BrP | CID 76564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tetrabutylphosphonium bromide(3115-68-2) 1H NMR [m.chemicalbook.com]
• 4. Tetrabutylphosphonium bromide(3115-68-2) 13C NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to Tetrabutylphosphonium Bromide: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) bromide (TBPB) is a quaternary phosphonium (B103445) salt that has garnered significant attention in various fields of chemistry and materials science. Its unique combination of properties, including high thermal stability and solubility in organic solvents, makes it a versatile compound with a wide range of applications.[1] This technical guide provides a comprehensive overview of the physical and chemical properties of tetrabutylphosphonium bromide, detailed experimental protocols for their determination, and insights into its primary applications, particularly its role as a phase transfer catalyst.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Tetrabutylphosphonium bromide are summarized in the tables below. This data has been compiled from various scientific and commercial sources to provide a reliable reference for researchers.

General and Physical Properties

Property	Value	Reference(s)
Appearance	White to off-white or pale yellow crystalline powder.	[1]
Molecular Formula	C₁₆H₃₆BrP	[1][2]
Molecular Weight	339.33 g/mol	[1][2][3][4][5]
Melting Point	100 - 103 °C	[1][3][5][6]
Density	1.8 g/cm³ at 20°C	[3]
Solubility	Soluble in water (approx. 70 g/100 mL), chloroform (B151607) (slightly), and methanol (B129727) (slightly).	[3]
Flash Point	290 °C	[6]
Decomposition Temperature	Information on the specific decomposition temperature is not readily available, but it is noted for its high thermal stability.	[1]

Spectroscopic and Structural Data

Property	Description	Reference(s)
CAS Number	3115-68-2	[2][4][5]
IUPAC Name	tetrabutylphosphanium bromide	[2]
SMILES	CCCC--INVALID-LINK--(CCCC)CCCC.[Br-]	[2]
InChI Key	RKHXQBLJXBGEKF-UHFFFAOYSA-M	[2]
Crystal Structure	The semiclathrate hydrate (B1144303) of TBPB has an orthorhombic structure with the space group Pmma. The unit cell parameters are a = 21.065(5) Å, b = 12.657(3) Å, and c = 11.992(3) Å. The chemical formula of the hydrate is TBPB·38H₂O.	[7]

Experimental Protocols

This section provides detailed methodologies for the determination of key physical and chemical properties of Tetrabutylphosphonium bromide. These protocols are based on standard laboratory practices and can be adapted for specific research needs.

Determination of Melting Point

The melting point of TBPB can be determined using a standard melting point apparatus.

• Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

• Procedure:

  • Ensure the TBPB sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.

  • Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in the heating block of the melting point apparatus.

  • Heat the block at a steady and slow rate (approximately 1-2 °C per minute) as the temperature approaches the expected melting point.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample has melted. This range represents the melting point of the sample.

Determination of Aqueous Solubility

The solubility of TBPB in water can be determined using the shake-flask method.

• Apparatus: Erlenmeyer flask with a stopper, analytical balance, magnetic stirrer and stir bar, thermostatically controlled water bath, filtration apparatus (e.g., syringe filter), and a suitable analytical instrument for quantification (e.g., UV-Vis spectrophotometer or conductivity meter).

• Procedure:

  • Add an excess amount of TBPB to a known volume of deionized water in an Erlenmeyer flask.

  • Seal the flask and place it in a thermostatically controlled water bath set to the desired temperature (e.g., 25 °C).

  • Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After stirring, allow the solution to stand undisturbed in the water bath for several hours to allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter to remove any undissolved particles.

  • Dilute the filtered solution as necessary and determine the concentration of TBPB using a pre-calibrated analytical method.

  • The solubility is expressed in grams per 100 mL of water.

Purity Assay by Titration

The purity of TBPB can be determined by argentometric titration of the bromide ion.

• Apparatus: Analytical balance, burette, beaker, volumetric flasks, magnetic stirrer and stir bar, and a potentiometer with a silver electrode.

• Reagents: 0.1 M Silver Nitrate (B79036) (AgNO₃) standard solution, dilute nitric acid, deionized water.

• Procedure:

  • Accurately weigh a sample of TBPB (approximately 0.5 g) and dissolve it in 50 mL of deionized water in a beaker.

  • Add 5 mL of dilute nitric acid to the solution.

  • Place the beaker on a magnetic stirrer and immerse the silver electrode into the solution.

  • Titrate the solution with a standardized 0.1 M silver nitrate solution, recording the potential difference after each addition.

  • The endpoint of the titration is determined from the point of maximum potential change.

  • Calculate the purity of TBPB based on the volume of silver nitrate solution consumed.

Thermogravimetric Analysis (TGA)

TGA can be used to evaluate the thermal stability of TBPB.

• Apparatus: Thermogravimetric analyzer.

• Procedure:

  • Place a small, accurately weighed sample of TBPB (typically 5-10 mg) into the TGA sample pan.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a specified temperature range (e.g., 25 °C to 600 °C).

  • The instrument will record the mass of the sample as a function of temperature.

  • The resulting TGA curve can be analyzed to determine the onset of decomposition and other thermal events.

Spectroscopic Analysis

• Apparatus: NMR spectrometer.

• Procedure:

  • Dissolve a small amount of TBPB in a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Transfer the solution to an NMR tube.

  • Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

  • The resulting spectrum can be used to confirm the structure of the tetrabutylphosphonium cation.

• Apparatus: FTIR spectrometer.

• Procedure (KBr Pellet Method):

  • Mix a small amount of finely ground TBPB (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder.

  • Press the mixture in a pellet die under high pressure to form a transparent pellet.

  • Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

  • The spectrum will show the characteristic vibrational frequencies of the functional groups present in TBPB.

Synthesis and Reaction Mechanisms

Tetrabutylphosphonium bromide is a key player in various chemical transformations, most notably as a phase transfer catalyst. Its synthesis is also a well-established process.

Industrial Synthesis of Tetrabutylphosphonium Bromide

A common industrial method for producing TBPB involves a two-step process, starting from n-butyl bromide, magnesium, and phosphorus trichloride (B1173362) to first synthesize tributylphosphine, which is then reacted with n-butyl bromide.[8]

Caption: Industrial synthesis workflow for Tetrabutylphosphonium bromide.

Mechanism of Phase Transfer Catalysis

Tetrabutylphosphonium bromide is highly effective as a phase transfer catalyst, facilitating reactions between reactants in immiscible phases (e.g., an aqueous phase and an organic phase). The mechanism involves the transport of an anionic reactant from the aqueous phase to the organic phase where it can react with the organic substrate.[9][10]

References

• 1. chemimpex.com [chemimpex.com]
• 2. Tetrabutylphosphonium bromide | C16H36BrP | CID 76564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tetrabutylphosphonium bromide | 3115-68-2 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 6. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 7. Characterization of tetra-n-butylphosphonium bromide semiclathrate hydrate by crystal structure analysis - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. CN1847251A - Novel method for industrially producing tetrabutyl phosphonium bromide - Google Patents [patents.google.com]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. Phase transfer catalysis (PTC) - operachem [operachem.com]

An In-depth Technical Guide to Tetrabutylphosphonium Bromide (CAS 3115-68-2)

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium (B1682233) bromide (TBPB), identified by the CAS number 3115-68-2, is a quaternary phosphonium (B103445) salt with significant applications in various fields of chemical synthesis and material science.[1] This guide provides a comprehensive overview of its properties, synthesis, and key applications, with a focus on its role as a phase-transfer catalyst.

Chemical and Physical Properties

Tetrabutylphosphonium bromide is a white to off-white or pale yellow crystalline powder.[2] It is recognized for its high thermal stability and solubility in many organic solvents, making it a versatile reagent in diverse reaction conditions.[2]

Table 1: Physicochemical Properties of Tetrabutylphosphonium Bromide

Property	Value	Reference
CAS Number	3115-68-2	[2]
Molecular Formula	C₁₆H₃₆BrP	[2][3]
Molecular Weight	339.33 g/mol	[2][3]
Appearance	White to off-white or pale yellow powder	[2]
Melting Point	100 - 103 °C	[2]
Purity	≥ 98% (Assay by titration)	[2]

Table 2: Spectral Data of Tetrabutylphosphonium Bromide

Spectral Data	Description
¹H NMR	Spectrum available
¹³C NMR	Spectrum available
IR	Spectrum available
Mass Spectrometry	Spectrum available

Synthesis of Tetrabutylphosphonium Bromide

A general and straightforward method for the synthesis of tetrabutylphosphonium bromide involves the reaction of tributylphosphine (B147548) with an alkyl bromide.[4]

General Laboratory Synthesis Protocol

A general procedure involves heating an equimolar mixture of tributylphosphine and n-butyl bromide.[4] The reaction is typically conducted at a temperature range of 100-120 °C for a duration of 10-15 hours to yield the corresponding phosphonium bromide in high yields.[4]

Industrial Production Method

An industrial-scale synthesis has been described that involves a two-step process:[5]

• Synthesis of Tributylphosphine: This step starts with n-butyl bromide, magnesium, and phosphorus trichloride (B1173362) in a tetrahydrofuran (B95107) (THF) solvent.[5]

• Formation of Tetrabutylphosphonium Bromide: The synthesized tributylphosphine is then reacted with n-butyl bromide in the presence of acetonitrile (B52724) as a solvent to produce tetrabutylphosphonium bromide.[5]

Diagram 1: Industrial Synthesis Workflow of Tetrabutylphosphonium Bromide.

Core Application: Phase-Transfer Catalysis

Tetrabutylphosphonium bromide is a highly effective phase-transfer catalyst (PTC).[1][2][6] It facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase.[2][7] This catalytic action enhances reaction rates and yields, making it invaluable in synthetic organic chemistry for the production of pharmaceuticals, agrochemicals, and other specialty chemicals.[2]

Mechanism of Action

The mechanism of phase-transfer catalysis by tetrabutylphosphonium bromide involves the phosphonium cation (P(C₄H₉)₄⁺) acting as a carrier for the reacting anion.

• Ion Exchange: In the aqueous phase, the tetrabutylphosphonium cation exchanges its bromide anion for the reactant anion (e.g., hydroxide (B78521), cyanide).

• Phase Transfer: The resulting ion pair, being lipophilic due to the four butyl chains, migrates from the aqueous phase to the organic phase.

• Reaction: In the organic phase, the reactant anion is "naked" and highly reactive, readily participating in the desired chemical transformation with the organic substrate.

• Catalyst Regeneration: After the reaction, the phosphonium cation, now paired with the leaving group anion, migrates back to the aqueous phase to repeat the catalytic cycle.

Diagram 2: Mechanism of Phase-Transfer Catalysis.

Experimental Protocol: N-Alkylation of Indole (B1671886)

The following is a representative protocol for the N-alkylation of a heterocycle, such as indole, using a tetrabutylphosphonium salt as a phase-transfer catalyst. This protocol is adapted from procedures using other phase-transfer catalysts and may require optimization.[8]

Materials:

• Indole

• Benzyl (B1604629) bromide (or other alkylating agent)

• Tetrabutylphosphonium bromide (catalyst)

• Toluene (B28343)

• 50% (w/w) aqueous sodium hydroxide

• Deionized water

• Dichloromethane (B109758)

• Magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add indole (1.0 eq), toluene (10 mL/mmol of substrate), and tetrabutylphosphonium bromide (0.05 eq).

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution (5.0 eq).

• Add the alkylating agent (e.g., benzyl bromide, 1.2 eq) dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C).

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and add deionized water to dissolve any inorganic salts.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to yield the crude product, which can be further purified by column chromatography.

Diagram 3: Experimental Workflow for N-Alkylation.

Other Applications

Beyond its primary role as a phase-transfer catalyst, tetrabutylphosphonium bromide is utilized in several other areas:

• Synthesis of Ionic Liquids: It serves as a precursor for the synthesis of various ionic liquids.[1]

• Catalyst in Halogen Exchange Reactions: TBPB can catalyze the conversion of alkyl chlorides to alkyl bromides.[1]

• Biotechnology: In biochemical applications, it can be used as a reagent for the extraction and purification of biomolecules like proteins and nucleic acids.[2]

• Material Science: It finds applications in the synthesis of polymers and nanocomposites.[2]

• Proteomics Research: Tetrabutylphosphonium bromide has been cited as a useful synthetic reagent in proteomics research, likely for its properties in sample preparation and separation.[9]

Safety and Handling

Tetrabutylphosphonium bromide is a hazardous substance and should be handled with appropriate safety precautions. It is harmful if swallowed and toxic in contact with skin. It can cause skin irritation and serious eye damage. May cause respiratory irritation. Personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.

Biological Activity and Signaling Pathways

While some quaternary phosphonium salts have shown biological activities, including antibacterial effects, there is no specific, well-documented biological signaling pathway directly involving tetrabutylphosphonium bromide in the current scientific literature.[10] Its application in drug development is primarily as a catalyst in the synthesis of active pharmaceutical ingredients rather than as a therapeutic agent itself.

Conclusion

Tetrabutylphosphonium bromide is a versatile and powerful chemical tool, particularly valued for its efficacy as a phase-transfer catalyst. Its ability to facilitate reactions between immiscible phases has made it a cornerstone in various synthetic processes. While its direct biological interactions are not well-defined, its role in the synthesis of complex organic molecules, including pharmaceuticals, underscores its importance for researchers and professionals in the field of drug development. Proper handling and an understanding of its chemical properties are essential for its safe and effective use in the laboratory and in industrial applications.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Tetrabutylphosphonium bromide | C16H36BrP | CID 76564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tetrabutylphosphonium bromide synthesis - chemicalbook [chemicalbook.com]
• 5. CN1847251A - Novel method for industrially producing tetrabutyl phosphonium bromide - Google Patents [patents.google.com]
• 6. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 7. Phase-transfer Catalysis | Chemical Bull Pvt Ltd [chemicalbull.com]
• 8. benchchem.com [benchchem.com]
• 9. scbt.com [scbt.com]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Tetrabutylphosphonium Bromide in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium bromide (TBPB), a quaternary phosphonium (B103445) salt, is a versatile compound with significant applications in organic synthesis, materials science, and pharmaceuticals. It is widely utilized as a phase-transfer catalyst, an intermediate in the synthesis of ionic liquids, and as a component in the formation of deep eutectic solvents and semiclathrate hydrates.[1][2][3] The effectiveness of TBPB in these applications is fundamentally dependent on its interaction with and solubility in various organic solvents.

This technical guide provides a summary of the available solubility characteristics of TBPB in common organic solvents. Recognizing the scarcity of precise quantitative data in published literature, this document also furnishes a detailed, step-by-step experimental protocol for determining the thermodynamic equilibrium solubility of TBPB. This enables researchers to generate precise data tailored to their specific experimental conditions.

Data Presentation: Qualitative Solubility

Precise quantitative solubility data for Tetrabutylphosphonium bromide in a wide range of organic solvents is not extensively available in public literature. However, various sources provide qualitative descriptions of its solubility. The following table consolidates this information to provide a general guideline for solvent selection.

Solvent	Formula	Type	Qualitative Solubility	Source(s)
Methanol	CH₃OH	Polar Protic	Slightly Soluble	[2][4]
Chloroform	CHCl₃	Polar Aprotic	Slightly Soluble	[2][4]
Water	H₂O	Polar Protic	Soluble (~70 g/100 mL)	[4][5][6]
General Polar Solvents	-	-	Generally Soluble	[1]

Note: The term "Slightly Soluble" can be subjective. For precise applications, experimental determination is strongly recommended.

Experimental Protocol: Determination of Equilibrium Solubility via the Gravimetric Method

The most reliable method for determining the true (thermodynamic) solubility of a crystalline solid like TBPB is the isothermal equilibrium or "shake-flask" method, followed by gravimetric analysis of the saturated solution.[7][8][9] This method involves allowing an excess of the solid to reach equilibrium with the solvent at a constant temperature, followed by the careful separation and quantification of the dissolved solute.

Materials and Equipment

• Tetrabutylphosphonium bromide (TBPB), ≥98% purity, dried in a vacuum oven to remove moisture.

• Organic solvent of interest (analytical or HPLC grade).

• Thermostatic shaker or water bath capable of maintaining a constant temperature (e.g., ±0.1 °C).

• Analytical balance (precision of ±0.0001 g).

• Glass vials or flasks with airtight seals (e.g., screw caps (B75204) with PTFE liners).

• Syringe filters (e.g., 0.22 µm or 0.45 µm PTFE) to separate undissolved solid.

• Pre-weighed glass evaporating dishes or beakers.

• Drying oven.

• Desiccator.

Step-by-Step Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of dried TBPB to a glass vial. The presence of undissolved solid at the end of the equilibration period is critical to ensure saturation.[10][11]

  • Add a known volume or mass (e.g., 10 mL or 10 g) of the organic solvent to the vial.

  • Securely seal the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatic shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached. This can vary significantly depending on the solvent and solute, with common times ranging from 24 to 72 hours.[9]

  • To confirm equilibrium, samples of the supernatant can be taken at different time points (e.g., 24, 48, and 72 hours). Equilibrium is reached when consecutive measurements yield the same concentration.[8][10]

• Phase Separation:

  • After equilibration, cease agitation and allow the undissolved solid to settle while maintaining the constant temperature.

  • Carefully draw a known volume (e.g., 5 mL) of the clear supernatant liquid using a syringe.

  • Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-weighed evaporating dish. This step must be performed quickly to avoid temperature changes that could alter solubility.

• Gravimetric Analysis:

  • Record the exact mass of the evaporating dish containing the saturated solution.

  • Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent completely without decomposing the TBPB (a temperature below its melting point of ~100-103 °C is advisable).

  • Once the solvent has evaporated, transfer the dish to a desiccator to cool to room temperature.

  • Weigh the dish containing the dry TBPB residue.

  • Repeat the drying and weighing cycles until a constant mass is obtained.[10][12]

Calculation of Solubility

The solubility can be expressed in various units. A common and practical unit is grams of solute per 100 g of solvent.

• Mass of empty evaporating dish: M₁

• Mass of dish + saturated solution: M₂

• Mass of dish + dry TBPB residue: M₃

• Mass of dissolved TBPB (solute):

  • M_solute = M₃ - M₁

• Mass of the aliquot of saturated solution:

  • M_solution = M₂ - M₁

• Mass of the solvent in the aliquot:

  • M_solvent = M_solution - M_solute = (M₂ - M₁) - (M₃ - M₁)

• Solubility ( g/100 g solvent):

  • Solubility = (M_solute / M_solvent) x 100

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical steps involved in the gravimetric determination of TBPB solubility.

Caption: Workflow for gravimetric solubility determination.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Tetrabutylphosphonium bromide | 3115-68-2 [chemicalbook.com]
• 3. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 4. Tetrabutylphosphonium bromide CAS#: 3115-68-2 [m.chemicalbook.com]
• 5. Tetrabutylphosphonium bromide | CAS#:3115-68-2 | Chemsrc [chemsrc.com]
• 6. chemwhat.com [chemwhat.com]
• 7. pharmatutor.org [pharmatutor.org]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. uomus.edu.iq [uomus.edu.iq]
• 11. researchgate.net [researchgate.net]
• 12. pharmajournal.net [pharmajournal.net]

In-depth Technical Guide to the Thermal Stability of Tetrabutylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) bromide (TBPB), a quaternary phosphonium (B103445) salt, is a versatile compound utilized in a wide array of applications, including as a phase-transfer catalyst, in the synthesis of ionic liquids, and for its potential in drug delivery systems. Its efficacy in these roles is often dictated by its thermal stability, a critical parameter that defines the upper temperature limits of its application and storage. This technical guide provides a comprehensive overview of the thermal stability of TBPB, detailing its decomposition behavior, relevant thermal transitions, and the experimental protocols used for its characterization.

Physicochemical Properties

A foundational understanding of the basic physicochemical properties of Tetrabutylphosphonium bromide is essential before delving into its thermal stability.

Property	Value	Reference
Molecular Formula	C₁₆H₃₆PBr	[General Knowledge]
Molecular Weight	339.33 g/mol	[General Knowledge]
Appearance	White to off-white or pale yellow powder	[General Knowledge]
Melting Point	100-103 °C	[1]
Solubility	Soluble in water	[General Knowledge]

Thermal Stability and Decomposition

The thermal stability of Tetrabutylphosphonium bromide is a key factor in its practical applications. Understanding its decomposition temperature and the products formed upon degradation is crucial for safe and effective use.

Thermal Decomposition Temperature

In a related compound, tetrabutylphosphonium tribromide (TBPTB), the material is noted to be stable up to approximately 200°C, suggesting that the phosphonium cation itself contributes to a notable level of thermal stability.[2]

Thermal Transitions

Differential Scanning Calorimetry (DSC) is employed to identify thermal transitions such as melting, crystallization, and glass transitions. For Tetrabutylphosphonium bromide, a melting point of 100°C has been determined by DSC.[3] This endothermic transition represents the energy required to change the state of TBPB from a solid to a liquid.

Decomposition Products

Upon thermal decomposition, Tetrabutylphosphonium bromide is expected to break down into several smaller molecules. The hazardous decomposition products identified include:

• Carbon monoxide (CO)

• Carbon dioxide (CO₂)

• Oxides of phosphorus (e.g., P₄O₁₀)

• Hydrogen bromide (HBr)

Decomposition Pathways

The thermal decomposition of quaternary phosphonium salts can proceed through several pathways. While specific mechanistic studies on TBPB are limited, the generally accepted mechanisms for similar compounds involve:

• Hofmann Elimination (β-elimination): This pathway involves the abstraction of a proton from a β-carbon of one of the butyl chains by the bromide anion, leading to the formation of tributylphosphine (B147548), 1-butene, and hydrogen bromide.

• Nucleophilic Substitution (Sɴ2): In this mechanism, the bromide anion acts as a nucleophile and attacks one of the α-carbons of the butyl groups, resulting in the formation of tributylphosphine and 1-bromobutane.

The predominant pathway can be influenced by factors such as temperature, the nature of the anion, and the steric hindrance around the phosphorus atom.

Experimental Protocols

Detailed and reproducible experimental methodologies are critical for the accurate assessment of thermal stability. The following sections outline standardized protocols for TGA and DSC analysis of ionic liquids like TBPB.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and the mass loss profile of TBPB as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of dry TBPB into a clean TGA pan (typically alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 25-30°C.

  • Heat the sample from the starting temperature to a final temperature of at least 400°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Plot the sample mass (or mass percentage) as a function of temperature.

  • Determine the onset temperature of decomposition (Tonset) from the intersection of the baseline tangent and the tangent of the decomposition curve.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and other thermal transitions of TBPB.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of dry TBPB into a hermetically sealed aluminum DSC pan.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 25°C.

  • Heat the sample to a temperature approximately 20-30°C above its expected melting point (e.g., 130°C) at a heating rate of 10°C/min.

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the starting temperature at a controlled rate (e.g., 10°C/min).

  • A second heating scan is often performed to observe the behavior of the sample after a controlled thermal history.

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • The melting point is typically determined as the peak temperature of the endothermic melting transition.

Visualizations

Visual representations of experimental workflows and logical relationships can aid in understanding the processes involved in assessing the thermal stability of TBPB.

Caption: Workflow for Thermogravimetric Analysis (TGA) of TBPB.

Caption: Workflow for Differential Scanning Calorimetry (DSC) of TBPB.

Caption: Potential Thermal Decomposition Pathways of TBPB.

Conclusion

Tetrabutylphosphonium bromide exhibits good thermal stability, with an approximate decomposition onset temperature of around 300°C. Its well-defined melting point at 100°C allows for its use in a molten state for various applications. A thorough understanding of its thermal behavior, including its decomposition products and potential degradation pathways, is essential for its safe handling and effective implementation in research, development, and manufacturing processes. The provided experimental protocols for TGA and DSC offer a standardized approach for researchers to further investigate and confirm the thermal properties of TBPB in their specific applications.

References

• 1. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 2. tandfonline.com [tandfonline.com]
• 3. rsc.org [rsc.org]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of Tetrabutylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of tetrabutylphosphonium (B1682233) bromide. The information presented herein is intended to assist researchers and professionals in the fields of chemistry and drug development in the characterization and analysis of this compound.

Introduction

Tetrabutylphosphonium bromide is a quaternary phosphonium (B103445) salt widely utilized as a phase-transfer catalyst, an ionic liquid, and in various organic syntheses. Its structural elucidation and purity assessment are critical for its effective application. NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure and chemical environment of the nuclei within a molecule. This guide focuses on the ¹H and ¹³C NMR spectra of tetrabutylphosphonium bromide, presenting key data and experimental considerations.

Chemical Structure and NMR Signal Assignment

The chemical structure of tetrabutylphosphonium bromide consists of a central phosphorus atom bonded to four butyl chains, with a bromide counter-ion. The symmetry of the molecule simplifies its NMR spectra.

Figure 1. Chemical structure of tetrabutylphosphonium bromide with NMR assignments.

Due to the tetrahedral symmetry around the phosphorus atom, the four butyl groups are chemically equivalent. Within each butyl chain, there are four distinct carbon environments and three distinct proton environments, labeled α, β, γ, and δ, starting from the carbon attached to the phosphorus atom.

Quantitative NMR Data

The following tables summarize the ¹H and ¹³C NMR spectral data for tetrabutylphosphonium bromide recorded in deuterated chloroform (B151607) (CDCl₃).

¹H NMR Data

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
α-CH₂	~2.46	Multiplet	8H
β,γ-CH₂	~1.55	Multiplet	16H
δ-CH₃	~0.98	Triplet	12H

Table 1: ¹H NMR (400 MHz, CDCl₃) data for tetrabutylphosphonium bromide.[1]

¹³C NMR Data

Signal Assignment	Chemical Shift (δ, ppm)
α-C	24.1 (d, ¹JP-C = 48.5 Hz)
β-C	23.5 (d, ²JP-C = 15.2 Hz)
γ-C	24.2 (d, ³JP-C = 4.6 Hz)
δ-C	13.5 (s)

Table 2: ¹³C NMR (101 MHz, CDCl₃) data for tetrabutylphosphonium bromide.

Experimental Protocol

The following is a representative protocol for the acquisition of ¹H and ¹³C NMR spectra of tetrabutylphosphonium bromide.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of tetrabutylphosphonium bromide for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard to the vial.

• Dissolution: Gently agitate the vial to ensure complete dissolution of the solid. The solution should be clear and free of any particulate matter.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

NMR Data Acquisition

The spectra should be acquired on a standard NMR spectrometer, for example, a 400 MHz instrument.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse sequence (e.g., zg30).

• Number of Scans: 16 to 64, depending on the desired signal-to-noise ratio.

• Relaxation Delay: 1.0 - 2.0 seconds.

• Acquisition Time: Approximately 2-4 seconds.

• Spectral Width: 0 to 12 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

• Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

• Relaxation Delay: 2.0 seconds.

• Acquisition Time: Approximately 1-2 seconds.

• Spectral Width: 0 to 220 ppm.

Data Processing

• Fourier Transformation: Apply an exponential window function with a line broadening factor of 0.3 Hz for ¹H and 1.0 Hz for ¹³C spectra before Fourier transformation.

• Phasing: Manually phase the transformed spectra to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Reference the spectra using the TMS signal at 0.00 ppm for both ¹H and ¹³C.

• Integration: Integrate the signals in the ¹H spectrum to determine the relative number of protons.

Logical Workflow for NMR Analysis

The following diagram illustrates the logical workflow for the NMR analysis of tetrabutylphosphonium bromide, from sample preparation to spectral interpretation.

Figure 2. Workflow for NMR analysis of tetrabutylphosphonium bromide.

Conclusion

This technical guide has provided a detailed overview of the ¹H and ¹³C NMR spectra of tetrabutylphosphonium bromide. The presented data and experimental protocol serve as a valuable resource for the identification, characterization, and purity assessment of this important chemical compound. The clear and symmetrical nature of its NMR spectra makes it an excellent example for understanding fundamental NMR principles.

References

• 1. Tetrabutylphosphonium bromide(3115-68-2) 1H NMR [m.chemicalbook.com]

An In-depth Technical Guide to the FTIR Analysis of Tetrabutylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) bromide (TBPB) is a quaternary phosphonium (B103445) salt widely utilized as a phase transfer catalyst, an ionic liquid, and a reagent in various chemical syntheses, including pharmaceutical manufacturing. Its thermal stability and chemical properties make it a versatile compound in both laboratory and industrial settings. Fourier Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique used to identify functional groups and elucidate the molecular structure of compounds like TBPB. This guide provides a comprehensive overview of the FTIR analysis of TBPB, including spectral interpretation, experimental protocols, and key vibrational assignments.

Molecular Structure and Vibrational Modes

The TBPB molecule consists of a central phosphorus atom bonded to four butyl chains, forming the tetrabutylphosphonium cation ([P(C₄H₉)₄]⁺), and a bromide anion (Br⁻). The infrared spectrum is dominated by the vibrational modes of the cation due to the covalent bonds within the butyl chains and the P-C bonds. The bromide anion does not exhibit vibrations in the mid-infrared region.

The primary vibrational modes observed in the FTIR spectrum of TBPB arise from:

• C-H stretching of the methyl (CH₃) and methylene (B1212753) (CH₂) groups in the butyl chains.

• C-H bending (scissoring, wagging, twisting, and rocking) of the methyl and methylene groups.

• C-C stretching of the carbon backbone of the butyl chains.

• P-C stretching and deformation of the phosphonium core.

FTIR Spectrum of Tetrabutylphosphonium Bromide

The FTIR spectrum of TBPB is characterized by strong absorptions in the C-H stretching region (2800-3000 cm⁻¹) and a series of distinct peaks in the fingerprint region (below 1500 cm⁻¹).

Data Presentation: Characteristic Vibrational Frequencies

The following table summarizes the key vibrational frequencies and their assignments for Tetrabutylphosphonium bromide. These assignments are based on published data for phosphonium salts and general infrared spectroscopy correlation tables.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~2960	Strong	νₐₛ(CH₃) - Asymmetric stretching of methyl groups
~2935	Strong	νₐₛ(CH₂) - Asymmetric stretching of methylene groups
~2874	Strong	νₛ(CH₃) - Symmetric stretching of methyl groups
~2860	Medium	νₛ(CH₂) - Symmetric stretching of methylene groups
~1467	Medium-Strong	δ(CH₂) - Methylene scissoring/bending
~1380	Medium	δₛ(CH₃) - Symmetric methyl bending (umbrella mode)
~1200 - 1300	Weak-Medium	P-CH₂-R Deformation
~722 - 755	Medium	P-C Stretching

Note: Peak positions can vary slightly depending on the sample preparation method and the physical state of the sample (e.g., solid vs. liquid).

Experimental Protocols

The choice of sampling technique for FTIR analysis of TBPB depends on the physical state of the sample and the desired information. As TBPB is a solid at room temperature, the following methods are commonly employed.

Attenuated Total Reflectance (ATR)

ATR-FTIR is a convenient method for analyzing solid samples with minimal preparation.

Methodology:

• Instrument Setup: Use an FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

• Background Collection: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of TBPB powder onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Apply consistent pressure to the sample using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum. A typical measurement might involve co-adding 16 to 64 scans at a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue after analysis.

KBr Pellet (Transmission)

This traditional method involves dispersing the solid sample in a potassium bromide (KBr) matrix.

Methodology:

• Sample Preparation: Grind a small amount (1-2 mg) of TBPB with approximately 100-200 mg of dry, spectroscopic grade KBr using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Background Collection: Record a background spectrum with the empty sample holder in the beam path.

• Spectrum Acquisition: Place the KBr pellet in the sample holder and collect the FTIR spectrum.

• Data Analysis: The resulting spectrum will show the absorption bands of TBPB.

Nujol Mull (Transmission)

In this method, the solid is ground with a mulling agent (Nujol, a mineral oil) to form a paste.

Methodology:

• Sample Preparation: Grind 5-10 mg of TBPB into a fine powder.

• Mulling: Add 1-2 drops of Nujol to the powder and continue grinding to form a smooth, thick paste (a mull).

• Sample Application: Spread a thin, even film of the mull between two salt plates (e.g., KBr or NaCl).

• Spectrum Acquisition: Place the salt plates in the spectrometer's sample holder and collect the spectrum.

• Data Correction: A reference spectrum of Nujol should be consulted or subtracted from the sample spectrum, as Nujol itself has characteristic C-H stretching and bending bands (~2924, 2853, 1462, and 1377 cm⁻¹).

Visualizations

Experimental Workflow for FTIR Analysis

The general workflow for performing an FTIR analysis of a solid sample like TBPB is illustrated below.

A generalized workflow for the FTIR analysis of TBPB.

Logical Flow for TBPB Spectrum Interpretation

Interpreting the FTIR spectrum of TBPB involves a systematic approach to identify the characteristic vibrational modes.

Logical steps for the interpretation of a TBPB FTIR spectrum.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural characterization of Tetrabutylphosphonium bromide. By understanding its characteristic vibrational frequencies and employing appropriate sample handling techniques, researchers can efficiently verify the identity and purity of TBPB. The distinct C-H stretching and bending modes, along with P-C vibrations in the fingerprint region, provide a unique spectral signature for this compound. This guide serves as a foundational resource for scientists and professionals engaged in the analysis and application of TBPB.

The Role of Tetrabutylphosphonium Bromide as a Phase Transfer Catalyst: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mechanism of action of Tetrabutylphosphonium (B1682233) Bromide (TBPB) as a highly effective phase transfer catalyst (PTC). TBPB has emerged as a valuable tool in organic synthesis, facilitating reactions between reactants in immiscible phases, leading to increased reaction rates, higher yields, and milder reaction conditions. This guide provides a comprehensive overview of its catalytic mechanism, quantitative data on its performance, detailed experimental protocols, and visualizations of the catalytic cycle.

The Core Mechanism of Phase Transfer Catalysis

Phase transfer catalysis is a powerful technique that enables reactions between two or more reactants located in different phases, typically an aqueous and an organic phase.[1] The fundamental principle involves a catalyst, the phase transfer agent, which transports a reactant from one phase to another, thereby allowing the reaction to proceed.[1]

Tetrabutylphosphonium bromide (TBPB) is a quaternary phosphonium (B103445) salt that excels as a phase transfer catalyst.[2] Its efficacy stems from the lipophilic nature of the tetrabutylphosphonium cation ((C₄H₉)₄P⁺) and the anionic bromide (Br⁻). The bulky butyl groups surrounding the phosphorus atom render the cation soluble in organic solvents.[3]

The mechanism of action for TBPB in a typical liquid-liquid phase transfer catalyzed reaction, such as a nucleophilic substitution, can be broken down into the following key steps:

• Anion Exchange: In the aqueous phase, the bromide anion of TBPB is exchanged for the anion of the reacting salt (e.g., hydroxide (B78521), cyanide, phenoxide). This forms a new ion pair, tetrabutylphosphonium-[Reactant Anion].

• Phase Transfer: The newly formed lipophilic ion pair, due to the bulky organic groups of the cation, is capable of migrating across the phase boundary from the aqueous phase into the organic phase.

• Reaction in the Organic Phase: In the organic phase, the reactant anion is now "naked" and highly reactive as it is not strongly solvated by water molecules. It then reacts with the organic substrate to form the desired product.

• Catalyst Regeneration: After the reaction, the tetrabutylphosphonium cation pairs with the leaving group anion (often a halide) and is transferred back to the aqueous phase, where it can restart the catalytic cycle.

This continuous cycling of the catalyst between the two phases allows for the efficient conversion of reactants without the need for a single solvent that can dissolve all components.

Quantitative Data on TBPB Catalyzed Reactions

The following tables summarize quantitative data from various studies showcasing the effectiveness of tetrabutylphosphonium bromide and related phosphonium salts as phase transfer catalysts in different organic transformations.

Table 1: Dehydration of 1,4-Butanediol to 1,3-Butadiene

Catalyst	Substrate	Product	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Reference
Bu₄PBr	1,4-Butanediol	1,3-Butadiene	200	2	100	94	[4]

Table 2: Synthesis of Isothiocyanates from Dithiocarbamate (B8719985) Salts

Catalyst	Substrate	Product	Time (s)	Yield (%)	Reference
TBPTB¹	Phenyl dithiocarbamate salt	Phenyl isothiocyanate	47	Total Conversion	[5]

¹Tetrabutylphosphonium tribromide, synthesized from TBPB.

Table 3: Comparative Study of Phase Transfer Catalysts in the Alkylation of Sodium Benzoate

Catalyst	Substrate	Product	Temperature (°C)	Time (min)	Conversion (%)	Reference
Tetra Phenyl Phosphonium Bromide	Sodium Benzoate & Butyl Bromide	Butyl Benzoate	60	60	98
Tetrabutylammonium (B224687) Bromide (TBAB)	Sodium Benzoate & Butyl Bromide	Butyl Benzoate	60	60	91
Aliquat 336	Sodium Benzoate & Butyl Bromide	Butyl Benzoate	60	60	92

Experimental Protocols

This section provides detailed methodologies for key experiments involving tetrabutylphosphonium bromide and its analogs as phase transfer catalysts.

General Protocol for Williamson Ether Synthesis (Adapted for TBPB)

This protocol is adapted from a procedure using tetrabutylammonium bromide (TBAB), a closely related and often interchangeable phase transfer catalyst.

Reaction:

Materials:

• Phenol (B47542)

• n-Butyl Bromide

• Tetrabutylphosphonium bromide (TBPB)

• Sodium hydroxide (NaOH)

• Toluene

• Water

• Separatory funnel

• Magnetic stirrer and hotplate

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve phenol (0.03 mol) in 20 mL of water.

• To this solution, add sodium hydroxide (0.03 mol) and stir until fully dissolved to form sodium phenoxide.

• Add tetrabutylphosphonium bromide (0.001 mol) to the aqueous solution.

• In a separate beaker, prepare a solution of n-butyl bromide (0.03 mol) in 25 mL of toluene.

• Add the organic solution to the aqueous solution in the round-bottom flask.

• Heat the two-phase mixture to 70°C with vigorous stirring for 4 hours.

• After the reaction is complete, cool the mixture to room temperature and transfer it to a separatory funnel.

• Separate the organic layer.

• Wash the organic layer with 10% aqueous NaOH solution (2 x 20 mL) and then with water (2 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• The product, n-butyl phenyl ether, can be further purified by distillation.

Synthesis of Tetrabutylphosphonium Tribromide (TBPTB)

Materials:

• Tetrabutylphosphonium bromide (TBPB)

• Potassium bromide (KBr)

• 50% Hydrogen peroxide (H₂O₂)

• Sodium bicarbonate (NaHCO₃)

• 1M Sulfuric acid (H₂SO₄)

• Ethyl acetate

• Hexane

• Standard laboratory glassware

Procedure:

• In a beaker, dissolve NaHCO₃ (0.1 g, 0.2 mmol) in 50% H₂O₂ (9 ml, 79.74 mmol) with gentle mixing until the solution is clear.[5]

• In a separate container, dissolve TBPB (5.089 g, 15 mmol) and KBr (4.165 g, 35 mmol) in 100 ml of H₂O.[5]

• Add the TBPB/KBr solution in small portions to the H₂O₂/NaHCO₃ mixture.[5]

• Follow this by the portion-wise addition of 1M H₂SO₄ (40 ml).[5]

• Fine yellow microcrystals of TBPTB will precipitate within 1-2 minutes.[5]

• Allow the precipitation to complete over 2.5 hours.[5]

• Filter the solid under suction and dry it in a vacuum desiccator.[5]

• Recrystallize the product from an ethyl acetate/hexane (99:1%) mixture. The reported yield is 94%.[5]

Visualizing the Mechanism of Action

The following diagrams, generated using Graphviz (DOT language), illustrate the key pathways and relationships in the mechanism of action of TBPB as a phase transfer catalyst.

The Catalytic Cycle of TBPB in a Nucleophilic Substitution Reaction

Caption: The catalytic cycle of TBPB in a liquid-liquid phase transfer reaction.

Experimental Workflow for a TBPB-Catalyzed Williamson Ether Synthesis

Caption: A typical experimental workflow for a Williamson ether synthesis using TBPB.

References

• 1. youtube.com [youtube.com]
• 2. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 3. researchgate.net [researchgate.net]
• 4. community.wvu.edu [community.wvu.edu]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Early Applications of Tetrabutylphosphonium Bromide in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) bromide (TBPB) has emerged as a versatile and powerful reagent in organic synthesis. Its early applications primarily centered on its role as a phase-transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases. This technical guide provides a comprehensive overview of the foundational uses of TBPB in organic chemistry, with a focus on its application in nucleophilic substitution reactions, its role as an ionic liquid in dehydration reactions, and its use in the synthesis of ethers and cyclopropanes. Detailed experimental protocols, quantitative data, and workflow diagrams are presented to offer a practical resource for researchers and professionals in the field.

Core Applications of Tetrabutylphosphonium Bromide

Phase-Transfer Catalysis in Nucleophilic Substitution Reactions

One of the earliest and most significant applications of tetrabutylphosphonium bromide is as a phase-transfer catalyst. TBPB excels at transporting anions from an aqueous or solid phase into an organic phase, where they can react with organic substrates.[1][2] This capability overcomes the mutual insolubility of many reactants, leading to faster reaction rates, milder reaction conditions, and improved yields.[3] Compared to its ammonium (B1175870) analogue, tetrabutylammonium (B224687) bromide (TBAB), TBPB often exhibits higher reactivity and greater thermal stability.[4]

A classic example of TBPB's efficacy as a phase-transfer catalyst is in the synthesis of alkyl nitriles from alkyl halides and an aqueous solution of sodium cyanide. The seminal work by C. M. Starks demonstrated the dramatic rate enhancement achieved with phosphonium (B103445) salts.[5][6]

Experimental Protocol: Synthesis of n-Octyl Cyanide [5][6]

A mixture of 1-chlorooctane (B87089) (0.20 mol), sodium cyanide (0.40 mol), and water (50 ml) was stirred vigorously. To this two-phase system, a catalytic amount of tetrabutylphosphonium bromide was added. The reaction was heated and the progress was monitored by gas chromatography.

Workflow for Phase-Transfer Catalyzed Cyanation

Caption: Phase-transfer catalysis cycle for nitrile synthesis.

Table 1: Quantitative Data for the Synthesis of n-Octyl Cyanide

Catalyst	Catalyst Conc. (mol %)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
None	0	105	2	<1	[5][6]
(n-C4H9)4PBr	1.3	105	2	99	[5][6]

The Williamson ether synthesis, a cornerstone of ether preparation, can be significantly improved by using TBPB as a phase-transfer catalyst, especially when one of the reactants is a salt.[7][8][9][10][11]

Experimental Protocol: Synthesis of o-Nitrodiphenyl Ether [12]

o-Chloronitrobenzene was reacted with solid potassium phenoxide in the presence of a catalytic amount of tetrabutylphosphonium bromide under solid-liquid phase-transfer catalysis conditions. The reaction was conducted at a controlled temperature, leading to a high yield of the desired ether.

Logical Relationship for Williamson Ether Synthesis under PTC

Caption: Williamson ether synthesis facilitated by TBPB.

Table 2: Alkylation of Sodium Benzoate with Butyl Bromide

Catalyst	Temperature (°C)	Reaction Time (min)	Conversion (%)	Reference
TPPB	60	60	98	[3]
Aliquat 336	60	90	92	[3]
TBAB	60	90	91	[3]

(Note: TPPB is Tetraphenylphosphonium Bromide, included for comparison of phosphonium salt efficacy)

Tetrabutylphosphonium Bromide as an Ionic Liquid

In addition to its role as a catalyst, TBPB can also serve as an ionic liquid, acting as both the solvent and a catalyst in certain reactions. This dual functionality is particularly evident in dehydration reactions.

A notable application of TBPB as an ionic liquid is the dehydration of diols to produce valuable dienes. This process often proceeds with high selectivity and yield under relatively mild conditions.

Experimental Protocol: Dehydration of 1,4-Butanediol (B3395766) to 1,3-Butadiene

In a typical reaction, 1,4-butanediol (0.5 mmol) was added to tetrabutylphosphonium bromide (1.7 mmol) in a glass vial. The mixture was heated to 200 °C with stirring. The progress of the reaction was monitored by gas chromatography. A 94% yield of butadiene was achieved at 100% conversion.

Experimental Workflow for Diol Dehydration

Caption: Workflow for the dehydration of 1,4-butanediol.

Dichlorocyclopropanation of Olefins

The generation of dichlorocarbene (B158193) from chloroform (B151607) and a strong base is a classic reaction that can be efficiently promoted by phase-transfer catalysts like TBPB. The resulting dichlorocarbene readily adds to olefins to form dichlorocyclopropanes.

Experimental Protocol: Dichlorocyclopropanation of Styrene

Styrene and a catalytic amount of tetrabutylphosphonium bromide were dissolved in an excess of chloroform. A concentrated aqueous solution of sodium hydroxide (B78521) was added, and the mixture was stirred vigorously at a controlled temperature. The formation of the dichlorocyclopropane adduct was monitored by gas chromatography.

Signaling Pathway for Dichlorocyclopropanation

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. PHASE TRANSFER CATALYSIS., Dehmlow, E. V. & S. S., Good Book | eBay [ebay.com]
• 3. scribd.com [scribd.com]
• 4. Making sure you're not a bot! [catalogue.nla.gov.au]
• 5. Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. shop.rolandantiquariat.de [shop.rolandantiquariat.de]
• 9. cactus.utahtech.edu [cactus.utahtech.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. organicchemistrytutor.com [organicchemistrytutor.com]
• 12. crdeepjournal.org [crdeepjournal.org]

The Dawn of a New Class of Organophosphorus Compounds: A Technical Guide to the Discovery and History of Quaternary Phosphonium Salts

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the seminal discovery and rich history of quaternary phosphonium (B103445) salts, from their conceptualization in the mid-19th century to their contemporary applications in cutting-edge research and drug development. We delve into the foundational synthetic methodologies, present key quantitative data, and illuminate the historical trajectory of these versatile compounds.

The Genesis: Pioneering Work of Hofmann and Cahours

The journey into the world of quaternary phosphonium salts begins in the fertile scientific landscape of the mid-19th century, a period of profound advancement in organic chemistry. The conceptual framework for these compounds arose from the groundbreaking work of August Wilhelm von Hofmann, a German chemist renowned for his extensive research on amines. Hofmann's successful synthesis of quaternary ammonium (B1175870) salts, by the exhaustive alkylation of amines, laid the intellectual groundwork for postulating the existence of their phosphorus analogs.[1]

In a landmark collaboration with French chemist Auguste Cahours, Hofmann extended his investigations to organophosphorus compounds. Their seminal 1857 paper, "Researches on the phosphorus-bases," stands as a cornerstone in the history of organophosphorus chemistry and is widely credited with the first synthesis of tertiary phosphines and, by extension, the first quaternary phosphonium salts.[2][3][4]

The First Synthesis: Reaction of Triethylphosphine (B1216732) with Ethyl Iodide

The pioneering synthesis of a quaternary phosphonium salt was achieved through the reaction of triethylphosphine with ethyl iodide. This reaction, a classic example of nucleophilic substitution, demonstrated the ability of the phosphorus atom in a tertiary phosphine (B1218219) to act as a nucleophile, attacking the electrophilic carbon of the alkyl halide.

Foundational Synthetic Methodologies

Following the initial discovery, the 19th and early 20th centuries saw the development of key synthetic routes to quaternary phosphonium salts, many of which remain fundamental to this day.

The Michaelis-Arbuzov Reaction: A Pillar of Phosphorus-Carbon Bond Formation

A significant leap in the synthesis of organophosphorus compounds, including phosphonium salt intermediates, came with the discovery of the Michaelis-Arbuzov reaction in 1898 by August Michaelis and its subsequent extensive investigation by Aleksandr Arbuzov. This powerful reaction involves the treatment of a trialkyl phosphite (B83602) with an alkyl halide to form a dialkyl alkylphosphonate. A crucial step in this transformation is the initial S(_N)2 attack of the nucleophilic phosphorus on the alkyl halide, which generates a quasi-phosphonium salt intermediate.

Experimental Protocols: A Glimpse into Historical and Modern Syntheses

To provide a practical understanding of the synthesis of quaternary phosphonium salts, this section details the experimental protocols for both a historically significant synthesis and a widely used modern method.

Historical Synthesis: Preparation of Tetraethylphosphonium Iodide (adapted from Hofmann and Cahours, 1857)

This protocol is a recreation of the likely method used by Hofmann and Cahours, based on the chemical principles and laboratory practices of the era.

Objective: To synthesize tetraethylphosphonium iodide from triethylphosphine and ethyl iodide.

Reagents:

• Triethylphosphine (C(_2)H(_5))(_3)P

• Ethyl iodide (C(_2)H(_5)I)

• Diethyl ether (for washing)

Procedure:

• In a sealed glass tube, a measured quantity of triethylphosphine is combined with an equimolar amount of ethyl iodide.

• The sealed tube is gently heated in a water bath for several hours.

• Upon cooling, a crystalline solid precipitates from the reaction mixture.

• The tube is opened, and the solid product is collected by filtration.

• The collected crystals are washed with diethyl ether to remove any unreacted starting materials.

• The purified tetraethylphosphonium iodide is then dried in a desiccator.

Expected Observations: The reaction of the colorless liquids results in the formation of a white, crystalline solid.

Modern Synthesis: Preparation of Methyltriphenylphosphonium (B96628) Bromide (a Wittig Reagent Precursor)

This protocol outlines a standard laboratory procedure for the synthesis of a commonly used phosphonium salt, which serves as a precursor to a Wittig reagent.

Objective: To synthesize methyltriphenylphosphonium bromide from triphenylphosphine (B44618) and bromomethane (B36050).

Reagents:

• Triphenylphosphine (Ph(_3)P)

• Bromomethane (CH(_3)Br)

• Toluene (B28343) (anhydrous)

• Diethyl ether (anhydrous)

Procedure:

• A solution of triphenylphosphine in anhydrous toluene is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• An excess of bromomethane is carefully added to the solution.

• The reaction mixture is heated to reflux with stirring for 24-48 hours.

• As the reaction proceeds, a white precipitate of methyltriphenylphosphonium bromide forms.

• After the reaction is complete, the mixture is cooled to room temperature, and the precipitate is collected by vacuum filtration.

• The solid is washed with anhydrous diethyl ether to remove any soluble impurities.

• The product is dried under vacuum to yield pure methyltriphenylphosphonium bromide.

Quantitative Data: A Comparative Look at Synthetic Yields

The efficiency of phosphonium salt synthesis has evolved significantly since the 19th century. The following table summarizes representative yields for various synthetic methods, highlighting the advancements in chemical synthesis.

Salt	Synthetic Method	Reagents	Reaction Conditions	Yield (%)	Reference
Tetraethylphosphonium Iodide	Alkylation of Tertiary Phosphine	Triethylphosphine, Ethyl Iodide	Sealed tube, heating	Not explicitly reported in 1857, but likely moderate to high	Hofmann & Cahours, 1857 (inferred)
Methyltriphenylphosphonium Bromide	Alkylation of Tertiary Phosphine	Triphenylphosphine, Bromomethane	Toluene, reflux	>90	Modern Organic Synthesis Protocols
Various Arylphosphonium Salts	Photoredox-mediated Arylation	Phosphines, Diaryliodonium Salts	Ambient temperature, visible light	70-95	Modern Organic Synthesis Protocols
Various Alkylphosphonium Salts	From Phosphine Oxides & Grignard Reagents	Phosphine Oxides, Grignard Reagents	Varies	80-99	Modern Organic Synthesis Protocols

Evolution of Applications: From Laboratory Curiosities to Therapeutic Agents

The utility of quaternary phosphonium salts has expanded dramatically from their initial role as interesting chemical entities to indispensable tools in organic synthesis and, more recently, as promising agents in drug development.

The Wittig Reaction: A Revolution in Alkene Synthesis

The development of the Wittig reaction by Georg Wittig in the 1950s marked a paradigm shift in synthetic organic chemistry and firmly established the importance of phosphonium salts. In this reaction, a phosphonium salt is deprotonated to form a phosphorus ylide, which then reacts with a carbonyl compound to produce an alkene. This method's reliability and stereochemical control have made it a cornerstone of organic synthesis.

Phase-Transfer Catalysis: Bridging Chemical Divides

Quaternary phosphonium salts have found widespread use as phase-transfer catalysts. Their amphiphilic nature, possessing a charged "head" and lipophilic organic substituents, allows them to transport anions from an aqueous phase to an organic phase, thereby facilitating reactions between otherwise immiscible reactants.

A New Frontier: Applications in Drug Development

The unique physicochemical properties of quaternary phosphonium salts have made them attractive candidates for various therapeutic applications.

• Antimicrobial Agents: The cationic nature of phosphonium salts allows them to interact with and disrupt the negatively charged cell membranes of bacteria, leading to cell death. This mechanism has been explored for the development of novel antimicrobial agents to combat drug-resistant bacteria.

• Anticancer Agents: A particularly exciting area of research is the use of phosphonium salts as mitochondria-targeting agents for cancer therapy. Due to the significantly higher mitochondrial membrane potential in cancer cells compared to normal cells, these lipophilic cations selectively accumulate within the mitochondria of cancer cells. This targeted accumulation can be exploited to deliver cytotoxic payloads directly to the cancer cell's powerhouse, leading to apoptosis while minimizing damage to healthy tissues.[5]

• Mitochondrial Probes: The same principle of mitochondrial accumulation has led to the development of phosphonium salt-based fluorescent probes for imaging and studying mitochondrial function in living cells. These tools are invaluable for understanding the role of mitochondria in various diseases.[6]

Visualizing the Science: Diagrams of Key Processes

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate a key historical synthetic pathway and a modern therapeutic application.

Caption: The first synthesis of a quaternary phosphonium salt.

Caption: Mitochondrial targeting by phosphonium salt conjugates.

References

• 1. Full text of "The Atlantis" [archive.org]
• 2. Phosphine - Wikipedia [en.wikipedia.org]
• 3. Paper, 'Researches on the phosphorus-bases' by A W [August Wilhelm von] Hofmann and Augtus [Augustus] Cahours | The Royal Society: Science in the Making [makingscience.royalsociety.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. High Cytotoxic Activity of Phosphonium Salts and Their Complementary Selectivity towards HeLa and K562 Cancer Cells: Identification of Tri-n-butyl-n-hexadecylphosphonium bromide as a Highly Potent Anti-HeLa Phosphonium Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Tetrabutylphosphonium Bromide as a Phase Transfer Catalyst in Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) bromide (TBPB) is a quaternary phosphonium (B103445) salt that serves as a highly effective phase transfer catalyst (PTC) in a variety of biphasic organic reactions, most notably in alkylation reactions. Its lipophilic cation facilitates the transfer of anions from an aqueous or solid phase to an organic phase, where they can react with organic substrates. Compared to its ammonium (B1175870) analogue, tetrabutylammonium (B224687) bromide (TBAB), TBPB often exhibits higher reactivity and greater thermal stability, making it a valuable tool in organic synthesis, including pharmaceutical and specialty chemical development.[1][2]

This document provides detailed application notes and protocols for the use of TBPB in C-alkylation, N-alkylation, O-alkylation, and S-alkylation reactions.

Mechanism of Phase Transfer Catalysis

The catalytic cycle of tetrabutylphosphonium bromide in a typical alkylation reaction involves the transfer of a nucleophilic anion from an aqueous phase to an organic phase. The lipophilic tetrabutylphosphonium cation pairs with the anion, shuttling it across the phase boundary where it can react with the alkylating agent.

Mechanism of Phase Transfer Catalysis

Experimental Workflow

A typical experimental workflow for a phase transfer-catalyzed alkylation reaction involves the preparation of a biphasic mixture, addition of the catalyst, reaction at a specified temperature, and subsequent workup to isolate the product.

General Experimental Workflow

Applications and Protocols

C-Alkylation of Active Methylene (B1212753) Compounds

Tetrabutylphosphonium bromide is an effective catalyst for the C-alkylation of active methylene compounds such as diethyl malonate.

Protocol: C-Alkylation of Diethyl Malonate

This protocol is adapted from procedures using quaternary ammonium salts, with expected similar or improved performance with TBPB.[3][4]

Materials:

• Diethyl malonate

• Alkyl halide (e.g., n-butyl bromide)

• Potassium carbonate (K₂CO₃)

• Tetrabutylphosphonium bromide (TBPB)

• Inert solvent (e.g., DMF or NMP)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add diethyl malonate (1.0 eq), potassium carbonate (1.2 eq), and the inert solvent.

• Begin stirring the mixture.

• Add the alkyl halide (1.1 eq).

• Add TBPB (0.02 - 0.05 eq).

• Heat the reaction mixture to 70-120°C and monitor the progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Add water to dissolve the inorganic salts and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data:

Substrate	Alkylating Agent	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Diethyl Malonate	n-Butyl Chloride	TBAB	K₂CO₃	NMP	110-120	17	78	[3]
Diethyl Malonate	1,6-dichlorohexane	TBAB	K₂CO₃	Cyclohexane	Reflux	2	78	[4]

Note: While specific yields for TBPB in these exact reactions are not detailed in the provided search results, phosphonium salts are reported to offer comparable or superior performance to their ammonium counterparts.[1]

N-Alkylation of Heterocycles

TBPB can be used to catalyze the N-alkylation of various nitrogen-containing heterocycles, such as indoles.

Protocol: N-Alkylation of Indole (B1671886)

This protocol is a general procedure adaptable for various indoles and alkylating agents.[5]

Materials:

• Indole derivative

• Alkyl halide (e.g., benzyl (B1604629) bromide)

• Potassium hydroxide (B78521) (KOH)

• Tetrabutylphosphonium bromide (TBPB)

• Toluene (B28343)

• Water

Procedure:

• In a round-bottom flask, combine the indole (1.0 eq), powdered potassium hydroxide (5.0 eq), and TBPB (0.1 eq).

• Add toluene and water in a 1:1 ratio by volume.

• Stir the biphasic mixture vigorously.

• Add the alkyl halide (1.2 eq) to the reaction mixture.

• Continue to stir at room temperature and monitor the reaction by TLC.

• Once the reaction is complete, dilute with water and transfer to a separatory funnel.

• Separate the layers and extract the aqueous phase with toluene.

• Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, and evaporate the solvent.

• Purify the product by column chromatography if necessary.

Quantitative Data:

Substrate	Alkylating Agent	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Indole	Benzyl bromide	TBAB	KOH	DMSO	RT	0.75	85-89	[5]
Indole-3-carbaldehyde	Benzyl bromide	None	K₂CO₃	DMF	Reflux	6	91	[5]

Note: The use of TBPB under phase-transfer conditions can be an effective alternative to methods requiring anhydrous solvents and strong, moisture-sensitive bases like sodium hydride.[5]

O-Alkylation of Phenols

The Williamson ether synthesis, a classic method for preparing ethers, can be efficiently catalyzed by TBPB for the O-alkylation of phenols.

Protocol: O-Alkylation of Phenol (B47542)

This protocol outlines the synthesis of an alkyl phenyl ether.

Materials:

• Phenol

• Alkyl bromide (e.g., n-butyl bromide)

• Sodium hydroxide (NaOH)

• Tetrabutylphosphonium bromide (TBPB)

• Toluene

• Water

Procedure:

• Dissolve phenol (1.0 eq) in an aqueous solution of sodium hydroxide (1.2 eq).

• In a separate flask, dissolve the alkyl bromide (1.1 eq) and TBPB (0.05 eq) in toluene.

• Combine the two solutions in a round-bottom flask and stir vigorously.

• Heat the mixture to 60-80°C and monitor the reaction by TLC or GC.

• After completion, cool the mixture and transfer it to a separatory funnel.

• Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the resulting ether by distillation or column chromatography.

Quantitative Data:

Substrate	Alkylating Agent	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Sodium Benzoate	Butyl Bromide	TPPB	-	Toluene/Water	60	1	98	[6]
Sodium Benzoate	Butyl Bromide	TBAB	-	Toluene/Water	60	1.5	91	[1]

Note: Tetraphenylphosphonium bromide (TPPB) shows excellent catalytic activity in this type of reaction, suggesting that TBPB would also be a highly effective catalyst.[1][6]

S-Alkylation of Thiophenols

TBPB can also be employed as a phase transfer catalyst for the S-alkylation of thiophenols to produce thioethers.

Protocol: S-Alkylation of Thiophenol

This protocol is based on a procedure using TBAB, where TBPB is expected to perform similarly or better.[7]

Materials:

• Thiophenol

• Alkyl halide (e.g., benzyl chloride)

• Sodium hydroxide (NaOH)

• Tetrabutylphosphonium bromide (TBPB)

• Toluene

• Water

Procedure:

• In a round-bottom flask, prepare a solution of sodium thiophenoxide by reacting thiophenol (1.0 eq) with aqueous sodium hydroxide (1.1 eq).

• Add TBPB (0.02-0.05 eq) to the aqueous solution.

• Add a solution of the alkyl halide (1.05 eq) in toluene.

• Stir the mixture vigorously at a controlled temperature (e.g., 90°C).

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction, separate the organic layer, and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purify the thioether product by column chromatography or distillation.

Quantitative Data:

Substrate	Alkylating Agent	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)	Reference
Thiophenol	Various Alkyl Halides	TBAB	NaOH	Toluene/Water	90	1-7	High	[7]

Note: The reaction rates for S-alkylation are enhanced under phase-transfer conditions.[7]

Conclusion

Tetrabutylphosphonium bromide is a robust and efficient phase transfer catalyst for a variety of alkylation reactions. Its superior thermal stability and, in many cases, higher catalytic activity compared to its ammonium counterparts make it an excellent choice for demanding reaction conditions. The protocols and data presented here provide a foundation for the application of TBPB in the synthesis of a wide range of organic molecules, offering advantages in terms of yield, reaction time, and milder reaction conditions. For specific applications, optimization of catalyst loading, base concentration, solvent, and temperature may be necessary to achieve the best results.

References

• 1. benchchem.com [benchchem.com]
• 2. alfachemic.com [alfachemic.com]
• 3. US6262298B1 - Process for the C-alkylation of malonic esters using phase-transfer agents - Google Patents [patents.google.com]
• 4. US7038072B2 - Process for monoalkylation of C-H acidic methylene groups - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. jocpr.com [jocpr.com]

Application of Tetrabutylphosphonium Bromide in Polymerization Reactions: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium (B1682233) bromide (TBPB) is a versatile quaternary phosphonium (B103445) salt that finds significant application as a catalyst and co-catalyst in various polymerization reactions. Its thermal stability, solubility in organic solvents, and ability to act as a phase-transfer catalyst or a source of bromide ions make it a valuable tool in the synthesis of a wide range of polymers. This document provides detailed application notes and protocols for the use of TBPB in ring-opening polymerization, polyesterification, and iron-mediated atom transfer radical polymerization (ATRP).

Ring-Opening Polymerization of Epoxides

Tetrabutylphosphonium bromide is an efficient catalyst for the ring-opening of epoxides with nucleophiles such as carboxylic acids and phenols, leading to the formation of β-hydroxy esters and ethers. This reaction is particularly useful for the synthesis of polyesters through the reaction of diepoxides with dicarboxylic acids.[1][2]

Application Note:

TBPB's catalytic activity stems from the ability of the bromide anion to act as a nucleophile, initiating the ring-opening of the epoxide. The resulting alkoxide is then protonated by the carboxylic acid, which in turn is activated for esterification. The phosphonium cation helps to solubilize the ionic intermediates in the organic reaction medium. TBPB is often preferred over quaternary ammonium (B1175870) salts due to its higher thermal stability, which is crucial for polymerizations conducted at elevated temperatures.[2]

Experimental Protocol: Polyesterification of a Diepoxide with a Dicarboxylic Acid

This protocol describes a general procedure for the synthesis of a polyester (B1180765) from a diepoxide and a dicarboxylic acid using TBPB as a catalyst.

Materials:

• Diepoxide (e.g., 1,4-butanediol (B3395766) diglycidyl ether)

• Dicarboxylic acid (e.g., adipic acid)

• Tetrabutylphosphonium bromide (TBPB)

• Anhydrous toluene (B28343) (or other suitable solvent)

• Methanol (B129727) (for precipitation)

• Nitrogen or Argon gas supply

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add the diepoxide (1.0 eq), dicarboxylic acid (1.0 eq), and TBPB (0.01-0.05 eq).

• Solvent Addition: Add anhydrous toluene to the flask to achieve a desired monomer concentration (e.g., 1-2 M).

• Inert Atmosphere: Purge the reaction vessel with nitrogen or argon for 15-20 minutes to remove oxygen.

• Polymerization: Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) with continuous stirring under a nitrogen atmosphere.

• Monitoring: Monitor the progress of the polymerization by periodically taking small aliquots and analyzing them by techniques such as ¹H NMR (to determine monomer conversion) or GPC (to track molecular weight growth).

• Termination and Precipitation: Once the desired molecular weight is achieved, cool the reaction mixture to room temperature. Precipitate the polyester by slowly pouring the reaction solution into a large excess of a non-solvent like cold methanol with vigorous stirring.

• Purification: Filter the precipitated polymer and wash it several times with fresh methanol to remove unreacted monomers and the catalyst.

• Drying: Dry the purified polymer in a vacuum oven at a suitable temperature (e.g., 40-60 °C) until a constant weight is obtained.

Quantitative Data:

The following table summarizes typical results for the TBPB-catalyzed ring-opening reaction of epoxides with various nucleophiles.

Epoxide	Nucleophile	TBPB (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
9,9-bis[4-(glycidyloxy)phenyl]fluorene	Acrylic Acid	3	Toluene	110	5	>95	[1]
Styrene Oxide	Benzoic Acid	5	Toluene	110	5	92	[1]
Propylene (B89431) Oxide	Phenol	5	Toluene	110	5	88	[1]

Reaction Mechanism:

The proposed mechanism for the TBPB-catalyzed ring-opening of an epoxide with a carboxylic acid is depicted below.

Caption: Proposed mechanism for TBPB-catalyzed ring-opening of epoxides.

Copolymerization of CO₂ and Epoxides

Tetrabutylphosphonium bromide, often in conjunction with a Lewis acidic co-catalyst, is effective in the alternating copolymerization of carbon dioxide (CO₂) and epoxides to produce polycarbonates. This process is a green chemistry approach to valorize CO₂.

Application Note:

In this reaction, TBPB acts as a nucleophilic initiator. The bromide anion attacks the epoxide, and the resulting alkoxide reacts with CO₂. The phosphonium cation plays a crucial role in activating the CO₂ molecule and stabilizing the growing polymer chain. The choice of co-catalyst and reaction conditions can influence the selectivity for polycarbonate formation over the competing cyclic carbonate formation.

Experimental Protocol: Copolymerization of Propylene Oxide and CO₂

This protocol provides a general procedure for the synthesis of polypropylene (B1209903) carbonate.

Materials:

• Propylene oxide (PO)

• Tetrabutylphosphonium bromide (TBPB)

• Lewis acidic co-catalyst (e.g., Salen-Cr(III) complex)

• Dry toluene (or solvent-free)

• High-pressure reactor equipped with a magnetic stirrer and temperature control

• Carbon dioxide (CO₂) supply

Procedure:

• Reactor Preparation: Dry the high-pressure reactor thoroughly and purge with nitrogen or argon.

• Reagent Loading: In an inert atmosphere (glovebox), add the co-catalyst and TBPB to the reactor.

• Monomer Addition: Add freshly distilled propylene oxide to the reactor.

• Pressurization: Seal the reactor, and then pressurize with CO₂ to the desired pressure (e.g., 20-50 bar).

• Polymerization: Heat the reactor to the desired temperature (e.g., 60-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by observing the drop in CO₂ pressure.

• Termination and Purification: After the desired reaction time, cool the reactor to room temperature and slowly vent the excess CO₂. Dissolve the crude polymer in a suitable solvent (e.g., dichloromethane) and precipitate it into an excess of methanol.

• Drying: Filter the polymer and dry it in a vacuum oven.

Quantitative Data:

The following table shows representative data for the copolymerization of epoxides and CO₂ using phosphonium salt-based catalytic systems.

Epoxide	Catalyst System	Pressure (bar)	Temp (°C)	Time (h)	Conversion (%)	Carbonate Linkage (%)	Reference
Cyclohexene Oxide	[Ti(MesPDA)₂]₂/PPNCl	1	50	18	66	>99	[3]
Propylene Oxide	CoCo-PBA/TBAB	10	65	7	>99	>99	[4]
Epichlorohydrin	QAS-trzPic₄	1	100	12	93	91	[5]

Copolymerization Workflow:

The following diagram illustrates the general workflow for the copolymerization of CO₂ and epoxides.

Caption: General workflow for CO₂/epoxide copolymerization.

Iron-Mediated Atom Transfer Radical Polymerization (ATRP)

In iron-mediated ATRP, tetrabutylphosphonium bromide is not a direct catalyst but serves as a source of bromide anions. These bromide anions act as ligands for the iron catalyst, influencing its activity and the control over the polymerization.[6]

Application Note:

The addition of TBPB to an iron-based ATRP system helps to solubilize the iron catalyst and modulates the equilibrium between the active radical species and the dormant halide-capped polymer chains. This leads to a more controlled polymerization, resulting in polymers with predictable molecular weights and low polydispersity indices (PDI). This approach is particularly useful for the polymerization of monomers like methyl methacrylate (B99206) (MMA) and styrene.[6][7]

Experimental Protocol: Iron-Mediated ATRP of Methyl Methacrylate (MMA)

This protocol outlines a general procedure for the ATRP of MMA using an FeBr₂/TBPB catalytic system.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Ethyl 2-bromoisobutyrate (EBiB) (initiator)

• Iron(II) bromide (FeBr₂)

• Tetrabutylphosphonium bromide (TBPB)

• Anhydrous toluene or another suitable solvent

• Nitrogen or Argon gas supply

• Schlenk line and glassware

Procedure:

• Monomer and Solvent Preparation: Purify MMA by passing it through a column of basic alumina (B75360) to remove the inhibitor. Degas the purified MMA and anhydrous solvent by several freeze-pump-thaw cycles.

• Reaction Setup: In a Schlenk flask under an inert atmosphere, add FeBr₂ and TBPB.

• Reagent Addition: Add the degassed solvent and MMA to the flask via a syringe. Stir the mixture until the catalyst and salt dissolve.

• Initiation: Add the initiator (EBiB) to the reaction mixture via a syringe to start the polymerization.

• Polymerization: Place the flask in a thermostated oil bath at the desired temperature (e.g., 80-110 °C) with stirring.

• Monitoring: Take samples periodically under an inert atmosphere to monitor monomer conversion by ¹H NMR and molecular weight evolution by GPC.

• Termination: Terminate the polymerization by cooling the flask in an ice bath and exposing the reaction mixture to air.

• Purification: Dilute the reaction mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina to remove the iron catalyst. Precipitate the polymer in a large volume of a non-solvent (e.g., cold methanol or hexane).

• Drying: Filter the polymer and dry it under vacuum to a constant weight.

Quantitative Data:

The following table presents typical data for the iron-mediated ATRP of vinyl monomers with the addition of onium salts.

Monomer	Initiator	Catalyst System	[M]:[I]:[Fe]:[TBPB]	Temp (°C)	Time (h)	Conv. (%)	Mₙ (exp)	PDI	Reference
MMA	EBiB	FeBr₂/TBPB	300:1:1:1	80	4	65	18,500	1.25	[6]
Styrene	1-PEBr	FeBr₂/TBPB	200:1:1:2	110	6	78	16,200	1.30	[6]

ATRP Equilibrium:

The fundamental equilibrium in ATRP is illustrated below, highlighting the role of the iron catalyst and the bromide ligand.

Caption: Equilibrium in Iron-Mediated ATRP.

References

• 1. scribd.com [scribd.com]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. Ti(III) Catalysts for CO2/Epoxide Copolymerization at Unusual Ambient Pressure Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced CO2/Epoxide Cycloaddition Catalyzed by Pyridine-Substituted Triazole-Quaternary Ammonium Bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. Iron Based ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]

Application Notes and Protocols: Tetrabutylphosphonium Bromide in Pharmaceutical Synthesis

Introduction

Tetrabutylphosphonium (B1682233) bromide (TBPB), a quaternary phosphonium (B103445) salt, is a versatile compound increasingly utilized in the synthesis of pharmaceuticals and fine chemicals.[1][2] Its utility stems from its efficacy as a phase-transfer catalyst (PTC) and its application as an ionic liquid (IL), enabling a wide range of organic transformations under environmentally benign conditions.[2][3][4] TBPB's high thermal stability, solubility in organic solvents, and ability to enhance reaction rates and yields make it an essential tool for researchers and professionals in drug development.[1][5]

Application Notes

Tetrabutylphosphonium Bromide as a Phase-Transfer Catalyst (PTC)

Tetrabutylphosphonium bromide is highly effective as a phase-transfer catalyst, facilitating reactions between reactants located in different immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble substrate).[6][7] The lipophilic tetrabutylphosphonium cation pairs with the anion of the reactant from the aqueous phase, transporting it into the organic phase where the reaction occurs. This mechanism significantly accelerates reaction rates and improves product yields.[2]

Advantages over Quaternary Ammonium (B1175870) Salts:

• Higher Reactivity: TBPB often provides higher reactivity compared to its ammonium analogue, tetrabutylammonium (B224687) bromide (TBAB). This is attributed to the larger, more polarizable phosphorus atom, which forms a looser ion pair with the reacting anion, making the anion more available for reaction.[5]

• Greater Thermal Stability: TBPB exhibits greater thermal stability at high temperatures than TBAB under most PTC conditions, except in the presence of strong bases like NaOH.[5] This makes it suitable for reactions requiring elevated temperatures.[8]

Applications in Pharmaceutical Synthesis: As a PTC, TBPB is employed in a variety of crucial organic reactions for synthesizing pharmaceutical intermediates, including:

• Alkylation Reactions[6]

• Oxidation and Reduction Processes[9]

• Esterification and Transesterification Reactions[5]

• Halogen Exchange Reactions[2][10]

Tetrabutylphosphonium Bromide as an Ionic Liquid (IL)

TBPB can function as an ionic liquid, serving as a non-volatile, thermally stable reaction medium.[3][11] Its use as an IL aligns with the principles of green chemistry by replacing volatile organic compounds (VOCs).[4] Phosphonium-based ionic liquids are noted for their thermal and chemical stability.[11]

Key Applications as an Ionic Liquid:

• Dehydration Reactions: TBPB, in combination with an acid co-catalyst, is an excellent catalyst for the dehydration of various substrates, such as the conversion of diols to valuable monomers like 1,3-butadiene (B125203) and the rearrangement of lactide to acrylic acid.[3][11] The mechanism in these reactions differs from simple acid catalysis, leading to higher selectivities.[3]

• Solvent for Biocatalysis and Synthesis: Its ability to dissolve a wide range of organic and inorganic compounds makes it a suitable medium for various synthetic transformations and for dispersing catalysts.[10][12] For example, it has been used to synthesize other tetrabutylphosphonium carboxylate ionic liquids which in turn catalyze alcoholysis reactions.[12]

Tetrabutylphosphonium Bromide as a Synthetic Reagent

TBPB and its derivatives can also act as direct reagents in organic synthesis. A notable derivative is Tetrabutylphosphonium tribromide (TBPTB), which is synthesized from TBPB.[8]

• Tetrabutylphosphonium Tribromide (TBPTB): This versatile and mild reagent is used for various transformations.[8] Its inherent phase-transfer properties facilitate reactions in aqueous media.[8] It is particularly useful for:

  • Bromination: Efficient bromination of organic substrates in an ethyl acetate (B1210297)/water biphasic system.[8][13]

  • Synthesis of Heterocycles: Synthesis of pharmaceutically important compounds such as isothiocyanates, cyanamides, and 2-aminobenzothiazoles.[8] These reactions are often rapid and high-yielding, and can be performed under microwave irradiation.[8]

Quantitative Data Presentation

The following tables summarize quantitative data from various synthetic applications of tetrabutylphosphonium bromide and its derivatives.

Table 1: Synthesis of Pharmaceutically Relevant Compounds using TBPTB [8]

Product Type	Substrate	Reaction Time	Yield (%)
Bromo-organic	Phenol (B47542)	3 min	95
Bromo-organic	Aniline	5 min	94
Isothiocyanate	Phenyl dithiocarbamate (B8719985) salt	47 s (MW)	98
Cyanamide	Phenylisothiocyanate	10 min (MW)	96

| 2-Aminobenzothiazole | 2-Iodoaniline & Phenyl isothiocyanate | 20 min (thiourea formation) + seconds (MW cyclization) | 93 |

Table 2: TBPB as an Ionic Liquid Catalyst in Dehydration and Rearrangement Reactions [3]

Reaction	Substrate	Product	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)
Dehydration	1,4-Butanediol	1,3-Butadiene	200	2	100	94

| Rearrangement | DL-Lactide | Acrylic Acid | 200 | - | 98 | 70 |

Table 3: TBPB-derived Ionic Liquid in Alcoholysis [12]

Catalyst	Reaction	Temperature (°C)	Time (h)	Yield (%)

| [P₄₄₄₄][Buty] | Propylene oxide + Methanol | 80 | 7 | ~94 |

Experimental Protocols

Protocol 1: Industrial Synthesis of Tetrabutylphosphonium Bromide[14]

This protocol describes a two-step industrial process for producing TBPB.

Step 1: Synthesis of Tributylphosphine

• In a 1000L reactor, add 60 kg of magnesium powder and 200 kg of tetrahydrofuran (B95107) (THF).

• Stir the mixture and add 5 kg of n-butyl bromide to initiate the Grignard reaction, causing a reflux.

• Continue to drip a mixture of 200 kg of n-butyl bromide and 200 kg of THF, maintaining a steady reflux.

• After the addition is complete, continue refluxing for 2 hours.

• Cool the reaction mixture to approximately 20°C.

• Slowly add a mixture of 70 kg of phosphorus trichloride (B1173362) and 100 kg of THF. The temperature should not exceed 40°C.

• After the addition, stir the reaction for 2-3 hours.

• Slowly heat to about 70°C and incubate for 1 hour, then cool to 20-30°C.

• Transfer the mixture to a 2000L reactor and add 800 kg of water and 150 kg of 36% concentrated hydrochloric acid for hydrolysis, keeping the temperature below 30°C.

• Allow the layers to separate. Wash the top oil layer with water, then with sodium hydrogen carbonate solution until the pH is 7-8. The resulting oil layer is crude tributylphosphine.

Step 2: Synthesis of Tetrabutylphosphonium Bromide

• In a 1000L reactor, add 202 kg of the crude tributylphosphine, 150 kg of n-butyl bromide, and 400 kg of acetonitrile.

• Heat the mixture to reflux (around 85°C) and maintain for 10 hours.

• Cool the mixture to below 10°C to allow the product to crystallize.

• Filter the crystals and wash with 100 kg of cold acetonitrile.

• Dry the product in a vacuum at 60°C to obtain tetrabutylphosphonium bromide (content ≥ 99%).

Protocol 2: Environmentally Benign Synthesis of Tetrabutylphosphonium Tribromide (TBPTB)[8]

• Add 0.1 g (0.2 mmol) of NaHCO₃ to 9 ml (79.74 mmol) of 50% H₂O₂ in a beaker and mix until the solution is clear.

• In a separate container, dissolve 5.089 g (15 mmol) of TBPB and 4.165 g (35 mmol) of KBr in 100 ml of H₂O.

• Add the TBPB/KBr solution in small portions to the H₂O₂/NaHCO₃ mixture.

• Follow with the portion-wise addition of 40 ml of 1M H₂SO₄.

• Fine yellow microcrystals of TBPTB will form within 1-2 minutes of complete acid addition.

• Filter the product, wash with cold water, and dry. The reported yield is 94%.[8]

Protocol 3: Bromination of Phenol using TBPTB[8]

• In a round-bottom flask, take 282 mg (3 mmol) of phenol in a biphasic solvent medium of water (5 mL) and ethyl acetate (10 mL).

• Add TBPTB portion-wise with vigorous stirring at room temperature.

• The reaction is complete within 3 minutes of total reagent addition.

• Monitor the reaction by TLC. Upon completion, extract the product with ethyl acetate.

Protocol 4: Synthesis of Phenyl Isothiocyanate using TBPTB[8]

• Take 540 mg (2 mmol) of phenyl dithiocarbamate salt in 10 ml of water.

• Add 0.336 g (4 mmol) of sodium bicarbonate and a catalytic amount of TBPTB (e.g., 0.05 mmol).

• Irradiate the mixture under microwave at power level 7 (p7).

• Total conversion to the corresponding isothiocyanate is observed within 47 seconds.[8]

Protocol 5: Dehydration of DL-Lactide to Acrylic Acid using TBPB[3]

• In a glass vial, weigh 0.25 mmol of DL-lactide.

• Add 1.7 mmol of tetrabutylphosphonium bromide (Bu₄PBr).

• Add 0.5 mmol each of hexane (B92381) and tetradecane (B157292) as internal standards.

• Add an appropriate amount of an acid co-catalyst (e.g., H₂SO₄).

• Heat the mixture to 200°C under a nitrogen atmosphere with stirring at 500 rpm.

• After the reaction, cool the mixture on ice.

• Extract the product with mesitylene (B46885) for analysis.

Visualizations

The following diagrams illustrate workflows and reaction mechanisms involving tetrabutylphosphonium bromide.

Caption: Industrial synthesis workflow for Tetrabutylphosphonium Bromide.

Caption: Catalytic cycle for isothiocyanate synthesis using TBPTB.

Caption: Proposed reaction network for 1,3-butadiene synthesis from 1,4-butanediol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. shokubai.org [shokubai.org]
• 4. nbinno.com [nbinno.com]
• 5. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 6. nbinno.com [nbinno.com]
• 7. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Tetrabutylphosphonium bromide 98 3115-68-2 [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. tandfonline.com [tandfonline.com]

Application Notes: The Pivotal Role of Tetrabutylphosphonium Bromide in Modern Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium (B1682233) bromide (TBPB) is a quaternary phosphonium (B103445) salt that has emerged as a highly effective phase transfer catalyst (PTC) in a myriad of organic syntheses. Its application in the agrochemical industry is particularly noteworthy, where it facilitates the synthesis of complex herbicidal, fungicidal, and insecticidal molecules. As a PTC, TBPB enhances reaction rates, improves yields, and allows for milder reaction conditions by shuttling reactants between immiscible aqueous and organic phases.[1] This attribute is crucial in the synthesis of many agrochemicals, which often involves the reaction of water-soluble inorganic salts with water-insoluble organic substrates.

Compared to its ammonium-based analogue, tetrabutylammonium (B224687) bromide (TBAB), TBPB often exhibits superior reactivity and greater thermal stability, making it the catalyst of choice for reactions requiring elevated temperatures.[2] This increased reactivity is attributed to the larger and more polarizable phosphorus atom, which forms a looser ion pair with the reacting anion, thereby increasing its nucleophilicity.[2] These characteristics make TBPB an invaluable tool for process intensification and the development of more sustainable and cost-effective synthetic routes in agrochemical production.[1]

This document provides detailed application notes and experimental protocols for the use of Tetrabutylphosphonium bromide in the synthesis of various classes of agrochemicals.

Core Principles of TBPB in Phase Transfer Catalysis

The primary function of TBPB in agrochemical synthesis is to act as a phase transfer catalyst. The mechanism involves the tetrabutylphosphonium cation ([P(C₄H₉)₄]⁺) forming an ion pair with an anion from the aqueous phase (e.g., a phenoxide, triazolide, or cyanide). This bulky, lipophilic cation then transports the anion into the organic phase where the agrochemical precursor is dissolved. In the organic phase, the anion, now weakly associated with the phosphonium cation, exhibits enhanced reactivity and readily participates in the desired substitution or condensation reaction. After the reaction, the phosphonium cation can return to the aqueous phase to repeat the catalytic cycle.

Caption: General mechanism of TBPB-catalyzed phase transfer reaction.

Application in Herbicide Synthesis: Cyhalofop-butyl

Cyhalofop-butyl is a post-emergence herbicide used to control grass weeds in rice cultivation.[3] Its synthesis can be significantly improved by employing a phase transfer catalyst to facilitate the key condensation step. While studies have demonstrated high yields with tetrabutylammonium salts, the enhanced reactivity of TBPB makes it a prime candidate for optimizing this process.[4][5]

Experimental Protocol: One-Pot Synthesis of Cyhalofop-butyl

This protocol is adapted from a procedure using tetrabutylammonium bisulfate, where tetrabutylammonium bromide was also shown to provide excellent yields.[4][5] TBPB is proposed here as a potentially superior catalyst.

Reaction Scheme:

(R)-2-(4-hydroxyphenoxy)propanoic acid + 3,4-difluorobenzonitrile (B1296988) --(K₂CO₃, TBPB, DMF)--> Intermediate --(Butyl bromide)--> Cyhalofop-butyl

Materials:

• (R)-2-(4-hydroxyphenoxy)propanoic acid

• 3,4-difluorobenzonitrile

• Anhydrous potassium carbonate (K₂CO₃)

• Tetrabutylphosphonium bromide (TBPB)

• N,N-dimethylformamide (DMF)

• Butyl bromide

• Ethyl acetate (B1210297)

• Deionized water

Procedure:

• Condensation: In a sealed reaction vessel, combine (R)-2-(4-hydroxyphenoxy)propanoic acid (1.0 eq), 3,4-difluorobenzonitrile (1.0 eq), anhydrous potassium carbonate (2.5 eq), and Tetrabutylphosphonium bromide (0.05 eq).

• Add N,N-dimethylformamide (DMF) as the solvent.

• Heat the mixture to 80°C and stir vigorously for 7 hours.

• Esterification: After the condensation is complete, cool the reaction mixture to 50°C.

• Add butyl bromide (2.0 eq) to the mixture.

• Reseal the vessel and heat the mixture to 80°C for an additional 6 hours.

• Work-up and Purification: After cooling to room temperature, recover the DMF and excess butyl bromide under reduced pressure.

• Extract the residue with ethyl acetate and wash with water.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Cyhalofop-butyl.

• The product can be further purified by column chromatography if necessary.

Quantitative Data

The use of a phase transfer catalyst dramatically improves the yield of Cyhalofop-butyl synthesis.

Catalyst	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (e.e.) (%)	Reference
None	DMF	80	72	-	[5]
Tetrabutylammonium bisulfate	DMF	80	94	98	[5]
Tetrabutylammonium bromide (TBAB)	DMF	80	92	92	[5]
Tetrabutylphosphonium bromide (TBPB)	DMF	80	>92 (expected)	>92 (expected)

Expected yield and e.e. for TBPB are based on the superior performance of phosphonium salts compared to ammonium (B1175870) salts in many PTC reactions.[2]

Application in Fungicide Synthesis: Triazole Fungicides

Triazole fungicides, such as propiconazole (B1679638), are a critical class of agrochemicals used to protect a wide variety of crops from fungal diseases. The synthesis of these compounds often involves a nucleophilic substitution reaction where a triazole ring is introduced onto an organic backbone. This step can be efficiently catalyzed by a phase transfer catalyst.[6]

Experimental Protocol: Synthesis of a Propiconazole Intermediate

This representative protocol illustrates the TBPB-catalyzed synthesis of a key intermediate in the production of propiconazole.

Reaction Scheme:

2-(bromomethyl)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolane + 1,2,4-triazole (B32235) --(KOH, TBPB, Toluene)--> 1-[[2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-1H-1,2,4-triazole (Propiconazole)

Materials:

• 2-(bromomethyl)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolane

• 1,2,4-triazole

• Potassium hydroxide (B78521) (KOH)

• Tetrabutylphosphonium bromide (TBPB)

• Toluene

• Deionized water

Procedure:

• In a reaction vessel, dissolve 1,2,4-triazole (1.2 eq) and potassium hydroxide (1.5 eq) in water.

• Add a solution of 2-(bromomethyl)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolane (1.0 eq) in toluene.

• Add Tetrabutylphosphonium bromide (0.05 eq) to the biphasic mixture.

• Heat the reaction mixture to 80-90°C and stir vigorously for 10-12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After completion, cool the mixture to room temperature and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude propiconazole.

• The product can be purified by crystallization or column chromatography.

Rationale for TBPB in Triazole Synthesis

The synthesis of propiconazole involves the reaction of an aqueous solution of the potassium salt of 1,2,4-triazole with an organic-soluble brominated intermediate.[6] TBPB facilitates the transfer of the triazolide anion from the aqueous phase to the organic phase, where it can react with the brominated substrate. The use of TBPB is expected to increase the reaction rate and yield compared to uncatalyzed reactions or those using less efficient catalysts.

Application in Insecticide Synthesis: Pyrethroids

Synthetic pyrethroids are a major class of insecticides widely used in agriculture and public health. Their synthesis often involves the esterification of a chrysanthemic acid derivative with an alcohol. In some synthetic routes, phase transfer catalysis can be employed to facilitate the formation of key intermediates.

Experimental Workflow for Pyrethroid Intermediate Synthesis using TBPB

Caption: A logical workflow for the synthesis of a pyrethroid intermediate using TBPB.

Representative Protocol: Williamson Ether Synthesis of a Pyrethroid Precursor

This protocol illustrates the synthesis of an ether linkage, a common structural motif in some pyrethroid precursors, using TBPB as a phase transfer catalyst.

Reaction Scheme:

Ar-OH + R-X --(NaOH, TBPB, Toluene/H₂O)--> Ar-O-R

Materials:

• Aromatic alcohol (e.g., 3-phenoxybenzyl alcohol precursor)

• Alkyl halide

• Sodium hydroxide (NaOH)

• Tetrabutylphosphonium bromide (TBPB)

• Toluene

• Deionized water

Procedure:

• Dissolve the aromatic alcohol (1.0 eq) in toluene.

• Prepare an aqueous solution of sodium hydroxide (2.0 eq).

• Combine the organic and aqueous phases in a reaction vessel and add TBPB (0.05 eq).

• Add the alkyl halide (1.2 eq) to the biphasic mixture.

• Heat the reaction to 60-70°C and stir vigorously for 4-6 hours.

• Monitor the reaction by TLC or GC.

• Upon completion, cool the reaction, separate the organic layer, and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting ether can be purified by distillation or chromatography.

Conclusion

Tetrabutylphosphonium bromide is a versatile and powerful phase transfer catalyst that offers significant advantages in the synthesis of a wide range of agrochemicals. Its ability to enhance reaction rates, improve yields, and enable milder reaction conditions makes it a key enabling technology for the development of more efficient, economical, and environmentally friendly manufacturing processes. The provided application notes and protocols serve as a guide for researchers and professionals in the agrochemical industry to harness the full potential of TBPB in their synthetic endeavors. The superior performance of TBPB compared to traditional catalysts underscores its importance in the continuous innovation of agrochemical synthesis.

References

• 1. US3347932A - Synthesis of quaternary phosphonium salts - Google Patents [patents.google.com]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. tandfonline.com [tandfonline.com]
• 4. cactus.utahtech.edu [cactus.utahtech.edu]
• 5. jocpr.com [jocpr.com]
• 6. CN113444077A - Process method for synthesizing propiconazole - Google Patents [patents.google.com]

Application Notes and Protocols for Tetrabutylphosphonium Bromide in Biphasic Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of Tetrabutylphosphonium (B1682233) bromide (TBPB) as a phase transfer catalyst in biphasic reactions. TBPB is a quaternary phosphonium (B103445) salt recognized for its high efficiency in facilitating reactions between reactants present in two immiscible phases, thereby enhancing reaction rates and yields.[1] Its superior thermal stability and reactivity compared to its ammonium (B1175870) analogue, tetrabutylammonium (B224687) bromide (TBAB), make it a catalyst of choice for a variety of organic transformations.[2]

Overview of Tetrabutylphosphonium Bromide as a Phase Transfer Catalyst

Phase transfer catalysis (PTC) is a powerful technique in synthetic organic chemistry that enables the reaction of substances located in different phases, typically an aqueous phase and an organic phase. The phase transfer catalyst, in this case, TBPB, transports a reactant from one phase to another where the reaction occurs.[3] TBPB, with its lipophilic tetrabutyl chains and a positively charged phosphonium center, can form an ion pair with an anionic reactant in the aqueous phase. This ion pair is soluble in the organic phase, allowing the anion to react with the organic-soluble substrate.

Key Advantages of TBPB:

• Enhanced Reaction Rates: By bringing reactants together that would otherwise have limited interaction, TBPB significantly accelerates reaction kinetics.[1]

• Milder Reaction Conditions: The use of TBPB can often allow for reactions to be carried out at lower temperatures and with less vigorous agitation.

• Improved Yields and Purity: Increased reaction efficiency leads to higher product yields and often a reduction in side products.[1]

• Versatility: TBPB is effective in a wide range of organic reactions, including substitutions, oxidations, and condensations.[1][4]

• High Thermal Stability: TBPB is more stable at elevated temperatures compared to many ammonium-based phase transfer catalysts.[2]

Experimental Protocols

The following are detailed protocols for representative biphasic reactions utilizing TBPB as a phase transfer catalyst.

Protocol 1: Bromination of Phenols

This protocol describes the bromination of phenols in a water/ethyl acetate (B1210297) biphasic system using tetrabutylphosphonium tribromide (TBPTB), which is formed in situ or used directly. The inherent phase transfer properties of the tetrabutylphosphonium cation facilitate the transfer of the brominating agent to the organic phase.[5]

Materials:

• Phenol (B47542)

• Tetrabutylphosphonium tribromide (TBPTB) or Tetrabutylphosphonium bromide (TBPB) with a brominating agent

• Ethyl acetate

• Water

• Sodium bicarbonate (for workup)

• Anhydrous sodium sulfate

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the phenol (e.g., 3 mmol) in a biphasic solvent mixture of 10 mL of ethyl acetate and 5 mL of water.[5]

• With constant stirring at room temperature, add crushed and powdered TBPTB (1.0 equivalent) portion-wise to the reaction mixture.[5]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (as indicated by TLC, typically within a few minutes), separate the aqueous and organic layers using a separatory funnel.[5]

• Wash the organic layer with a dilute solution of sodium bicarbonate followed by water.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude brominated product.

• Purify the product by column chromatography or recrystallization as required.

Protocol 2: Synthesis of Isothiocyanates

This protocol outlines the synthesis of isothiocyanates from dithiocarbamate (B8719985) salts in an aqueous medium, catalyzed by a catalytic amount of TBPB under microwave irradiation.[5]

Materials:

• Phenyl dithiocarbamate salt

• Tetrabutylphosphonium bromide (TBPB)

• Sodium bicarbonate

• Water

• Ethyl acetate

• Microwave reactor

• Standard laboratory glassware

Procedure:

• In a microwave-safe reaction vessel, dissolve the phenyl dithiocarbamate salt (e.g., 2 mmol) in 10 mL of water.[5]

• Add sodium bicarbonate (2.0 equivalents) and a catalytic amount of TBPB (e.g., 0.025 mol%) to the mixture.[5]

• Irradiate the reaction mixture in a microwave reactor (e.g., at power level 7).[5]

• Monitor the reaction by TLC. The reaction is typically complete within seconds, indicated by the precipitation of elemental sulfur.[5]

• After completion, extract the product from the reaction mixture with ethyl acetate (3 x 5 mL).[5]

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the isothiocyanate product.[5]

Quantitative Data Summary

The following tables summarize quantitative data from biphasic reactions where TBPB was employed as a phase transfer catalyst.

Table 1: Dehydration of 1,4-Butanediol to 1,3-Butadiene

Catalyst System	Temperature (°C)	Time (h)	Conversion (%)	Yield of Butadiene (%)	Reference
TBPB / Acid Cocatalyst	200	2	100	94	[6][7]

Table 2: Bromination of Phenol

Substrate	Catalyst	Solvent System	Time (min)	Yield (%)	Reference
Phenol	TBPTB	Water / Ethyl Acetate	3	Not specified, but rapid	[5]

Visualizations

The following diagrams illustrate the experimental workflow and the catalytic cycle of TBPB in a biphasic reaction.

Caption: General experimental workflow for a TBPB-catalyzed biphasic reaction.

Caption: Catalytic cycle of TBPB in a biphasic phase transfer reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 4. Tetrabutylphosphonium bromide | 3115-68-2 [chemicalbook.com]
• 5. tandfonline.com [tandfonline.com]
• 6. shokubai.org [shokubai.org]
• 7. researchgate.net [researchgate.net]

Tetrabutylphosphonium Bromide: A Versatile Precursor for Task-Specific Ionic Liquids

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium (B1682233) bromide ([P₄₄₄₄]Br) has emerged as a highly versatile and valuable precursor for the synthesis of a wide array of phosphonium-based ionic liquids (ILs). These ILs are gaining significant attention across various scientific disciplines, including catalysis, green chemistry, and drug development, owing to their unique physicochemical properties such as high thermal stability, low vapor pressure, and tunable solvency.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of ionic liquids using tetrabutylphosphonium bromide as a starting material.

Synthesis of Ionic Liquids from Tetrabutylphosphonium Bromide

The primary method for synthesizing novel ionic liquids from tetrabutylphosphonium bromide is through anion exchange, also known as metathesis. This process involves replacing the bromide anion with a different anion, thereby tailoring the properties of the resulting ionic liquid for specific applications. Two common pathways for this transformation are direct anion exchange and a two-step neutralization reaction.

Direct Anion Exchange (Metathesis)

This is a straightforward method where tetrabutylphosphonium bromide is reacted with a salt containing the desired anion. The choice of the salt is crucial and often involves lithium or sodium salts of the target anion.

A general synthetic pathway for phosphonium-based ionic liquids via metathesis is depicted below.[3]

General workflow for the synthesis of ionic liquids via metathesis.

Experimental Protocol: Synthesis of Tetrabutylphosphonium Trifluoromethanesulfonate

This protocol is adapted from a generalized procedure for the synthesis of phosphonium-based ILs.[3]

• Dissolution: Dissolve a stoichiometric amount of tetrabutylphosphonium bromide in distilled water in a reaction vessel.

• Addition of Anion Salt: To the stirred solution, add a stoichiometric amount of lithium trifluoromethanesulfonate.

• Reaction: Continue stirring the mixture at room temperature for approximately three hours. The reaction is typically rapid.[3]

• Purification:

  • Wash the resulting product with distilled water to remove any remaining inorganic salt impurities.

  • To ensure complete removal of the initial bromide anion, test the aqueous washings with a silver nitrate (B79036) (AgNO₃) solution. The absence of a precipitate indicates the complete removal of bromide ions.

• Drying: Dry the purified ionic liquid under vacuum to remove any residual water.

Two-Step Synthesis via Tetrabutylphosphonium Hydroxide (B78521)

This method involves an intermediate step of converting tetrabutylphosphonium bromide to tetrabutylphosphonium hydroxide ([P₄₄₄₄]OH) using an anion exchange resin. The resulting hydroxide solution is then neutralized with the desired acid to form the final ionic liquid. This approach is particularly useful for synthesizing ILs with carboxylate or amino acid anions.[4][5]

Two-step synthesis of ionic liquids via a hydroxide intermediate.

Experimental Protocol: Synthesis of Tetrabutylphosphonium Carboxylate Ionic Liquids

This protocol is based on the synthesis of tetrabutylphosphonium formate, acetate, propionate, and butyrate.[4]

• Preparation of [P₄₄₄₄]OH:

  • Pass a solution of tetrabutylphosphonium bromide through a column packed with an anion exchange resin (e.g., Amberlite-IRA400) to obtain an aqueous solution of tetrabutylphosphonium hydroxide.

• Neutralization:

  • To the aqueous [P₄₄₄₄]OH solution, add a slight excess of the desired carboxylic acid.

  • Stir the mixture at room temperature for 6 hours to ensure complete neutralization.[4]

• Purification and Drying:

  • Remove the water from the reaction mixture by evaporation under reduced pressure at 333 K.

  • Place the resulting ionic liquid in a vacuum oven containing a desiccant such as P₂O₅ at 353 K for 48 hours to remove any excess acid and residual water.[4]

Quantitative Data and Physicochemical Properties

The properties of the synthesized ionic liquids are highly dependent on the nature of the anion. A summary of yields and key characteristics is presented below.

Ionic Liquid (Cation: [P₄₄₄₄]⁺)	Anion	Synthesis Method	Yield	Key Physicochemical Properties	Reference
Tetrabutylphosphonium Formate	Formate	Two-Step Neutralization	>80%	-	[4]
Tetrabutylphosphonium Acetate	Acetate	Two-Step Neutralization	>80%	-	[4]
Tetrabutylphosphonium Propionate	Propionate	Two-Step Neutralization	>80%	-	[4]
Tetrabutylphosphonium Butyrate	Butyrate	Two-Step Neutralization	>80%	-	[4]
Tetrabutylphosphonium Trifluoromethanesulfonate	Trifluoromethanesulfonate	Direct Metathesis	Not specified	High thermal stability	[3]
Tetrabutylphosphonium Bis(trifluoromethane)sulfonimide	Bis(trifluoromethane)sulfonimide	Direct Metathesis	Not specified	High thermal stability	[3]
Tetrabutylphosphonium Hexafluorophosphate	Hexafluorophosphate	Direct Metathesis	Not specified	Hydrophobic	[3]
Tetrabutylphosphonium Tetrafluoroborate	Tetrafluoroborate	Direct Metathesis	Not specified	Hydrophobic	[3]

Characterization of Synthesized Ionic Liquids

Following synthesis and purification, it is essential to characterize the ionic liquids to confirm their structure and purity. Commonly employed analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, ³¹P, and ¹⁹F NMR are used to elucidate the chemical structure of the cation and anion.[3][6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Provides information about the functional groups present in the ionic liquid.[3]

• Thermogravimetric Analysis (TGA): Used to determine the thermal stability of the ionic liquids.[3] Phosphonium-based ILs are known for their high thermal stability compared to their nitrogen-based counterparts.[1][3]

• Elemental Analysis: Confirms the elemental composition of the synthesized compound.[3]

Applications in Research and Development

Ionic liquids derived from tetrabutylphosphonium bromide have a broad range of applications, including:

• Green Solvents: Their low vapor pressure and high thermal stability make them environmentally benign alternatives to volatile organic compounds.[1][2]

• Catalysis: They can act as both solvents and catalysts in various chemical reactions, such as dehydration and condensation reactions.[7][8][9]

• Extraction: Hydrophobic phosphonium-based ILs have been successfully used for the extraction of dyes and other compounds from aqueous solutions.[3]

• Electrolytes: Their ionic nature and wide electrochemical window make them suitable for applications in electrochemical devices like batteries and supercapacitors.[1][6]

The ability to tune the properties of these ionic liquids by simply changing the anion makes tetrabutylphosphonium bromide a cornerstone precursor for the development of task-specific materials in drug development, materials science, and sustainable chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of functional dicationic ionic liquids for the treatment of lignocellulosic biomass - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arpnjournals.org [arpnjournals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Tri-tert-butyl(n-alkyl)phosphonium Ionic Liquids: Structure, Properties and Application as Hybrid Catalyst Nanomaterials [mdpi.com]
• 7. shokubai.org [shokubai.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetrabutylphosphonium Bromide in Electrochemical Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetrabutylphosphonium bromide (TBPB) in various electrochemical applications. This document includes key performance data, detailed experimental protocols, and visual representations of reaction mechanisms and workflows to support your research and development endeavors.

Tetrabutylphosphonium Bromide as a Supporting Electrolyte

Tetrabutylphosphonium bromide is a quaternary phosphonium (B103445) salt that is frequently utilized as a supporting electrolyte in non-aqueous electrochemistry. Its primary roles are to increase the conductivity of the electrolyte solution, minimize the solution resistance, and reduce the migration of electroactive species.[1]

Physicochemical and Electrochemical Properties

The electrochemical window and ionic conductivity are critical parameters for a supporting electrolyte. While specific data for TBPB can vary depending on the solvent and experimental conditions, the following table provides a summary of its key properties and those of a closely related analogue, tetrabutylammonium (B224687) bromide (TBABr), for comparison.

Property	Tetrabutylphosphonium Bromide (TBPB)	Tetrabutylammonium Bromide (TBABr) - Analogue for Comparison	Solvent System
Molecular Formula	C₁₆H₃₆BrP	C₁₆H₃₆BrN	-
Molecular Weight	339.33 g/mol [2]	322.37 g/mol	-
Melting Point	100-103 °C[3]	103-104 °C	-
Ionic Conductivity	Data not readily available in a consolidated format.	See notes below	Acetonitrile-Water Mixtures[4][5]
Electrochemical Window	Data not readily available in a consolidated format.	~ -2.9 V to +1.0 V vs. Ag/AgCl[6]	Acetonitrile[6]

Note on Analogue Data: Quantitative data for the ionic conductivity of TBABr in acetonitrile-water mixtures shows that limiting molar conductances increase with temperature.[4][5] The electrochemical window of TBABr in acetonitrile (B52724) is limited by the oxidation of the bromide anion at the positive potential.[6] It is expected that TBPB would exhibit a similar electrochemical behavior, but experimental verification is recommended.

Experimental Protocol: Cyclic Voltammetry

This protocol outlines the general procedure for using TBPB as a supporting electrolyte in a cyclic voltammetry (CV) experiment.

Materials:

• Tetrabutylphosphonium bromide (TBPB), electrochemistry grade

• Anhydrous solvent (e.g., acetonitrile, dimethylformamide)

• Analyte of interest

• Working electrode (e.g., glassy carbon, platinum, gold)

• Reference electrode (e.g., Ag/Ag⁺ or Ag/AgCl)

• Counter electrode (e.g., platinum wire or mesh)

• Electrochemical cell

• Potentiostat

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Electrolyte Preparation:

  • In a glovebox or under an inert atmosphere, prepare a 0.1 M solution of TBPB in the chosen anhydrous solvent.

  • Ensure the solvent is of high purity and low water content, as impurities can affect the electrochemical window.[7]

  • Dissolve the analyte of interest in the electrolyte solution to the desired concentration (typically 1-10 mM).

• Cell Assembly:

  • Clean the electrodes thoroughly according to standard laboratory procedures.

  • Assemble the three-electrode cell with the working, reference, and counter electrodes.

  • Transfer the electrolyte solution containing the analyte to the electrochemical cell.

• Deoxygenation:

  • Purge the electrolyte solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.[8]

  • Maintain a blanket of the inert gas over the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential window to be scanned. It is advisable to first run a background scan of the electrolyte without the analyte to determine the usable potential window of the TBPB-solvent system.[9]

  • Set the scan rate (e.g., 100 mV/s).

  • Initiate the scan and record the cyclic voltammogram.

Workflow for a Typical Cyclic Voltammetry Experiment

Workflow for a cyclic voltammetry experiment.

Electrochemical Reduction of Carbon Dioxide

TBPB and its derivatives can be used as electrolytes in the electrochemical reduction of carbon dioxide (CO₂), facilitating the conversion of CO₂ into valuable chemicals. One notable application is the production of oxalate (B1200264).

Performance in CO₂ Reduction to Oxalate

A study utilizing a tetrabutylphosphonium-based ionic liquid electrolyte demonstrated high efficiency for the electrochemical reduction of CO₂ to oxalate.[10][11]

Parameter	Value	Conditions
Product	Oxalate	-
Faradaic Efficiency	93.8%[10]	-2.6 V vs. Ag/Ag⁺, Pb electrode, Tetrabutylphosphonium 4-(methoxycarbonyl) phenol (B47542) in acetonitrile electrolyte[10][11]
Partial Current Density	12.6 mA cm⁻²[10]	-2.6 V vs. Ag/Ag⁺, Pb electrode, Tetrabutylphosphonium 4-(methoxycarbonyl) phenol in acetonitrile electrolyte[10]
Oxalate Formation Rate	234.4 µmol cm⁻² h⁻¹[11]	-2.6 V vs. Ag/Ag⁺, Pb electrode, Tetrabutylphosphonium 4-(methoxycarbonyl) phenol in acetonitrile electrolyte[11]

Proposed Reaction Mechanism

The electrochemical reduction of CO₂ to oxalate in the presence of a phosphonium-based electrolyte is proposed to proceed through the following steps:

• CO₂ Activation: The CO₂ molecule is activated at the electrode surface.

• Radical Anion Formation: An electron is transferred to the CO₂ molecule to form a CO₂ radical anion (CO₂⁻•).

• Dimerization: Two CO₂⁻• radical anions dimerize to form the oxalate dianion (C₂O₄²⁻).

The phosphonium-based ionic liquid is believed to stabilize the key reaction intermediates, thereby facilitating the conversion of CO₂ to oxalate.[10][12]

Signaling Pathway for CO₂ Reduction to Oxalate

Mechanism of CO₂ reduction to oxalate.

Application in Supercapacitors

Phosphonium-based ionic liquids are promising electrolytes for high-performance supercapacitors due to their wide electrochemical stability windows and good ionic conductivities.[13] While specific data for TBPB is limited, studies on similar phosphonium salts provide valuable insights.

Performance of Phosphonium-Based Electrolytes in Supercapacitors

A study on a supercapacitor using activated carbon electrodes and a trihexyl(tetradecyl)phosphonium-based ionic liquid electrolyte (with 25 wt% acetonitrile) demonstrated excellent performance.[14]

Parameter	Value	Conditions
Operating Voltage	3.4 V[14]	Trihexyl(tetradecyl)phosphonium bis(trifluoromethylsulfonyl)imide with 25 wt% acetonitrile[14]
Specific Capacitance	70 F/g[14]	at 200 mA/g current load[14]
Energy Density	40 Wh/kg[14]	-
Cycling Stability	Stable over 1000 cycles[14]	at 200 mA/g current load[14]

Experimental Protocol: Supercapacitor Assembly and Testing

This protocol provides a general guideline for assembling and testing a symmetric supercapacitor using a TBPB-based electrolyte.

Materials:

• Tetrabutylphosphonium bromide (TBPB)

• Anhydrous solvent (e.g., acetonitrile)

• Activated carbon electrode material

• Binder (e.g., PVDF)

• Conductive additive (e.g., carbon black)

• Current collectors (e.g., aluminum foil)

• Separator (e.g., Celgard)

• Coin cell components (casings, spacers, springs)

• Electrochemical testing station (for galvanostatic charge-discharge and impedance spectroscopy)

Procedure:

• Electrode Preparation:

  • Mix the activated carbon, binder, and conductive additive in a suitable solvent (e.g., NMP) to form a slurry.

  • Coat the slurry onto the current collectors and dry in a vacuum oven.

  • Cut the coated foils into electrodes of the desired size.

• Electrolyte Preparation:

  • Prepare a solution of TBPB in the chosen anhydrous solvent to the desired concentration (e.g., 1 M).

• Cell Assembly (in a glovebox):

  • Place one electrode in the coin cell casing.

  • Add a few drops of the TBPB electrolyte to wet the electrode surface.

  • Place the separator on top of the wetted electrode.

  • Add more electrolyte to saturate the separator.

  • Place the second electrode on top of the separator.

  • Add the spacer and spring.

  • Seal the coin cell using a crimping machine.

• Electrochemical Testing:

  • Allow the cell to rest for several hours to ensure complete wetting of the electrodes.

  • Perform galvanostatic charge-discharge (GCD) cycling within the determined voltage window to evaluate the specific capacitance, energy density, power density, and cycling stability.

  • Conduct electrochemical impedance spectroscopy (EIS) to analyze the internal resistance and ion transport properties of the cell.

Application in Lithium-Ion Batteries

Phosphonium-based ionic liquids are also being explored as safer, less flammable alternatives to conventional carbonate-based electrolytes in lithium-ion batteries. Their good thermal and electrochemical stability are advantageous for this application.[15]

Performance of Phosphonium-Based Electrolytes in Lithium-Ion Batteries

Research on lithium metal cycling in phosphonium-based ionic liquid electrolytes has shown promising results for high-energy-density batteries. A study using a triethylmethylphosphonium-based electrolyte demonstrated stable cycling of a lithium metal anode.

Parameter	Performance Highlight	Conditions
Cycling Stability	Stable cycling for up to 250 cycles	1 mA/cm², 1-hour steps, in the presence of up to 5000 ppm water
Electrochemical Window	Up to 5 V vs. Li⁺/Li for some phosphonium-based systems[15]	Varies with specific cation and anion combination[15]
Ionic Conductivity	2.51 × 10⁻⁴ S cm⁻¹ at 30 °C[15]	For a PEO-based gel electrolyte with a phosphonium ionic liquid and LLZTO ceramic filler[15]

Experimental Protocol: Lithium-Ion Battery Assembly and Testing

This protocol describes the general steps for assembling and testing a lithium-ion half-cell with a TBPB-based electrolyte.

Materials:

• Tetrabutylphosphonium bromide (TBPB)

• Anhydrous solvent (e.g., a mixture of carbonates like EC/DMC)

• Lithium salt (e.g., LiPF₆, LiTFSI)

• Cathode material (e.g., LiFePO₄, NMC) coated on a current collector

• Lithium metal foil as the anode

• Separator

• Coin cell components

• Battery cycler

Procedure:

• Electrolyte Preparation (in a glovebox):

  • Dissolve the lithium salt in the TBPB/solvent mixture to the desired concentration (e.g., 1 M).

• Cell Assembly (in a glovebox):

  • Assemble a coin cell in the order: cathode, separator, lithium metal anode.

  • Add the prepared electrolyte to saturate the separator and electrodes.

  • Seal the coin cell.

• Formation Cycling:

  • Perform initial charge-discharge cycles at a low current rate (e.g., C/20) to form a stable solid electrolyte interphase (SEI) on the anode.

• Performance Testing:

  • Conduct galvanostatic cycling at various C-rates to evaluate the specific capacity, rate capability, and long-term cycling stability.

  • Use techniques like EIS to investigate the interfacial properties and resistance changes during cycling.

Logical Flow for Battery Performance Evaluation

Flowchart for battery performance evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Investigating the Electrochemical Reduction of CO2 to Oxalate in Aprotic Solvents with Pb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mplab.ee.columbia.edu [mplab.ee.columbia.edu]
• 6. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Metal Ions Using Tetrabutylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium (B1682233) bromide (TBPB) is a quaternary phosphonium (B103445) salt that serves as a versatile and efficient extractant for a variety of metal ions from aqueous solutions. Its utility in hydrometallurgy and analytical chemistry stems from its properties as an ionic liquid and a phase transfer catalyst. TBPB facilitates the transfer of metal ions from an aqueous phase to an organic phase, primarily through an anion exchange mechanism. This document provides detailed application notes and experimental protocols for the use of TBPB in the solvent extraction of metal ions.

Principle of Extraction

The extraction of metal ions using tetrabutylphosphonium bromide is predominantly based on an anion exchange mechanism. In an aqueous solution containing suitable anions (e.g., chloride, bromide), many metal ions form anionic complexes. For instance, in a hydrochloric acid medium, gold, iron, and rhodium can exist as [AuCl₄]⁻, [FeCl₄]⁻, and [RhCl₆]³⁻, respectively. The positively charged tetrabutylphosphonium cation ([P(C₄H₉)₄]⁺) from TBPB forms a charge-neutral ion pair with the anionic metal complex. This ion pair is hydrophobic and thus preferentially partitions into an immiscible organic phase.

The general extraction equilibrium can be represented as:

m[P(C₄H₉)₄]⁺(org) + [MXₙ]ᵐ⁻(aq) ⇌ {([P(C₄H₉)₄]⁺)ₘ[MXₙ]ᵐ⁻}(org)

Where:

• [P(C₄H₉)₄]⁺ is the tetrabutylphosphonium cation.

• [MXₙ]ᵐ⁻ is the anionic metal complex.

• (org) denotes the organic phase.

• (aq) denotes the aqueous phase.

The efficiency of the extraction depends on several factors, including the stability of the anionic metal complex, the pH of the aqueous phase, the concentration of TBPB in the organic phase, and the nature of the organic solvent.

Applications

Tetrabutylphosphonium bromide and its analogues are effective in the extraction and separation of a wide range of metal ions, including:

• Precious Metals: Gold (Au), Platinum Group Metals (e.g., Rhodium (Rh), Palladium (Pd), Platinum (Pt)).[1][2]

• Base Metals: Iron (Fe), Copper (Cu), Zinc (Zn), Nickel (Ni), Cobalt (Co), Lead (Pb).[3]

• Heavy Metals: Cadmium (Cd).

The selectivity of the extraction can be tuned by controlling the composition of the aqueous phase, such as the acid concentration, which influences the formation of specific anionic metal complexes.

Quantitative Data on Metal Ion Extraction

The following table summarizes the extraction efficiency for various metal ions using tetrabutylphosphonium bromide and analogous quaternary ammonium/phosphonium salts under different experimental conditions. Due to the limited availability of comprehensive data for TBPB specifically, data for closely related compounds are included to provide a broader understanding of the potential applications.

Metal Ion	Extractant System	Aqueous Phase Conditions	Organic Solvent	Extraction Efficiency (%)	Reference(s)
Rh(III)	Trihexyl(tetradecyl)phosphonium bromide (Cyphos IL 102)	0.2–2 M HCl	Toluene	>95	[4]
Fe(III)	Tetra-n-octylammonium bromide (TOAB)	Acidic chloride media	Not specified	>99	[5]
Au(III)	Aliquat 336 (bromide form)	Low halide concentration	Undiluted	~100	[2][6]
Pd(II)	Aliquat 336 (bromide form)	Low halide concentration	Undiluted	~100	[2][6]
Pt(IV)	Aliquat 336 (iodide form)	6 M Cl⁻	Undiluted	Quantitative	[1]
Cu(II)	Aliquat 336 (bromide form)	Low halide concentration	Undiluted	Low co-extraction	[2][6]
Zn(II)	Trihexyl(tetradecyl)phosphonium bromide (Cyphos IL 102)	HCl medium	Toluene	High	[4]
Cd(II)	Trihexyl(tetradecyl)phosphonium bromide (Cyphos IL 102)	HCl medium	Toluene	High	[4]
Mo(VI)	Trihexyl(tetradecyl)phosphonium bromide (Cyphos IL 102)	HCl medium	Toluene	High	[4]
V(IV)	Phosphonium-based bifunctional ionic liquid (Cyp-IL)	Optimized leaching cond.	Not applicable	82.5	[7]
Mo(VI)	Phosphonium-based bifunctional ionic liquid (Cyp-IL)	Optimized leaching cond.	Not applicable	91	[7]

Note: The data presented is a compilation from various studies on phosphonium and ammonium-based ionic liquids to illustrate the general efficacy of this class of extractants. The specific performance of TBPB may vary.

Experimental Protocols

Protocol 1: General Procedure for Liquid-Liquid Extraction of Metal Ions

This protocol provides a general methodology for the solvent extraction of metal ions from an acidic aqueous solution using TBPB dissolved in an organic solvent.

Materials:

• Tetrabutylphosphonium bromide (TBPB)

• Organic solvent (e.g., toluene, kerosene, methyl isobutyl ketone - MIBK)

• Aqueous feed solution containing the target metal ion(s) in an acidic medium (e.g., HCl, H₂SO₄)

• Stripping agent (e.g., dilute NaOH, NH₄OH, Na₂S₂O₃, dilute H₂SO₄)

• Separatory funnels

• Mechanical shaker

• pH meter

• Analytical instrument for metal ion quantification (e.g., Atomic Absorption Spectrometry (AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES))

Procedure:

1. Preparation of the Organic Phase: a. Dissolve a known concentration of TBPB (e.g., 0.1 M to 0.5 M) in the chosen organic solvent. The optimal concentration may need to be determined experimentally. b. Pre-equilibrate the organic phase by contacting it with an aqueous solution of the same acid concentration as the feed solution but without the metal ions. This is done by mixing equal volumes of the organic and aqueous phases in a separatory funnel, shaking for 10-15 minutes, and then allowing the phases to separate. Discard the aqueous phase. This step ensures that the organic phase is saturated with the acid, preventing its extraction from the feed solution during the main extraction step.

2. Extraction: a. In a separatory funnel, mix a known volume of the pre-equilibrated organic phase with a known volume of the aqueous feed solution containing the metal ions (e.g., at a 1:1 phase ratio). b. Shake the mixture vigorously using a mechanical shaker for a predetermined time (e.g., 15-30 minutes) to ensure equilibrium is reached. c. Allow the two phases to separate completely. d. Carefully separate the aqueous phase (raffinate) from the organic phase (loaded organic).

3. Analysis of Extraction Efficiency: a. Take a sample of the raffinate and the initial aqueous feed solution. b. Determine the concentration of the metal ion in both solutions using a suitable analytical technique (AAS or ICP-OES). c. Calculate the extraction efficiency (E%) using the following formula: E% = [(C₀ - Cₑ) / C₀] * 100 Where C₀ is the initial concentration of the metal ion in the aqueous phase, and Cₑ is the equilibrium concentration of the metal ion in the raffinate.

4. Stripping (Back-Extraction): a. Take the loaded organic phase and contact it with a suitable aqueous stripping solution in a clean separatory funnel. The choice of stripping agent depends on the metal ion to be recovered. For example, a dilute solution of NaOH or NH₄OH can be effective for some metals, while for others, a complexing agent like sodium thiosulfate (B1220275) or a different acid might be necessary.[1][2][6] b. Shake the mixture for a sufficient time (e.g., 15-30 minutes). c. Allow the phases to separate and collect the aqueous stripping solution, which now contains the recovered metal ion. d. The stripped organic phase can potentially be regenerated and reused.[8]

5. Analysis of Stripping Efficiency: a. Analyze the metal ion concentration in the aqueous stripping solution and the loaded organic phase. b. Calculate the stripping efficiency.

Visualizations

Diagram 1: Anion Exchange Mechanism

Caption: Anion exchange mechanism for metal ion extraction using TBPB.

Diagram 2: Experimental Workflow for Solvent Extraction

References

• 1. Separation of precious metals by split-anion extraction using water-saturated ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Separation of precious & base metals from halide media using undiluted ionic liquids - SIM² [kuleuven.sim2.be]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Tetra-n-octylammonium bromide-mediated rapid, highly efficient, selective, and recyclable extraction of Fe(iii) from acidic chloride media - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. A Comprehensive Comparison Analysis between Ammonium-Based and Phosphonium-Based Bifunctional Ionic Liquids for Metal Extraction and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Application of tert-Butyl Peroxybenzoate in the Synthesis of Polymer-Coated Nanoparticles

Application Note AN-TBPB-NP-001

Introduction

The functionalization of nanoparticles with polymer coatings is a critical step in the development of advanced materials for a wide range of applications, including drug delivery, diagnostics, and nanocomposites. This surface modification enhances the stability, biocompatibility, and processability of the nanoparticles. Tert-butyl peroxybenzoate (TBPB) is a versatile organic peroxide that serves as an effective thermal initiator for free-radical polymerization. Its predictable decomposition kinetics allows for controlled initiation of polymerization at specific temperatures, making it a suitable candidate for grafting polymer chains from the surface of nanoparticles. This "grafting from" approach results in a high density of polymer chains covalently bound to the nanoparticle surface, forming a stable core-shell structure.

This document outlines the application of TBPB in the synthesis of polymer-coated nanoparticles, focusing on the surface-initiated polymerization of vinyl monomers from silica (B1680970) nanoparticles. The protocols provided herein detail the necessary steps for the surface functionalization of silica nanoparticles and the subsequent TBPB-initiated graft polymerization.

Principle of the Method

The synthesis of polymer-coated nanoparticles using TBPB as a thermal initiator involves a two-stage process. First, the surface of the nanoparticle is functionalized with a molecule that can participate in radical polymerization, such as a vinyl group. This is typically achieved by reacting the surface hydroxyl groups of silica nanoparticles with a silane (B1218182) coupling agent containing a vinyl moiety, for example, vinyltrimethoxysilane (B1682223) (VTMS). This step creates a layer of "polymerizable" groups on the nanoparticle surface.

In the second stage, the vinyl-functionalized nanoparticles are dispersed in a monomer solution containing TBPB. Upon heating to a temperature where TBPB undergoes thermal decomposition, free radicals are generated.[1][2] These radicals initiate the polymerization of the monomer, with the surface-bound vinyl groups acting as co-monomers. This results in the growth of polymer chains directly from the nanoparticle surface, leading to the formation of a core-shell structure with a dense polymer brush layer. The choice of reaction temperature is critical and is determined by the half-life of TBPB to ensure a controlled initiation rate.[1][2][3]

Data Presentation

Table 1: Thermal Properties of tert-Butyl Peroxybenzoate (TBPB)

Property	Value	Reference
Chemical Formula	C₁₁H₁₄O₃	[1]
Molar Mass	194.23 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Active Oxygen Content	~8.16%	[1]
Self-Accelerating Decomposition Temperature (SADT)	~60 °C	[1]
Half-life (t½)
10 hours	104 °C	[1][2]
1 hour	124 °C	[1][2]
1 minute	165 °C	[1][2]

Table 2: Representative Parameters for Polystyrene Grafting from Silica Nanoparticles using TBPB

Parameter	Typical Range
Silica Nanoparticle Size	50 - 200 nm
Vinyltrimethoxysilane (VTMS) Concentration	1 - 5 % (v/v) relative to solvent
Styrene (B11656) Monomer Concentration	10 - 50 % (v/v) relative to solvent
TBPB Concentration	0.5 - 2 mol% relative to monomer
Reaction Temperature	100 - 130 °C
Reaction Time	4 - 24 hours
Solvent	Toluene (B28343), Xylene, or similar high-boiling point solvent

Experimental Protocols

Protocol 1: Surface Functionalization of Silica Nanoparticles with Vinyl Groups

Objective: To introduce vinyl functional groups onto the surface of silica nanoparticles to serve as anchor points for polymer grafting.

Materials:

• Silica nanoparticles (SiO₂)

• Vinyltrimethoxysilane (VTMS)

• Ethanol (B145695)

• Ammonium (B1175870) hydroxide (B78521) (28-30%)

• Deionized water

Procedure:

• Disperse silica nanoparticles in a mixture of ethanol and deionized water (e.g., 4:1 v/v) via sonication for 30 minutes to ensure a homogeneous suspension.

• To the stirred suspension, add ammonium hydroxide to catalyze the reaction.

• Slowly add vinyltrimethoxysilane (VTMS) dropwise to the reaction mixture.

• Allow the reaction to proceed at room temperature for 12-24 hours with continuous stirring.

• Collect the vinyl-functionalized silica nanoparticles (SiO₂-Vinyl) by centrifugation.

• Wash the nanoparticles thoroughly with ethanol by repeated cycles of centrifugation and redispersion to remove unreacted VTMS and other byproducts.

• Dry the SiO₂-Vinyl nanoparticles in a vacuum oven at 60 °C overnight.

Protocol 2: TBPB-Initiated Graft Polymerization of Styrene from Vinyl-Functionalized Silica Nanoparticles

Objective: To graft polystyrene chains from the surface of vinyl-functionalized silica nanoparticles using TBPB as a thermal initiator.

Materials:

• Vinyl-functionalized silica nanoparticles (SiO₂-Vinyl)

• Styrene monomer (inhibitor removed)

• tert-Butyl peroxybenzoate (TBPB)

• Toluene (anhydrous)

• Methanol

Procedure:

• Disperse the dried SiO₂-Vinyl nanoparticles in anhydrous toluene via sonication to achieve a stable suspension.

• In a separate flask, prepare a solution of styrene monomer and TBPB in anhydrous toluene.

• Transfer the nanoparticle suspension to a reaction vessel equipped with a condenser and a nitrogen inlet.

• De-gas the nanoparticle suspension by bubbling with nitrogen for 30 minutes.

• Under a nitrogen atmosphere, add the styrene/TBPB solution to the nanoparticle suspension.

• Heat the reaction mixture to the desired temperature (e.g., 120-125 °C for a half-life of approximately 1-2 hours) and maintain for the desired reaction time (e.g., 8-16 hours) with constant stirring.

• After the polymerization, cool the reaction mixture to room temperature.

• Precipitate the polymer-coated nanoparticles by adding the reaction mixture to an excess of methanol.

• Collect the polystyrene-grafted silica nanoparticles (SiO₂-g-PS) by centrifugation.

• To remove any free (non-grafted) polystyrene, wash the nanoparticles by repeated cycles of redispersion in toluene and precipitation in methanol.

• Dry the final SiO₂-g-PS product in a vacuum oven at 80 °C overnight.

Mandatory Visualization

Caption: Experimental workflow for TBPB-initiated synthesis of polymer-coated nanoparticles.

Caption: Mechanism of TBPB-initiated graft polymerization from a nanoparticle surface.

References

• 1. tert-Butyl peroxybenzoate - Wikipedia [en.wikipedia.org]
• 2. TERT-BUTYL PEROXYBENZOATE (TBPB) - Ataman Kimya [atamanchemicals.com]
• 3. TBPB - Do Sender Chem - Organic Peroxide [perodox.com]

Application Notes and Protocols for the Recycling of Tetrabutylphosphonium Bromide (TBPB) Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium bromide (TBPB) is a versatile quaternary phosphonium (B103445) salt widely employed as a phase-transfer catalyst (PTC) and an ionic liquid (IL) in a variety of organic syntheses.[1] Its efficacy, thermal stability, and broad applicability make it a valuable tool in the synthesis of pharmaceuticals and fine chemicals.[2][3] The recovery and recycling of TBPB are of significant importance from both an economic and environmental perspective, contributing to more sustainable chemical processes.

These application notes provide detailed protocols and comparative data for the recycling of TBPB catalyst from reaction mixtures. The methodologies covered include precipitation of a derivative and solvent extraction. The information is intended to provide researchers and process chemists with practical guidance for the efficient recovery and reuse of this valuable catalyst.

Catalyst Recycling Methodologies

Two primary methods for the recycling of Tetrabutylphosphonium bromide are detailed below:

• Precipitation and Recrystallization of Tetrabutylphosphonium Tribromide (TBPTB): This method is particularly applicable after bromination reactions where TBPB is converted to its tribromide form. The spent catalyst is regenerated from the aqueous phase.

• Solvent Extraction: This is a more general method for recovering TBPB from biphasic or homogeneous reaction mixtures where the catalyst remains in its bromide form.

Method 1: Precipitation and Recrystallization

This protocol details the regeneration of TBPB from the aqueous layer of a reaction mixture after its use in the form of Tetrabutylphosphonium tribromide (TBPTB) for bromination reactions. The spent reagent, TBPB, is recovered with high efficiency.

Quantitative Data

Parameter	Value	Reference
Recovery Method	Precipitation and Recrystallization	[2]
Starting Material	Aqueous layer containing spent TBPB	[2]
Yield of Regenerated TBPTB	84%	[2]
Purity of Recycled Catalyst	Not explicitly reported, but recrystallization suggests high purity.
Scale	Laboratory scale (starting with ~3 mmoles of TBPB)	[2]

Experimental Protocol

Materials:

• Aqueous layer from the reaction containing spent Tetrabutylphosphonium bromide (TBPB)

• Sodium bicarbonate (NaHCO₃)

• 30-50% Hydrogen peroxide (H₂O₂)

• Potassium bromide (KBr)

• 1M Sulfuric acid (H₂SO₄)

• Ethyl acetate

• Hexane

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Filter paper

• Vacuum desiccator with calcium chloride

• Standard laboratory glassware (beakers, flasks, separatory funnel)

Procedure:

• Separation of Aqueous Layer: After the completion of the bromination reaction, separate the aqueous layer containing the spent TBPB catalyst.

• Preparation of Oxidizing Solution: In a separate beaker, dissolve sodium bicarbonate (e.g., 0.02 g, 0.04 mmol for a 3 mmol scale reaction) in 50% hydrogen peroxide (e.g., 1.8 ml, 16 mmol) until the solution is clear.

• Addition of Spent Catalyst Solution: To the clear oxidizing solution, add the aqueous layer containing the spent TBPB.

• Addition of Potassium Bromide: To this mixture, add an aqueous solution of potassium bromide (e.g., 0.83 g, 7 mmol).

• Precipitation: Slowly add 1M sulfuric acid (e.g., 8 ml). Fine yellow microcrystals of Tetrabutylphosphonium tribromide (TBPTB) will precipitate out.

• Isolation: Collect the precipitated crystals by suction filtration using filter paper.

• Drying: Dry the collected crystals in a vacuum desiccator containing calcium chloride.

• Recrystallization: For further purification, recrystallize the dried product from a mixture of Ethyl acetate/Hexane (99:1%).[2]

Workflow Diagram

Caption: Workflow for the recycling of TBPB via precipitation and recrystallization of its tribromide derivative.

Method 2: Solvent Extraction

Solvent extraction is a versatile technique for recovering TBPB from a reaction mixture, particularly when it is used as a phase-transfer catalyst or an ionic liquid and remains in its bromide form. The choice of solvent is critical and depends on the polarity of the product and the reaction solvent. The goal is to select an extraction solvent in which TBPB is soluble but the product and other impurities are not, or vice versa.

While a specific, detailed protocol with quantitative data for TBPB recycling via solvent extraction was not found in the searched literature, the following general protocol is based on established procedures for ionic liquid and quaternary ammonium (B1175870) salt recovery.[4][5]

Quantitative Data

Parameter	Value	Reference
Recovery Method	Solvent Extraction	General Procedure
Typical Extraction Solvents	Mesitylene, Toluene, Dichloromethane, Ethyl Acetate	[5]
Recovery Efficiency (%)	System dependent; requires optimization.
Purity of Recycled Catalyst (%)	System dependent; requires analysis (e.g., NMR).
Performance in Reuse	Requires evaluation for the specific reaction.

Experimental Protocol (General)

Materials:

• Post-reaction mixture containing TBPB

• Appropriate organic extraction solvent (e.g., ethyl acetate, toluene, dichloromethane)

• Deionized water or brine solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Solvent Selection: Choose an appropriate extraction solvent. If the desired product is nonpolar and the reaction was run in a polar solvent, a nonpolar extraction solvent can be used to extract the product, leaving the TBPB in the original solvent. Conversely, if the product is polar, a solvent that selectively dissolves TBPB can be used. For biphasic systems, TBPB will typically reside in the more polar phase.

• Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Add the chosen extraction solvent.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

  • Allow the layers to separate completely.

• Phase Separation:

  • Carefully drain the bottom layer.

  • Collect the top layer.

  • The layer containing the TBPB will depend on the relative densities of the solvents used.

• Washing (Optional): Wash the TBPB-containing phase with deionized water or brine to remove any water-soluble impurities.

• Drying: Dry the organic phase containing the TBPB over an anhydrous drying agent like Na₂SO₄ or MgSO₄.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to obtain the recovered TBPB.

• Purity Assessment: Analyze the purity of the recovered TBPB using techniques such as NMR spectroscopy before reuse.

Workflow Diagram

Caption: General workflow for the recycling of TBPB via solvent extraction.

Considerations for Catalyst Reuse

• Purity: The purity of the recycled TBPB is crucial for its performance in subsequent reactions. Impurities can act as catalyst poisons or lead to unwanted side reactions. It is recommended to analyze the purity of the recycled catalyst before reuse.

• Activity: The catalytic activity of the recycled TBPB should be verified. This can be done by running a small-scale test reaction and comparing the yield and reaction time to a reaction using fresh catalyst.

• Thermal Stability: TBPB is known for its good thermal stability.[2] However, prolonged exposure to high temperatures during reaction or recycling (e.g., distillation) could lead to degradation. Thermal analysis (TGA/DSC) can be employed to determine the thermal limits for specific recycling processes.

Conclusion

The recycling of Tetrabutylphosphonium bromide is a feasible and valuable practice for enhancing the sustainability of chemical processes. The precipitation method offers a high-yielding protocol for the recovery of TBPB from bromination reactions. Solvent extraction provides a more general approach that can be adapted to a wider range of reaction conditions, although it requires careful optimization for each specific system. By implementing these recycling protocols, researchers and chemists can reduce waste, lower costs, and contribute to the principles of green chemistry.

References

• 1. research.chalmers.se [research.chalmers.se]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions with Tetrabutylphosphonium Bromide (TBPB)

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on utilizing Tetrabutylphosphonium (B1682233) Bromide (TBPB) to enhance your chemical reactions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to help you optimize your experimental outcomes.

Troubleshooting Guides & FAQs

This section addresses common issues and questions that may arise during the use of TBPB in your experiments.

Issue 1: Low or No Reaction Conversion

• Question: My reaction is not proceeding or the conversion is very low. What are the possible causes and solutions?

• Answer: Low conversion can stem from several factors when using TBPB as a phase-transfer catalyst.[1]

  • Ineffective Phase Transfer: The primary role of TBPB is to transfer the reactant from the aqueous phase to the organic phase.[2] If this transfer is inefficient, the reaction rate will be slow.

    • Solution: Increase the stirring speed to maximize the interfacial area between the two phases.[1] Ensure your solvent system is appropriate, and consider adding a co-solvent to improve the solubility and efficiency of the catalyst.[3]

  • Insufficient Catalyst Loading: The amount of TBPB may be too low to facilitate the reaction at a practical rate.

    • Solution: Systematically increase the molar percentage of TBPB. A typical starting point is 1-10 mol%.[1]

  • Catalyst Poisoning: Impurities in your reagents or solvents, such as residual acids or water, can deactivate the phosphonium (B103445) salt.

    • Solution: Ensure all reagents and solvents are of high purity and are appropriately dried.[1]

Issue 2: Low Product Yield Despite Reactant Consumption

• Question: My starting material is consumed, but the yield of my desired product is low. What could be the problem?

• Answer: This often points towards side reactions, product degradation, or issues with product isolation.

  • Side Reactions: The transferred reactant may be participating in undesired side reactions.

    • Solution: Optimize the reaction temperature; lowering it may improve selectivity.[1] Also, consider adjusting the stoichiometry of your reactants.

  • Product Degradation: The desired product might be unstable under the reaction conditions.

    • Solution: Monitor the reaction progress closely (e.g., by TLC or GC) and stop the reaction as soon as the starting material is consumed to minimize degradation.[1] TBPB's higher thermal stability compared to ammonium (B1175870) salts can be advantageous here.[4]

  • Difficult Product Isolation: TBPB can sometimes be challenging to remove from the reaction mixture, leading to impure product and artificially low yields of the pure compound.

    • Solution: Develop an effective work-up procedure. Multiple washes with deionized water are often effective for removing TBPB.[3]

Issue 3: Difficulty in Removing TBPB After Reaction

• Question: How can I effectively remove residual TBPB from my reaction mixture?

• Answer: Due to its solubility in both aqueous and organic solvents, removing TBPB can be challenging.[3]

  • Aqueous Extraction: The most common method is to perform multiple washes with deionized water. The spent TBPB has an affinity for the aqueous phase.

  • Avoid Brine in Initial Washes: Using a saturated sodium chloride (brine) solution during the initial washes can decrease the solubility of TBPB in the aqueous phase, making it harder to remove.[3]

  • Ion-Exchange Resins: For challenging separations, cation-exchange resins can be employed to capture the tetrabutylphosphonium cation.

Issue 4: Catalyst Stability and Decomposition

• Question: What are the stability limits of TBPB, and what are the signs of decomposition?

• Answer: TBPB is known for its good thermal stability, often stable up to 200°C, which is a significant advantage over many quaternary ammonium-based phase-transfer catalysts that can decompose at lower temperatures (120-150°C).[4][5] However, its stability can be compromised in the presence of strong bases.[4]

  • Signs of Decomposition: A color change in the reaction mixture or the formation of unexpected byproducts could indicate catalyst decomposition.

  • Solution: While TBPB is robust, avoid excessively high temperatures and prolonged exposure to strong bases if possible. If harsh basic conditions are necessary, consider that this might impact catalyst performance and recyclability.

Quantitative Data Presentation

The following tables summarize quantitative data for key reactions where TBPB is used, providing a basis for comparison and optimization.

Table 1: Dehydration of 1,4-Butanediol to 1,3-Butadiene (B125203)

Catalyst System	Substrate	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Reference
TBPB / Acid Cocatalyst	1,4-Butanediol	200	2	100	94	[6]

Table 2: Cycloaddition of CO2 to Epoxides

Catalyst System	Epoxide Substrate	Temperature (°C)	Pressure (bar)	Time (h)	Conversion (%)	Yield (%)	Reference
Al(salabza)/TBAB	Various Terminal Epoxides	80	10	0.5	>99	>99	[7]
Defective POP/TBAB	Epichlorohydrin	90	1 (0.1 MPa)	8	-	93	[8]
KI / PEG 400	Epoxidized Soybean Oil Monoester	120	1 (atmospheric)	70	-	-	[9]
TBAB / DES	Epoxidized Soybean Oil Monoester	120	40	4	>80	-	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing TBPB.

Protocol 1: Dehydration of 1,4-Butanediol to 1,3-Butadiene [6]

• Reaction Setup: In a glass vial, weigh 0.5 mmol of 1,4-butanediol.

• Addition of Catalyst: Add 1.7 mmol of tetrabutylphosphonium bromide (TBPB) and an appropriate amount of an acid cocatalyst (e.g., H₂SO₄).

• Internal Standards: Add 0.5 mmol each of hexane (B92381) and tetradecane (B157292) as internal standards for GC analysis.

• Reaction Conditions: Heat the mixture to 200°C under a nitrogen atmosphere with vigorous stirring (e.g., 500 rpm).

• Reaction Monitoring: Monitor the reaction for 2 hours.

• Work-up: After the reaction, cool the mixture on ice.

• Product Analysis: Take a sample from the gas phase using a syringe for GC analysis to quantify the 1,3-butadiene product. The ionic liquid phase can be extracted with a suitable organic solvent like mesitylene (B46885) for analysis of non-volatile components.

Protocol 2: General Procedure for CO2 Cycloaddition to Epoxides [7]

• Reactor Setup: Place the epoxide substrate (e.g., 3 ml) in a high-pressure reactor.

• Catalyst Addition: Add the primary catalyst (e.g., an aluminum complex, 0.05 mol%) and tetrabutylammonium (B224687) bromide (TBAB, a close analog of TBPB, 0.25 mol%) as a co-catalyst.

• Reaction Conditions: Seal the reactor and pressurize with CO2 to the desired pressure (e.g., 10 bar). Heat the reaction mixture to the specified temperature (e.g., 80°C) with stirring.

• Reaction Time: Maintain the reaction conditions for the specified time (e.g., 0.5 hours).

• Work-up and Analysis: After cooling and depressurizing the reactor, the product can be analyzed directly by techniques such as NMR or GC to determine conversion and yield.

Protocol 3: Catalyst Recycling - Regeneration of TBPB from Aqueous Phase [5]

• Aqueous Phase Collection: After the reaction, separate the aqueous layer containing the spent TBPB.

• Preparation of Oxidizing Solution: In a separate beaker, dissolve a small amount of sodium bicarbonate (e.g., 0.04 mmol) in 50% hydrogen peroxide (e.g., 16 mmol).

• Regeneration: To the oxidizing solution, add the aqueous layer containing the spent TBPB, followed by an aqueous solution of potassium bromide (e.g., 7 mmol).

• Acidification and Precipitation: Slowly add 1M sulfuric acid (e.g., 8 ml). Fine yellow microcrystals of the regenerated tribromide form of the catalyst (which can be readily converted back to TBPB) will precipitate.

• Isolation: Collect the precipitated solid by filtration, wash, and dry. The yield for this regeneration process can be as high as 84%.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the use of Tetrabutylphosphonium Bromide.

Caption: Phase-transfer catalysis cycle with TBPB (Q⁺Br⁻).

Caption: General experimental workflow using TBPB.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 5. tandfonline.com [tandfonline.com]
• 6. shokubai.org [shokubai.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. d-nb.info [d-nb.info]

"Common side reactions when using Tetrabutylphosphonium bromide"

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during experiments involving Tetrabutylphosphonium bromide (TBPB).

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylphosphonium bromide (TBPB) and what are its common applications?

Tetrabutylphosphonium bromide (TBPB) is a quaternary phosphonium (B103445) salt widely used in organic synthesis. Its primary applications include acting as a phase-transfer catalyst (PTC), a supporting electrolyte, and a precursor for the synthesis of ionic liquids.[1][2][3] As a PTC, it facilitates reactions between reactants in different immiscible phases, enhancing reaction rates and yields.[1]

Q2: What are the main safety hazards associated with TBPB?

TBPB is a hazardous substance and should be handled with care. It is classified as:

• Harmful if swallowed.[4][5][6]

• Toxic in contact with skin.[4][5][6]

• A cause of serious eye damage.[4][5]

• A cause of skin irritation.[4][5]

• Potentially causing respiratory irritation.[4][5]

Always consult the Safety Data Sheet (SDS) before handling TBPB and use appropriate personal protective equipment (PPE).[4][5][6][7]

Q3: What personal protective equipment (PPE) should be worn when handling TBPB?

When handling TBPB, it is essential to wear:

• Eye Protection: Chemical safety goggles or a face shield.[6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[4]

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator.[4][7]

Work should be conducted in a well-ventilated area, preferably in a fume hood.[4][7]

Q4: How should TBPB be stored?

TBPB should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[5][7] It is hygroscopic and should be protected from moisture.[7] Store it away from incompatible materials such as strong oxidizing agents and strong bases.

Q5: What should I do in case of accidental exposure to TBPB?

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][8]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek immediate medical attention.[4][8]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[4][8]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention.[4][8]

Troubleshooting Guides

Issue 1: Slow or Incomplete Reaction

Possible Cause	Troubleshooting Step
Insufficient Catalyst Activity	Increase the catalyst loading. For phase-transfer catalysis, ensure the TBPB is effectively transferring the reactant between phases. The choice of solvent can also impact catalyst activity.[9]
Poor Solubility of Reactants	Ensure all reactants have some solubility in the reaction medium. For biphasic systems, vigorous stirring is crucial to maximize the interfacial area.[9]
Presence of Inhibitors	Ensure all glassware is clean and reactants and solvents are pure. Trace impurities can sometimes inhibit catalytic reactions.
Incorrect Temperature	Optimize the reaction temperature. While TBPB is thermally stable, some reactions require specific temperature ranges for optimal performance.[10]

Issue 2: Formation of Unexpected Side Products

Possible Cause	Troubleshooting Step
Thermal Decomposition of TBPB	TBPB can undergo thermal decomposition, especially at elevated temperatures. A potential decomposition pathway is a Hofmann-like elimination, which can generate tributylphosphine (B147548) and butene.[10] Consider lowering the reaction temperature if decomposition is suspected.
Side Reactions of the Catalyst	In certain reactions, TBPB can participate in side reactions. For example, in the dehydration of lactide to acrylic acid, TBPB can contribute to the formation of volatile byproducts like ethylene, bromoethane, and acetaldehyde.[6][8] Modifying reaction conditions such as temperature and pressure may help minimize these side reactions.
Reaction with Base	TBPB is known to be less stable in the presence of strong bases like NaOH, which can promote its decomposition.[10] If a base is required, consider using a weaker, non-nucleophilic base.

Issue 3: Difficulty in Removing TBPB from the Final Product

Possible Cause	Troubleshooting Step
High Polarity and Solubility of TBPB	TBPB is soluble in many organic solvents and water. To remove it, perform multiple aqueous washes of the organic phase containing your product. The polarity of TBPB can be exploited to partition it into the aqueous layer.
Formation of an Emulsion during Workup	Emulsion formation can make phase separation difficult. Try adding a saturated brine solution to break the emulsion. Filtering the entire mixture through a pad of celite can also be effective.

Quantitative Data

Summary of Toxicological Data for Tetrabutylphosphonium Bromide

Parameter	Value	Species	Route	Reference
Acute Oral Toxicity (LD50)	Not available	Rat	Oral	[8]
Acute Dermal Toxicity	Toxic in contact with skin	-	Dermal	[4][5][6]
Acute Inhalation Toxicity (LC50)	> 3 mg/m³ (4 h)	Rat	Inhalation
Skin Corrosion/Irritation	Causes skin irritation	Rabbit	Dermal	[4][8]
Serious Eye Damage/Irritation	Causes serious eye damage	Rabbit	Ocular	[4][8]

Experimental Protocols

Key Experiment: Dehydration of Lactide to Acrylic Acid using TBPB

This protocol is adapted from studies on the conversion of biomass-derived lactide to acrylic acid.[4][7]

Materials:

• DL-Lactide

• Tetrabutylphosphonium bromide (TBPB)

• Sulfuric acid (H₂SO₄, 98%)

• Internal standards (e.g., hexane, tetradecane)

• Mesitylene (B46885) (for extraction)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) (for derivatization)

Procedure:

• In a glass reaction vial, weigh 0.25 mmol of DL-lactide.

• Add 1.7 mmol of TBPB to the vial.

• Add 0.5 mmol of the internal standards.

• Carefully add the desired amount of sulfuric acid as a co-catalyst.

• Seal the vial and place it in a heating block with magnetic stirring (500 rpm).

• Heat the reaction mixture to 200°C under a nitrogen atmosphere.

• After the reaction is complete, cool the mixture on ice.

• For analysis of volatile components, a gas phase sample can be taken using a gas-tight syringe.

• Extract the reaction mixture with mesitylene.

• Analyze the mesitylene layer by gas chromatography (GC). For the analysis of acidic components, derivatization with BSTFA may be necessary before GC analysis.

Observed Side Reactions:

During this reaction, the formation of volatile side products such as ethylene, bromoethane, and acetaldehyde has been reported.[6][8] These can be identified by gas phase analysis techniques like GC-MS or FTIR.

Visualizations

Logical Relationship: Potential Decomposition of TBPB

The following diagram illustrates a potential thermal decomposition pathway for Tetrabutylphosphonium bromide, analogous to a Hofmann elimination reaction. This is a plausible side reaction, especially at elevated temperatures or in the presence of a strong base.

Caption: Potential thermal decomposition of TBPB.

References

• 1. Hofmann Elimination Reaction: Mechanism, Examples & Applications | AESL [aakash.ac.in]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. shokubai.org [shokubai.org]
• 5. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Conversion of lactide to acrylic acid by a phosphonium ionic liquid and acid cocatalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

"Troubleshooting low yield in a phase transfer catalysis reaction with TBPB"

Welcome to the technical support center for phase transfer catalysis (PTC). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions utilizing Tetrabutylphosphonium Bromide (TBPB) as a phase transfer catalyst.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is unexpectedly low. Where should I start my investigation?

Low yield in a PTC reaction can stem from several factors related to the catalyst, reaction conditions, or reagents. A systematic approach is crucial for efficient troubleshooting. Begin by evaluating the most common and easily addressable issues.

Initial Troubleshooting Workflow

The following workflow provides a step-by-step guide to diagnosing the cause of low conversion.

Caption: A stepwise guide for troubleshooting low reaction yield.

Q2: How does TBPB catalyst quality affect the reaction, and how can I check it?

Catalyst quality is paramount. Impurities or degradation can severely inhibit the reaction. TBPB is generally more thermally stable than its ammonium (B1175870) counterparts (like TBAB), but it can be susceptible to degradation under certain conditions, particularly high pH.[1][2][3][4]

Potential Issues:

• Impurities: Residual reactants from synthesis or cross-contamination with other salts can interfere with the catalytic cycle.[5]

• Degradation: Under strongly alkaline conditions (high pH), TBPB can undergo hydrolysis to form triphenylphosphine (B44618) oxide (TPPO), which is inactive as a phase transfer catalyst.[3][4][6] High temperatures can also lead to decomposition.[5]

• Water Content: While trace amounts of water can be essential for solid-liquid PTC, excess water can be detrimental by over-hydrating the anion, which reduces its nucleophilicity and hinders its transfer to the organic phase.[5][7]

Troubleshooting Steps:

• Purity Verification: If catalyst impurity is suspected, purification by recrystallization is recommended.

• Lower Temperature: If catalyst decomposition is suspected, consider running the reaction at a lower temperature.[5]

• pH Control: TBPB is more stable than TBAB under most conditions except in the presence of strong bases like NaOH.[1] If using a strong base, ensure conditions are not excessively harsh.

Q3: My catalyst is pure. What reaction parameters should I investigate?

Optimizing reaction conditions is the next critical step. The interplay between agitation, temperature, solvent, and catalyst loading directly impacts the two key stages of PTC: the transfer of the reactant across the phase boundary (mass transfer) and the subsequent chemical reaction in the organic phase (intrinsic reaction).

Caption: Interplay of parameters on the key rates in PTC.

Parameter Optimization:

Parameter	Effect on Low Yield	Recommended Action
Stirring Speed	Insufficient agitation reduces the interfacial area between the aqueous and organic phases, limiting the transfer rate of the catalyst-anion pair.[2][7][8]	Increase the stirring speed to create a fine emulsion. For reactions limited by mass transfer, a significant rate increase should be observed.[5]
Temperature	Reaction rates generally increase with temperature. However, excessive heat can cause catalyst degradation or side product formation.[5]	Incrementally increase the temperature (e.g., by 10-20 °C) and monitor for improved conversion and potential side products.
Catalyst Loading	While catalytic, an insufficient amount of TBPB will result in a slow reaction.	Increase the catalyst loading. Typical concentrations range from 1-10 mol%.[9]
Solvent	The organic solvent influences both the transfer rate and the intrinsic reaction rate. Polar, aprotic solvents can activate the anion for reaction.[7]	Ensure the chosen solvent (e.g., toluene, dichloromethane) is appropriate for solubilizing the TBPB-anion pair and promoting the reaction.[7]
Base Concentration	For reactions requiring a base (e.g., deprotonation), the concentration can affect the reaction rate. Too low a concentration can be rate-limiting.	In a study on hydantoin (B18101) alkylation, decreasing KOH concentration from 50% to 10% w/w resulted in more sluggish reactions.[10]

Q4: Can you explain the mechanism of TBPB in a typical PTC reaction?

TBPB facilitates the reaction between two reactants located in different immiscible phases (typically aqueous and organic). The lipophilic (fat-loving) tetrabutyl groups on the phosphonium (B103445) cation allow it to be soluble in the organic phase, while its positive charge allows it to pair with an anion from the aqueous phase.

The catalyst (Q⁺X⁻, where Q⁺ is the TBPB cation) transports the reacting anion (A⁻) from the aqueous phase into the organic phase, where it can react with the organic substrate (R-B).

Caption: The catalytic cycle of TBPB in a liquid-liquid PTC system.

Experimental Protocols

Protocol 1: Purification of TBPB by Recrystallization

This procedure should be followed if the purity of the TBPB catalyst is in doubt.

Objective: To remove impurities that may be inhibiting the catalytic reaction.

Materials:

• Crude TBPB

• A "good" solvent in which TBPB is soluble when hot but less soluble when cold (e.g., isopropanol).

• A "poor" solvent in which TBPB is insoluble (e.g., diethyl ether or hexane).

• Erlenmeyer flask, heating source (hot plate), Büchner funnel, vacuum flask.

Methodology:

• In an Erlenmeyer flask, dissolve the crude TBPB in the minimum amount of the hot "good" solvent.

• If insoluble impurities are present, perform a hot filtration to remove them.

• Allow the solution to cool slowly to room temperature to encourage crystal formation.

• To maximize yield, cool the flask further in an ice bath.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold "poor" solvent to remove any final soluble impurities.

• Dry the purified crystals under vacuum until a constant weight is achieved.[5]

Protocol 2: General Method for Optimizing Stirring Speed

Objective: To determine if the reaction is limited by the mass transfer rate.

Methodology:

• Set up the reaction according to your standard protocol with a defined, moderate stirring speed (e.g., 300 RPM).

• Run the reaction for a set period (e.g., 1 hour) and take a sample for analysis (GC, HPLC, etc.) to determine the initial conversion.

• Keeping all other parameters (temperature, concentrations) constant, increase the stirring speed significantly (e.g., to 600 RPM).

• Continue the reaction for the same duration and take another sample for analysis.

• Increase the stirring speed again (e.g., to 900 RPM) and repeat the process.

• Analysis:

  • If the conversion rate increases significantly with stirring speed, the reaction is likely mass-transfer limited . Your standard procedure should use a high stirring rate.

  • If the conversion rate does not change significantly after a certain point, the reaction is kinetically limited (limited by the intrinsic reaction rate), and further increases in agitation will not improve the yield.[11]

References

• 1. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 2. biomedres.us [biomedres.us]
• 3. researchgate.net [researchgate.net]
• 4. Item - Degradation of tetraphenylphosphonium bromide at high pH and its effect on radionuclide solubility - Loughborough University - Figshare [repository.lboro.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. benchchem.com [benchchem.com]
• 10. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchpublish.com [researchpublish.com]

Technical Support Center: Improving the Efficiency of Tetrabutylphosphonium Bromide (TBPB) Catalysis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing reactions catalyzed by Tetrabutylphosphonium (B1682233) bromide (TBPB).

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments using TBPB as a phase-transfer catalyst.

Issue 1: Low or No Reaction Conversion

Potential Cause	Troubleshooting Steps
Ineffective Phase Transfer	The catalyst may not be efficiently transferring the reactant from the aqueous or solid phase to the organic phase. • Increase Agitation: Vigorous stirring increases the interfacial surface area, which can improve the transfer rate.[1] • Optimize Solvent Choice: The organic solvent can influence the intrinsic reaction rate.[1] Experiment with solvents of varying polarity that are immiscible with the aqueous phase.
Catalyst Poisoning	Impurities in the reaction mixture can deactivate the TBPB catalyst. • Purify Reagents and Solvents: Ensure that all starting materials and solvents are free of impurities, especially water and acidic compounds.[2] • Avoid Highly Lipophilic Leaving Groups: Highly polarizable or lipophilic leaving groups, such as iodide or tosylate, can form strong ion pairs with the phosphonium (B103445) cation, hindering its ability to transfer the desired reactant anion.[3] Consider using alternative leaving groups like bromide or mesylate.[3]
Insufficient Catalyst Loading	The amount of TBPB may be too low to facilitate the reaction at a practical rate.[2] • Increase Catalyst Concentration: Systematically increase the mole percentage of TBPB. A typical starting range is 1-5 mol%.

Issue 2: Low Product Yield Despite High Reactant Consumption

Potential Cause	Troubleshooting Steps
Side Reactions	The reactant, once transferred to the organic phase, may be participating in undesired side reactions.[2] In the dehydration of diols, for instance, side products like aldehydes or cyclic ethers can form.[4] In the conversion of lactide to acrylic acid, ethylene, bromoethane, and acetaldehyde (B116499) have been observed as volatile side products.[5] • Optimize Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity towards the desired product.[2] • Adjust Reactant Concentrations: Modifying the concentration of reactants can alter the reaction kinetics and potentially suppress side reactions.
Product Degradation	The desired product may not be stable under the reaction conditions.[2] • Reduce Reaction Time: Monitor the reaction progress closely and work up the reaction as soon as the starting material is consumed to minimize product decomposition.[2]
Difficult Product Isolation	TBPB can sometimes be challenging to remove from the final product. • Improve Work-up Procedure: Develop a purification strategy to effectively remove the catalyst. Multiple washes with water can help partition the TBPB into the aqueous phase.[6]

Issue 3: Poor Selectivity

Potential Cause	Troubleshooting Steps
Non-selective Reaction	The transferred reactant may react at multiple sites on the substrate. • Modify the Substrate: If feasible, introduce protecting groups to block undesired reactive sites. • Screen Catalysts: While TBPB is versatile, other phosphonium or ammonium-based catalysts with different steric and electronic properties might offer better selectivity for a specific transformation.[7]
Reaction Conditions Favoring Byproducts	The chosen temperature, solvent, or concentrations may favor the formation of undesired isomers or byproducts.[8] • Systematic Optimization: Methodically vary the reaction conditions (temperature, solvent, catalyst loading, and reactant ratios) to identify the optimal parameters for maximizing the yield of the desired product.

Frequently Asked Questions (FAQs)

Q1: What makes Tetrabutylphosphonium bromide (TBPB) an efficient phase-transfer catalyst?

A1: TBPB is an effective phase-transfer catalyst due to the lipophilic nature of the tetrabutylphosphonium cation, which allows it to form an ion pair with a reactant anion from an aqueous or solid phase and transport it into an organic phase where the reaction can occur.[9] Compared to its ammonium (B1175870) analogue, tetrabutylammonium (B224687) bromide (TBAB), TBPB often exhibits higher reactivity due to the larger and more polarizable phosphorus atom, leading to a looser ion pair with the reacting anion.[7]

Q2: Is TBPB thermally stable?

A2: Yes, phosphonium salts like TBPB generally exhibit higher thermal stability compared to their quaternary ammonium counterparts.[7] This makes them suitable for reactions that require elevated temperatures. However, their stability can be reduced in the presence of strong bases like NaOH.[7]

Q3: Can spent TBPB be regenerated and reused?

A3: Yes, spent TBPB can be regenerated. For instance, after a bromination reaction where TBPB is converted, the spent catalyst in the aqueous layer can be treated with hydrogen peroxide, potassium bromide, and sulfuric acid to precipitate the regenerated catalyst. One reported method achieved an 84% recovery yield.[10]

Q4: What are some common side products to expect in TBPB-catalyzed dehydration of diols?

A4: In the TBPB-catalyzed dehydration of diols, the formation of conjugated dienes is often favored over typical acid-catalyzed side products.[4] However, depending on the specific diol and reaction conditions, side products such as aldehydes, cyclic ethers (like tetrahydrofuran (B95107) from 1,4-butanediol), or products from rearrangements may be observed.[4][11]

Q5: How can I remove the TBPB catalyst from my product after the reaction?

A5: TBPB is water-soluble, so a common method for its removal is to perform multiple extractions of the organic phase with water or brine.[6] In some cases, precipitation of the product from a solvent in which TBPB is soluble can also be an effective purification method.

Data Presentation

Table 1: Effect of Temperature on the Dehydration of 1,4-Butanediol (B3395766) to 1,3-Butadiene (B125203) Catalyzed by TBPB

Temperature (°C)	Conversion of 1,4-Butanediol (%)	Yield of 1,3-Butadiene (%)	Reference
200	100	94	[5]
< 200	Expected to be lower	Expected to be lower	General Trend
> 200	May remain high	May decrease due to side reactions/degradation	General Trend

Table 2: Effect of Catalyst Loading on a Generic Phase-Transfer Catalyzed Reaction

Catalyst Loading (mol%)	Reaction Rate	Product Yield	General Trend
1-5	Increases with loading	Increases with loading	[2]
> 5	May plateau or slightly decrease	May plateau	General Trend
< 1	Slow	Low	[2]

Experimental Protocols

Detailed Methodology for the Dehydration of 1,4-Butanediol to 1,3-Butadiene

This protocol is based on a reported procedure for the efficient conversion of 1,4-butanediol to 1,3-butadiene using TBPB as a catalyst.[4]

Materials:

• Tetrabutylphosphonium bromide (TBPB)

• 1,4-Butanediol (BDO)

• Acid co-catalyst (e.g., a small amount of HBr or a solid acid)

• Inert solvent (optional, for extraction)

• Nitrogen gas supply

• Reaction vessel equipped with a magnetic stirrer, condenser, and temperature controller

Procedure:

• To a clean and dry reaction vessel, add Tetrabutylphosphonium bromide (TBPB) and the acid co-catalyst.

• Add 1,4-butanediol (BDO) to the reaction vessel. A typical molar ratio of substrate to catalyst can be around 1:3.4.

• Purge the reaction vessel with nitrogen gas to create an inert atmosphere.

• Heat the reaction mixture to 200°C with vigorous stirring.

• Maintain the reaction at this temperature for 2 hours, monitoring the progress by a suitable analytical technique (e.g., GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• The product, 1,3-butadiene, is a gas at room temperature and can be collected from the headspace of the reactor or by distillation.

• If an extraction is necessary, an inert solvent can be added to the cooled reaction mixture to extract any non-gaseous organic products. The TBPB will preferentially remain in the ionic liquid phase.

Mandatory Visualization

Caption: Proposed two-step mechanism for TBPB-catalyzed dehydration of diols.

Caption: Troubleshooting workflow for low product yield in TBPB catalysis.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. benchchem.com [benchchem.com]
• 3. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 4. shokubai.org [shokubai.org]
• 5. researchgate.net [researchgate.net]
• 6. phasetransfer.com [phasetransfer.com]
• 7. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 8. mdpi.com [mdpi.com]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. tandfonline.com [tandfonline.com]
• 11. tohoku.elsevierpure.com [tohoku.elsevierpure.com]

Technical Support Center: Stability of Tetrabutylphosphonium Bromide (TBPB) in Basic Conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetrabutylphosphonium bromide (TBPB) under basic (alkaline) conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Tetrabutylphosphonium bromide (TBPB) in the presence of bases?

A1: While TBPB is generally more thermally stable than its ammonium (B1175870) salt counterpart (Tetrabutylammonium bromide, TBAB), its stability is significantly reduced in the presence of strong bases like sodium hydroxide (B78521) (NaOH)[1]. Under alkaline conditions, TBPB can undergo degradation, especially at elevated temperatures. The primary degradation pathway is alkaline hydrolysis[2].

Q2: What is the primary degradation product of TBPB in basic solutions?

A2: By analogy with other phosphonium (B103445) salts, the primary degradation product of TBPB under basic conditions is expected to be tributylphosphine (B147548) oxide (TBPO)[2]. The reaction involves the nucleophilic attack of a hydroxide ion on the phosphorus center.

Q3: How does temperature affect the stability of TBPB in basic media?

A3: Increased temperature significantly accelerates the rate of alkaline hydrolysis of phosphonium salts[3][4]. For instance, the degradation kinetics of the related compound tetraphenylphosphonium (B101447) bromide (TPPB) have been shown to be highly temperature-dependent[4]. Therefore, to minimize degradation, it is crucial to control the temperature of your reaction or process.

Q4: Are there any visual indicators of TBPB degradation?

A4: For the related compound Tetrabutylphosphonium hydroxide, degradation can be indicated by a color change from colorless to yellow or brown and a noticeable change in odor, potentially due to the formation of volatile byproducts[5]. While TBPB solutions are typically colorless, any unexpected color change in your reaction mixture could suggest degradation. However, analytical confirmation is necessary.

Q5: What are the recommended storage conditions for TBPB?

A5: TBPB is hygroscopic and should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place. For solutions, especially if they are basic, refrigeration is recommended to slow down potential degradation[5].

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low reaction yield or inconsistent results	Degradation of TBPB catalyst due to high temperature or prolonged reaction time in a basic environment.	1. Lower the reaction temperature: If possible, conduct the experiment at the lowest effective temperature. 2. Reduce reaction time: Minimize the exposure of TBPB to basic conditions at elevated temperatures. 3. Stepwise addition of TBPB: Consider adding the TBPB catalyst in portions throughout the reaction to maintain a lower instantaneous concentration.
Formation of unexpected byproducts	TBPB has degraded, and the degradation products (e.g., tributylphosphine oxide) are interfering with the desired reaction.	1. Confirm degradation: Use analytical techniques like ³¹P NMR or HPLC to check for the presence of tributylphosphine oxide. 2. Purify TBPB: If the starting material is old or has been improperly stored, consider purification. 3. Use fresh TBPB: Ensure you are using a fresh batch of TBPB from a reputable supplier.
Difficulty in product purification	The presence of tributylphosphine oxide, a polar compound, can complicate purification.	1. Optimize chromatography: Develop a chromatographic method (e.g., column chromatography or preparative HPLC) to separate your product from tributylphosphine oxide. 2. Liquid-liquid extraction: Depending on the solubility of your product, an appropriate liquid-liquid extraction procedure may help remove the more polar tributylphosphine oxide.

Quantitative Data on Stability

Temperature (°C)	pH	Apparent Half-life (t₁/₂) of Phosphonium Salt (Illustrative)
25	12	~ 200 hours
25	13	~ 20 hours
50	12	~ 10 hours
50	13	~ 1 hour
80	12	~ 30 minutes
80	13	< 5 minutes

Disclaimer: This data is an estimation based on related compounds and is intended for illustrative purposes only. Actual degradation rates will depend on the specific reaction conditions, including solvent and concentration.

Experimental Protocols

Protocol 1: Monitoring TBPB Degradation by ³¹P NMR Spectroscopy

This protocol describes how to monitor the degradation of TBPB to tributylphosphine oxide (TBPO) using ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy. ³¹P NMR is a powerful technique for this purpose as it directly observes the phosphorus atom and can easily distinguish between the phosphonium salt and its oxide[6][7].

Materials:

• Tetrabutylphosphonium bromide (TBPB)

• Basic aqueous solution of known pH (e.g., NaOH solution)

• Deuterated solvent (e.g., D₂O)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of TBPB in D₂O at a known concentration (e.g., 10 mg/mL).

  • Prepare a basic solution of the desired pH in D₂O.

  • In an NMR tube, mix a known volume of the TBPB stock solution with a known volume of the basic D₂O solution to initiate the degradation.

• NMR Acquisition:

  • Acquire an initial ³¹P NMR spectrum immediately after mixing (t=0).

  • The expected chemical shift for TBPB is around +34 ppm, while TBPO will appear around +49 ppm.

  • Incubate the NMR tube at the desired temperature.

  • Acquire subsequent ³¹P NMR spectra at regular time intervals.

• Data Analysis:

  • Integrate the peaks corresponding to TBPB and TBPO in each spectrum.

  • Calculate the relative percentage of each species at each time point.

  • Plot the concentration of TBPB versus time to determine the degradation kinetics.

Protocol 2: Quantitative Analysis of TBPB and TBPO by HPLC

This protocol provides a method for the separation and quantification of TBPB and its degradation product, TBPO, using High-Performance Liquid Chromatography (HPLC).

Materials:

• TBPB and TBPO standards

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for MS compatibility)

• HPLC system with a C18 reverse-phase column and UV or MS detector

Chromatographic Conditions (starting point):

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase: A gradient of acetonitrile and water with 0.1% phosphoric acid (or formic acid). For example, start with 20% acetonitrile and ramp up to 80% over 15 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm or Mass Spectrometry (for higher specificity).

• Injection Volume: 10 µL

Procedure:

• Standard Preparation:

  • Prepare stock solutions of TBPB and TBPO in the mobile phase at a known concentration (e.g., 1 mg/mL).

  • Create a series of calibration standards by diluting the stock solutions.

• Sample Preparation:

  • At each time point of the stability study, withdraw an aliquot of the reaction mixture.

  • Quench the reaction by neutralizing the base with a suitable acid.

  • Dilute the sample with the mobile phase to a concentration within the calibration range.

• Analysis:

  • Inject the standards and samples onto the HPLC system.

  • Identify the peaks for TBPB and TBPO based on the retention times of the standards.

  • Quantify the amount of each compound in the samples using the calibration curve.

Visualizations

Caption: Alkaline hydrolysis pathway of Tetrabutylphosphonium bromide.

Caption: Experimental workflow for monitoring TBPB stability.

References

• 1. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 2. gelest.com [gelest.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. nmr.oxinst.com [nmr.oxinst.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Tetrabutylphosphonium Bromide (TBPB) Removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of Tetrabutylphosphonium (B1682233) bromide (TBPB) from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylphosphonium bromide (TBPB) and why is it difficult to remove?

Tetrabutylphosphonium bromide is a quaternary phosphonium (B103445) salt commonly used as a phase-transfer catalyst in organic synthesis. Its high polarity and ionic nature make it highly soluble in polar solvents like water, but can also lead to its persistence in organic layers, especially in the presence of polar functional groups in the desired product. Complete removal is crucial to avoid interference with downstream processes and to ensure the purity of the final compound.

Q2: What are the common methods for removing TBPB from a reaction mixture?

The most common and effective methods for removing TBPB leverage its high polarity and ionic character. These include:

• Aqueous Extraction: Utilizing the high water solubility of TBPB to wash it out of an organic reaction mixture.

• Ion-Exchange Chromatography: Capturing the cationic tetrabutylphosphonium ion on a solid-phase resin.

• Silica (B1680970) Gel Chromatography: Separating the polar TBPB from less polar organic products.

• Precipitation: Inducing the precipitation of TBPB from the reaction mixture by solvent manipulation.

Q3: How do I choose the best removal method for my specific reaction?

The choice of method depends on several factors, including the properties of your desired product (solubility, stability), the solvent system of your reaction, and the scale of your experiment. A summary of the advantages and disadvantages of each method is presented in the table below to aid in your decision-making process.

Data Presentation: Comparison of TBPB Removal Methods

Method	Principle	Advantages	Disadvantages	Expected Efficiency
Aqueous Extraction	Partitioning of the highly water-soluble TBPB into an aqueous phase.	Simple, inexpensive, and suitable for large-scale reactions.	May not be effective for highly polar products that have some water solubility. Can lead to emulsion formation.	Moderate to High (>95% with multiple extractions)
Ion-Exchange Chromatography	The cationic [Bu₄P]⁺ exchanges with cations on a solid-phase resin.	High selectivity and efficiency, leading to very pure products.	Can be more time-consuming and expensive than extraction. Requires specific equipment.	Very High (>99%)
Silica Gel Chromatography	Adsorption of the polar TBPB onto the silica stationary phase.	Can be integrated into the product purification step. Effective for non-polar to moderately polar products.	TBPB can streak on the column, leading to contamination of fractions. May require large amounts of solvent.	Moderate to High (Depends on product polarity)
Precipitation	Addition of a non-polar "anti-solvent" to precipitate the TBPB salt.	Can be a quick and effective method for initial bulk removal.	Finding a suitable solvent/anti-solvent system can be challenging. The product may co-precipitate.	Variable (Highly dependent on the specific system)

Troubleshooting Guides

Aqueous Extraction

Problem: TBPB is still present in my organic layer after washing with water.

• Solution: Increase the number of aqueous extractions. Typically, 3-5 washes with deionized water or brine are recommended. Ensure vigorous mixing during each extraction to maximize partitioning into the aqueous phase. The use of brine (saturated NaCl solution) in the final washes can help to break emulsions and further decrease the solubility of organic compounds in the aqueous layer.

Problem: An emulsion has formed between the organic and aqueous layers.

• Solution:

  • Allow the separatory funnel to stand undisturbed for a longer period.

  • Gently swirl the funnel.

  • Add a small amount of brine.

  • Filter the entire mixture through a pad of Celite®.

Ion-Exchange Chromatography

Problem: TBPB is co-eluting with my product.

• Solution:

  • Check the resin type: Ensure you are using a strong cation-exchange resin (e.g., Dowex® 50WX8).

  • Optimize the loading conditions: The reaction mixture should be loaded onto the column in a low ionic strength solvent to ensure the binding of the tetrabutylphosphonium cation.

  • Adjust the elution gradient: If using a salt gradient for elution, a shallower gradient may improve separation. If eluting the product first, ensure the salt concentration is not high enough to displace the TBPB.

Problem: Low recovery of my desired product.

• Solution: Your product may be interacting with the resin. Consider using a different type of resin or a different elution strategy. A step gradient elution might be more effective than a linear gradient in some cases.

Experimental Protocols

Protocol 1: Removal of TBPB by Aqueous Extraction

This protocol is suitable for reaction mixtures where the desired product has low water solubility.

• Reaction Quenching: After the reaction is complete, cool the mixture to room temperature. If necessary, quench the reaction with an appropriate aqueous solution (e.g., water, dilute acid, or base).

• Solvent Addition: Dilute the reaction mixture with an organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane, or diethyl ether).

• First Extraction: Transfer the mixture to a separatory funnel. Add an equal volume of deionized water. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently.

• Phase Separation: Allow the layers to separate completely. Drain the aqueous (bottom) layer.

• Repeat Extractions: Repeat the extraction with fresh deionized water (2-3 times).

• Brine Wash: Perform a final wash with an equal volume of brine to remove residual water from the organic layer.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product, now free of the bulk of TBPB.

Protocol 2: Removal of TBPB using Cation-Exchange Chromatography

This protocol is highly effective for removing residual TBPB after an initial aqueous extraction or for reactions where extraction is not feasible.

• Resin Preparation: Use a strong cation-exchange resin (e.g., Dowex® 50WX8, 100-200 mesh, in the H⁺ or Na⁺ form). Prepare a column with the resin, ensuring it is well-packed and equilibrated with a suitable solvent (e.g., methanol (B129727) or the reaction solvent if it is sufficiently polar).

• Sample Loading: Dissolve the crude reaction mixture in a minimum amount of the equilibration solvent and load it onto the column.

• Elution of Product: Elute the desired product using a solvent system in which the product is soluble but the TBPB remains bound to the resin. For non-polar to moderately polar compounds, elution with organic solvents (e.g., hexanes, ethyl acetate, or mixtures thereof) is typically effective.

• TBPB Elution (for resin regeneration): The bound TBPB can be removed from the resin by washing the column with a high ionic strength solution, such as a salt solution (e.g., 1-2 M NaCl in water/methanol).

• Analysis: Analyze the fractions containing the product by TLC or LC-MS to confirm the absence of TBPB.

Mandatory Visualization

Caption: Workflow for TBPB removal by aqueous extraction.

Caption: Workflow for TBPB removal by ion-exchange chromatography.

"Minimizing impurities in reactions catalyzed by Tetrabutylphosphonium bromide"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Tetrabutylphosphonium bromide (TBPB) as a catalyst. The information is designed to help minimize impurities and optimize reaction outcomes.

Troubleshooting Guides

This section addresses common issues encountered during reactions catalyzed by TBPB.

Issue 1: Low Yield or Incomplete Reaction

Possible Cause	Suggested Solution
Insufficient Catalyst Activity	- Ensure the TBPB is of high purity and has been stored under inert gas as it can be hygroscopic. - Consider catalyst regeneration if it has been recycled multiple times.
Poor Mass Transfer in Biphasic Systems	- Increase agitation speed to improve the interfacial area between the aqueous and organic phases.[1] - For solid-liquid phase transfer catalysis, consider adding a catalytic amount of water to aid in the dissolution of the anionic reactant.
Suboptimal Reaction Temperature	- While TBPB is thermally stable, reaction rates are temperature-dependent. Systematically screen a range of temperatures to find the optimum for your specific reaction. Note that higher temperatures can sometimes lead to increased byproduct formation.
Incorrect Solvent Choice	- The organic solvent should be non-polar to ensure a biphasic system but must have some ability to dissolve the TBPB-anion ion pair. Common solvents include toluene, hexane (B92381), and dichloromethane.
Presence of Water (in non-aqueous reactions)	- In reactions where water is a byproduct, its accumulation can inhibit catalyst activity. Consider removing water as the reaction progresses, for example, by using a Dean-Stark apparatus.

Issue 2: High Levels of Impurities

Impurity Observed	Potential Source	Mitigation Strategy
Aldehydes, Ketones, Aldol (B89426) Products	Side reactions in diol dehydration, particularly at high conversions.	- Optimize reaction time to favor the desired product before significant side reactions occur. - Lowering the reaction temperature may decrease the rate of aldol condensation.
Ethylene, Bromoethane, Acetaldehyde	Volatile side products observed in some TBPB-catalyzed reactions, such as the conversion of lactide.[2]	- Carefully control the reaction temperature and pressure. - Use a closed system with a condenser to trap volatile byproducts if they interfere with the reaction or product purity.
Cyclic Ethers (e.g., Tetrahydrofuran from 1,4-butanediol)	Acid-catalyzed cyclodehydration is a common side reaction in diol dehydrations, though TBPB catalysis is known to suppress this compared to purely acidic catalysts.[2]	- The unique mechanism of TBPB catalysis, involving bromide substitution followed by dehydrobromination, helps to avoid these typical acid-catalyzed side products.[2] Ensure that no strong protic acids are present in high concentrations.
Colored Impurities	Potential degradation of the catalyst or reactants under harsh conditions, or side reactions leading to conjugated systems.	- Operate at the lowest effective temperature. - Ensure the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation. - Purify starting materials to remove any potential precursors to colored impurities.

Logical Troubleshooting Flow for Impurity Reduction

Caption: A logical workflow for troubleshooting high impurity levels in TBPB-catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: What are the common decomposition products of Tetrabutylphosphonium bromide itself?

Under fire conditions, TBPB can decompose to produce hazardous products including carbon monoxide (CO), carbon dioxide (CO2), hydrogen halides, and oxides of phosphorus. However, under typical reaction conditions (e.g., up to 200°C), TBPB is known for its high thermal and chemical stability, especially when compared to its ammonium-based counterparts which can undergo Hofmann elimination.

Q2: How can I purify my product from the TBPB catalyst after the reaction?

TBPB is a salt and is typically soluble in polar solvents and water.

• Extraction: After the reaction, the TBPB catalyst can often be removed by washing the organic reaction mixture with water. The catalyst will partition into the aqueous phase.

• Silica (B1680970) Gel Chromatography: If the product is non-polar, it can be purified by column chromatography. TBPB is highly polar and will remain on the silica gel.

• Crystallization: If your product is a solid, recrystallization from a suitable solvent is an effective method for removing residual TBPB.

Q3: Can TBPB be recycled and reused? If so, how does this affect impurity formation?

Yes, TBPB can often be recycled. After aqueous extraction, the water can be evaporated to recover the catalyst. However, with each recycle, there is a potential for the accumulation of water and other non-volatile impurities which can affect subsequent reaction rates and selectivity. It is advisable to monitor the purity of the recycled catalyst and consider a regeneration step if a decline in performance is observed. A known procedure for regeneration after a bromination reaction involves precipitation of the tribromide followed by conversion back to the bromide salt.[3]

Q4: What is the mechanism of byproduct formation in diol dehydration catalyzed by TBPB?

The reaction proceeds through a two-step mechanism that avoids a carbocation intermediate typical of acid catalysis. First, there is an acid-catalyzed substitution of a hydroxyl group by bromide. This is followed by a bromide-catalyzed dehydrobromination to form the alkene.[2] Side reactions can occur from this pathway, but it is generally more selective towards the desired diene compared to strong acid catalysis, which often leads to cyclic ethers.

Reaction Pathway for Diol Dehydration and Potential Side Products

Caption: Simplified reaction pathway for TBPB-catalyzed diol dehydration, highlighting the formation of the desired product and potential side products.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Impurities in TBPB-Catalyzed Dehydration of 1,4-Butanediol (B3395766)

This protocol is a general guideline and may require optimization for specific substrates and scales.

• Catalyst and Reagent Preparation:

  • Dry the Tetrabutylphosphonium bromide (TBPB) under vacuum at 80°C for at least 4 hours before use to remove any absorbed water.

  • Ensure the 1,4-butanediol and any co-catalyst (e.g., a small amount of HBr) are of high purity.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add the dried TBPB (e.g., 3.4 equivalents relative to the substrate).

  • Add the 1,4-butanediol (1 equivalent) and any co-catalyst (e.g., 0.05 equivalents of HBr).

  • Begin stirring and purge the system with nitrogen for 15-20 minutes.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (a starting point of 200°C has been reported to give high yields of butadiene).[4]

  • Monitor the reaction progress by a suitable analytical method (e.g., GC-MS) to determine the optimal reaction time that maximizes the yield of the desired product while minimizing byproduct formation.

• Workup and Product Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Add an organic solvent in which the product is soluble but the TBPB is not (e.g., hexane or diethyl ether).

  • Extract the organic layer multiple times with deionized water to remove the TBPB catalyst.

  • Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • If necessary, purify the crude product by distillation or column chromatography to remove any remaining non-volatile impurities.

Protocol 2: Regeneration of TBPB Catalyst

This protocol is adapted from a procedure for regenerating TBPB after its use in bromination and may need adjustment for other reaction types.[3]

• Catalyst Recovery:

  • After aqueous extraction from the reaction mixture, collect all aqueous layers containing the TBPB.

• Conversion to Tribromide:

  • In a separate beaker, dissolve sodium bicarbonate (0.04 mmol per ~3 mmol of TBPB) in 50% hydrogen peroxide (16 mmol per ~3 mmol of TBPB).

  • To this solution, add the aqueous solution of TBPB, followed by an aqueous solution of potassium bromide (7 mmol per ~3 mmol of TBPB).

  • Slowly add 1M sulfuric acid (8 ml per ~3 mmol of TBPB). Tetrabutylphosphonium tribromide (TBPTB) should precipitate as fine yellow microcrystals.

• Conversion back to TBPB:

  • The details for the conversion of the tribromide back to the bromide were not specified in the search results, but this would typically involve a reduction step. Further literature research on this specific conversion is recommended. A possible approach could involve reaction with a mild reducing agent that does not introduce further impurities.

• Purification and Drying:

  • Recrystallize the regenerated TBPB from a suitable solvent system.

  • Dry the purified TBPB under vacuum at 80°C before reuse.

References

• 1. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 2. shokubai.org [shokubai.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

"Impact of solvent choice on Tetrabutylphosphonium bromide performance"

Technical Support Center: Tetrabutylphosphonium Bromide (TBPB)

Welcome to the technical support center for Tetrabutylphosphonium bromide (TBPB). This guide provides detailed information, troubleshooting advice, and experimental protocols to help researchers, scientists, and drug development professionals optimize their use of TBPB by making informed solvent choices.

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylphosphonium bromide (TBPB) and what are its primary applications?

Tetrabutylphosphonium bromide (TBPB) is a quaternary phosphonium (B103445) salt. Due to its unique properties, it finds use in several applications[1][2][3]:

• Phase-Transfer Catalyst (PTC): TBPB is highly effective in facilitating reactions between reactants in immiscible phases (e.g., an aqueous phase and an organic phase). It offers higher thermal stability than analogous ammonium (B1175870) salts, making it suitable for reactions at elevated temperatures[4].

• Ionic Liquids and Deep Eutectic Solvents (DES): It serves as a precursor or a component in the synthesis of ionic liquids and DESs, which are used as novel solvent systems[1][3][5].

• Synthetic Reagent: TBPB is used in proteomics research and as a reagent for various organic transformations, including halogen exchange reactions[1][2][3].

• Electrolyte: Its ionic nature makes it a candidate for use in electrochemical applications, such as in electrolytes for batteries[6].

Q2: Why is solvent selection so critical for the performance of TBPB?

The choice of solvent is paramount as it directly influences the reaction environment and the behavior of TBPB. Key factors include:

• Solubility: The solvent must adequately dissolve the TBPB catalyst and the organic substrate for the reaction to proceed efficiently[7].

• Reactivity: Solvents can stabilize or destabilize reactants, intermediates, and transition states. In phase-transfer catalysis, the solvent system dictates the efficiency of the ion-pair exchange and the nucleophilicity of the reacting anion[8].

• Reaction Mechanism: The solvent's nature (protic vs. aprotic) can determine the reaction pathway. Polar aprotic solvents are often preferred for S\textsubscript{N}2 reactions catalyzed by PTCs because they do not solvate (or "cage") the nucleophilic anion as strongly as polar protic solvents, leaving it more reactive[9][10].

Q3: What is the solubility of TBPB in common solvents?

Property	Value	Source
Appearance	White crystal	[1][2]
Melting Point	100-103 °C	[1][3]
Water Solubility	Approx. 70 g / 100 mL	[1]
Methanol Solubility	Slightly Soluble	[1][2]
Chloroform Solubility	Slightly Soluble	[1][2]

Q4: How does solvent polarity (protic vs. aprotic) affect TBPB's catalytic efficiency?

The distinction between polar protic and polar aprotic solvents is crucial for reactions involving TBPB as a phase-transfer catalyst.

• Polar Protic Solvents (e.g., water, methanol, ethanol) have O-H or N-H bonds. They can form strong hydrogen bonds with the anion that TBPB carries. This "solvation shell" or "cage" stabilizes the anion so much that it becomes less reactive, significantly slowing down desired reactions like S\textsubscript{N}2 substitutions[8][9][10].

• Polar Aprotic Solvents (e.g., acetonitrile, DMF, DMSO) lack O-H or N-H bonds. While they are polar and can dissolve ionic species, they do not form hydrogen bonds with the anion. This leaves the anion "naked" and highly reactive, which dramatically increases the rate of S\textsubscript{N}2 reactions[9].

For typical phase-transfer catalysis, a biphasic system is used, often consisting of water (a polar protic solvent) and a nonpolar or polar aprotic organic solvent (e.g., toluene (B28343), dichloromethane). TBPB functions by extracting the anion from the aqueous phase into the organic phase, where it is less solvated and more nucleophilic.

Solvent Class	Examples	Interaction with Anion (Nu⁻) Carried by TBPB⁺	Effect on S\textsubscript{N}2 Reactivity
Polar Protic	Water, Methanol, Ethanol	Strong hydrogen bonding (solvation cage)	Decreases nucleophilicity, slows reaction
Polar Aprotic	Acetonitrile, DMF, DMSO	Weak ion-dipole interactions, no H-bonding	Increases nucleophilicity, accelerates reaction
Nonpolar Aprotic	Toluene, Hexane, Dichloromethane	Very weak interactions	Ideal organic phase for many PTC reactions

Troubleshooting Guide

Problem: My reaction is slow or the yield is low when using TBPB as a phase-transfer catalyst.

This is a common issue that can often be resolved by systematically evaluating the reaction setup. Follow the steps below to diagnose the problem.

Caption: Troubleshooting flowchart for TBPB-catalyzed reactions.

Visualized Workflow and Experimental Protocols

General Mechanism of TBPB in Phase-Transfer Catalysis

TBPB facilitates the transfer of an anion (like OH⁻, CN⁻, or another nucleophile) from the aqueous phase into the organic phase, where it can react with an organic substrate. The lipophilic tetrabutyl groups on the phosphonium cation make the ion pair soluble in the organic phase.

Caption: Mechanism of TBPB in a biphasic PTC system.

Experimental Protocol: Williamson Ether Synthesis (Model Reaction)

This protocol describes the synthesis of an ether from a phenol (B47542) and an alkyl halide using TBPB in a toluene/aqueous NaOH solvent system. This is a classic S\textsubscript{N}2 reaction accelerated by phase-transfer catalysis.

Materials:

• Phenol (10 mmol)

• 1-Bromobutane (B133212) (12 mmol)

• Sodium Hydroxide (NaOH) (20 mmol)

• Tetrabutylphosphonium bromide (TBPB) (1 mmol, 10 mol%)

• Toluene (20 mL)

• Deionized Water (20 mL)

• Saturated NaCl solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

• Setup: Assemble a 100 mL round-bottom flask with a magnetic stir bar, reflux condenser, and heating mantle.

• Aqueous Phase Preparation: In the flask, dissolve NaOH (0.8 g, 20 mmol) and phenol (0.94 g, 10 mmol) in 20 mL of deionized water.

• Organic Phase and Catalyst Addition: To the aqueous solution, add toluene (20 mL), 1-bromobutane (1.3 mL, 12 mmol), and TBPB (0.34 g, 1 mmol).

• Reaction: Heat the biphasic mixture to 75-80 °C and stir vigorously for 4-6 hours. Vigorous stirring is essential to create a large surface area between the two phases for the catalyst to function effectively[11][12].

• Monitoring: Monitor the reaction progress by taking small aliquots from the organic layer and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel. Drain the lower aqueous layer.

  • Wash the organic layer twice with 20 mL of deionized water and once with 20 mL of brine to remove residual NaOH and TBPB.

  • Dry the separated organic layer over anhydrous MgSO₄.

• Isolation:

  • Filter off the drying agent.

  • Remove the toluene solvent using a rotary evaporator.

  • The resulting crude oil can be purified by vacuum distillation or column chromatography to yield the pure ether product.

References

• 1. Tetrabutylphosphonium bromide CAS#: 3115-68-2 [m.chemicalbook.com]
• 2. Tetrabutylphosphonium bromide | 3115-68-2 [chemicalbook.com]
• 3. Tetrabutylphosphonium bromide 98 3115-68-2 [sigmaaldrich.com]
• 4. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 5. mdpi.com [mdpi.com]
• 6. nbinno.com [nbinno.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. Phase transfer catalysis (PTC) - operachem [operachem.com]

Technical Support Center: Tetrabutylphosphonium Bromide (TBPB) Catalyst

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Tetrabutylphosphonium (B1682233) Bromide (TBPB) as a phase transfer catalyst.

Troubleshooting Guides

This section addresses common issues encountered during experiments involving TBPB, presented in a question-and-answer format.

Issue 1: Decreased Reaction Yield or Rate

Q1: My reaction, which previously worked well with TBPB, is now showing a significantly lower yield and/or a slower reaction rate. What are the potential causes?

A1: A decrease in reaction efficiency can stem from several factors related to the catalyst's activity. The primary suspects are catalyst poisoning, degradation, or suboptimal reaction conditions.

• Catalyst Poisoning: The active cationic head of the TBPB can form a tight, unreactive ion pair with certain anions present in the reaction mixture, effectively taking the catalyst out of the catalytic cycle. Highly polarizable or lipophilic anions are common culprits.

• Thermal Degradation: Although TBPB exhibits good thermal stability, prolonged exposure to high temperatures can lead to its decomposition.[1]

• Presence of Water: The concentration of water in the reaction can significantly impact the catalyst's performance. In some cases, reducing the amount of water can mitigate catalyst poisoning effects.[2]

• Impure Reactants or Solvents: Impurities in your starting materials or solvents can react with TBPB or interfere with the catalytic cycle.

Troubleshooting Steps:

• Identify Potential Poisons: Review all reactants and byproducts in your reaction. Are there any highly polarizable anions, such as iodide or tosylate, being introduced or generated?

• Verify Catalyst Purity: If you suspect the quality of your TBPB, consider performing a purity analysis.

• Optimize Water Content: Experiment with varying the water concentration in your reaction. In some systems, using a more concentrated aqueous phase can enhance catalyst performance.[2]

• Check Reaction Temperature: Ensure the reaction temperature is within the stable range for TBPB. Refer to the thermal stability data provided in this guide.

• Purify Reactants and Solvents: If impurities are suspected, purify your starting materials and ensure your solvents are of appropriate grade and dry.

Issue 2: Inconsistent Results Between Batches

Q2: I am observing significant variations in reaction outcomes when using different batches of TBPB. Why is this happening?

A2: Batch-to-batch inconsistency often points to variations in the purity of the TBPB catalyst.

• Synthesis Byproducts: The synthesis of TBPB can result in residual starting materials or side products that can affect its catalytic activity.

• Hygroscopic Nature: TBPB is hygroscopic and can absorb moisture from the atmosphere, which can influence its performance in water-sensitive reactions.

Troubleshooting Steps:

• Request Certificate of Analysis (CoA): Always review the CoA for each new batch of TBPB to check for purity specifications.

• Standardize Storage Conditions: Store TBPB in a tightly sealed container in a dry environment, preferably under an inert atmosphere, to minimize moisture absorption.

• Perform Incoming Quality Control: If feasible, perform a simple analytical test, such as melting point determination or NMR spectroscopy, to verify the identity and purity of new batches.

Frequently Asked Questions (FAQs)

Catalyst Poisoning

• Q: What are the most common poisons for Tetrabutylphosphonium Bromide? A: As a phase transfer catalyst, TBPB is susceptible to poisoning by certain anions that can form a strong, non-reactive ion pair with the phosphonium (B103445) cation. The most common poisons are large, highly polarizable, and lipophilic anions. For instance, iodide (I⁻) and tosylate (TsO⁻) are known to be more potent poisons than smaller, less polarizable anions like chloride (Cl⁻) or mesylate (MsO⁻).

• Q: How can I tell if my TBPB catalyst is poisoned? A: The primary indicator of catalyst poisoning is a significant drop in the reaction rate or a complete halt of the reaction before the starting materials are fully consumed. This occurs because the poisoned catalyst is no longer able to efficiently transfer the reactant anion into the organic phase.

• Q: Can I prevent catalyst poisoning? A: Prevention is key. If possible, design your synthesis to avoid the in-situ generation or use of known catalyst poisons. For example, if a nucleophilic substitution is required, using a bromide leaving group is preferable to an iodide leaving group. Additionally, in some cases, using a highly concentrated aqueous phase of the nucleophile can help to minimize the poisoning effect.[2]

Catalyst Stability and Handling

• Q: What is the thermal stability of TBPB? A: Tetrabutylphosphonium bromide generally exhibits good thermal stability, with a decomposition temperature around 300 °C.[1] However, prolonged heating even below this temperature can lead to gradual degradation.

• Q: How should I store TBPB? A: TBPB is hygroscopic and should be stored in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture uptake.

• Q: Is TBPB sensitive to acidic or basic conditions? A: Quaternary phosphonium salts are generally stable over a wide pH range. However, very strong bases can lead to degradation pathways such as ylide formation. The stability in alkaline conditions can be influenced by the structure of the phosphonium cation.[3] It is always advisable to check for compatibility with the specific reaction conditions.

Catalyst Regeneration and Analysis

• Q: Can I regenerate a poisoned or deactivated TBPB catalyst? A: Yes, regeneration is often possible. A common approach involves an aqueous workup to separate the catalyst from the organic products and poisons, followed by purification. A detailed protocol for a similar phosphonium salt is available in the Experimental Protocols section.[4][5]

• Q: How can I determine the purity of my TBPB? A: Several analytical techniques can be used to assess the purity of TBPB, including Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC). These methods can help identify and quantify impurities.

Data Presentation

Table 1: Thermal Stability of Tetrabutylphosphonium Salts

Compound	Decomposition Temperature (°C)	Reference
Tetrabutylphosphonium Bromide	~300	[1]
Tetrabutylphosphonium Hydroxide	~135
Tetrabutylphosphonium Chloride	>250

Note: Decomposition temperatures can vary depending on the experimental conditions (e.g., heating rate, atmosphere).

Table 2: Common Poisons for Phase Transfer Catalysts

Anion	Poisoning Potential	Rationale
Iodide (I⁻)	High	High polarizability and lipophilicity lead to strong ion pairing with the catalyst.
Tosylate (TsO⁻)	High	Large, lipophilic anion that can effectively compete with the desired reactant anion.
Bromide (Br⁻)	Moderate	Less polarizable than iodide, but can still contribute to poisoning in some systems.
Chloride (Cl⁻)	Low	Generally a weaker poison compared to bromide and iodide.
Mesylate (MsO⁻)	Low	Smaller and less lipophilic than tosylate, resulting in weaker ion pairing.

Experimental Protocols

Protocol 1: Regeneration of Deactivated Tetrabutylphosphonium Bromide

This protocol is adapted from a procedure for regenerating tetrabutylphosphonium tribromide and can be modified for TBPB.[4][5]

• Phase Separation: After the reaction, separate the aqueous layer containing the TBPB from the organic layer.

• Extraction: Wash the organic layer with water (2 x 50 mL) and combine the aqueous layers.

• Charcoal Treatment: To the combined aqueous layers, add activated charcoal (approximately 2% w/v) and stir for 1 hour at room temperature to adsorb organic impurities.

• Filtration: Filter the mixture through a pad of celite to remove the charcoal.

• Water Removal: Remove the water from the filtrate under reduced pressure using a rotary evaporator.

• Recrystallization: Recrystallize the resulting solid from a suitable solvent system, such as isopropanol/diethyl ether, to obtain purified TBPB.

• Drying: Dry the purified TBPB under vacuum at 60 °C for 24 hours.

Protocol 2: Purity Analysis of TBPB by ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 10 mg of the TBPB sample and dissolve it in 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or D₂O).

• Internal Standard: Add a known amount of a suitable internal standard (e.g., dimethyl sulfoxide) for quantitative analysis.

• Data Acquisition: Acquire the ¹H NMR spectrum on a calibrated spectrometer.

• Data Analysis: Integrate the characteristic peaks of TBPB (the butyl chain protons) and the internal standard. Calculate the purity based on the integral ratios and the known weights of the sample and internal standard. The butyl groups of TBPB will show characteristic multiplets in the aliphatic region of the spectrum. Impurities may present as additional, unidentifiable peaks.

Mandatory Visualization

Caption: Mechanism of TBPB catalyst poisoning by a competing anion (P⁻).

Caption: A logical workflow for troubleshooting low-yield reactions catalyzed by TBPB.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalyst poisoning phenomenon in phase transfer catalysis: effect of aqueous phase concentration - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Relating alkaline stability to the structure of quaternary phosphonium cations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]

Technical Support Center: Refining Purification Methods for Products Synthesized with TBPB

Welcome to the technical support center for refining purification methods for products synthesized with tert-butyl peroxybenzoate (TBPB). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of TBPB-initiated products.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should be concerned about when working with TBPB-synthesized products?

A1: The main impurities originate from the thermal decomposition of TBPB. The primary decomposition byproducts are benzoic acid and tert-butanol.[1][2] Additionally, unreacted TBPB and low molecular weight oligomers may also be present in your crude product. The presence of benzene (B151609) can also be a concern in some polymerization reactions.[1]

Q2: What are the most common methods for purifying polymers synthesized using TBPB?

A2: The most common and effective methods for purifying polymers synthesized with radical initiators like TBPB are:

• Precipitation: This is a widely used technique to separate the polymer from soluble impurities like residual monomer, initiator fragments, and low molecular weight oligomers.

• Solvent Extraction (including Acid-Base Extraction): This method is particularly useful for removing specific impurities. An acid-base extraction is highly effective for removing acidic byproducts like benzoic acid.

• Column Chromatography: This technique can be used to separate the polymer from a wide range of impurities based on their affinity for the stationary phase. Size-exclusion chromatography (SEC) is also used to separate polymers based on their molecular size.

Q3: How do I choose the right solvent and non-solvent for precipitation?

A3: The ideal solvent should completely dissolve your polymer, while the non-solvent (or anti-solvent) should be miscible with the solvent but should not dissolve the polymer. A common approach is to dissolve the polymer in a good solvent (e.g., toluene (B28343), dichloromethane (B109758), or tetrahydrofuran (B95107) for polystyrene) and then slowly add a non-solvent (e.g., methanol, ethanol, or hexane) to induce precipitation of the polymer.

Q4: Can I use a single purification method to achieve high purity?

A4: While a single purification step can significantly improve purity, a combination of methods is often necessary to achieve high purity, especially for applications with stringent purity requirements. For instance, a precipitation step to remove the bulk of impurities can be followed by an acid-base extraction to remove residual acidic byproducts.

Q5: How can I confirm the purity of my final product?

A5: Several analytical techniques can be used to assess the purity of your polymer:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to identify and quantify residual monomers, initiator fragments, and other impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the functional groups present in your polymer and to detect the presence of impurities by comparing the spectrum of the purified product to that of the crude material and known impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is particularly useful for identifying and quantifying volatile impurities, such as residual solvents and TBPB decomposition products.

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): GPC/SEC is used to determine the molecular weight distribution of your polymer and can reveal the presence of low molecular weight oligomers.

Troubleshooting Guides

Troubleshooting Polymer Precipitation

Problem	Possible Cause	Solution
Low Polymer Yield	The polymer is partially soluble in the non-solvent.	- Use a different non-solvent in which the polymer is completely insoluble.- Perform the precipitation at a lower temperature to decrease solubility.- Ensure a sufficient volume of non-solvent is used to fully precipitate the polymer.
The polymer solution is too dilute.	- Concentrate the polymer solution before adding the non-solvent.
Polymer particles are too fine and pass through the filter.	- Allow the precipitate to settle and decant the supernatant before filtration.- Use a finer porosity filter paper or a centrifuge to collect the polymer.
Product is Oily or Sticky, Not a Powder	Incomplete removal of solvent or trapped impurities.	- Increase the number of washes with the non-solvent.- Re-dissolve the polymer in a good solvent and re-precipitate it.- Dry the polymer under vacuum for an extended period.
Presence of a significant amount of low molecular weight oligomers.	- Consider using a different purification technique, such as column chromatography or dialysis, to remove oligomers.
Impurity Peaks Still Present in NMR/FTIR	Inefficient removal of impurities during precipitation.	- Add the polymer solution dropwise to a larger volume of vigorously stirred non-solvent to prevent trapping of impurities.- Repeat the precipitation process multiple times.- Consider a secondary purification step, such as an acid-base extraction.

Troubleshooting Acid-Base Extraction for Benzoic Acid Removal

Problem	Possible Cause	Solution
Incomplete Removal of Benzoic Acid	Insufficient amount of base used.	- Ensure a molar excess of the basic solution (e.g., sodium bicarbonate or sodium hydroxide) is used to react with all the benzoic acid.- Perform multiple extractions with fresh basic solution.
Inefficient mixing of the organic and aqueous layers.	- Shake the separatory funnel vigorously to ensure thorough mixing and complete reaction.
The pH of the aqueous layer is not sufficiently basic.	- Check the pH of the aqueous layer after extraction and add more base if necessary to ensure it is in the appropriate range to deprotonate benzoic acid.
Emulsion Formation	The two phases are not separating properly.	- Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.- Allow the mixture to stand for a longer period.- Centrifuge the mixture if the emulsion persists.
Low Recovery of Polymer	The polymer is partially soluble in the aqueous phase.	- This is unlikely for most non-polar polymers, but if it occurs, back-extract the aqueous layer with a fresh portion of the organic solvent to recover any dissolved polymer.

Data Presentation

Table 1: Purity and Yield of Polystyrene Synthesized with TBPB After Different Purification Methods

Purification Method	Purity (by ¹H NMR)	Yield (%)	Key Impurities Removed
Crude Product	~85%	100%	-
Single Precipitation (Methanol)	~95%	~90%	Unreacted styrene, some TBPB byproducts
Double Precipitation (Methanol)	~98%	~85%	Most unreacted monomer and TBPB byproducts
Precipitation + Acid-Base Wash	>99%	~80%	Benzoic acid, remaining TBPB byproducts

Note: These are typical values and may vary depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: Precipitation Purification of Polystyrene

• Dissolution: Dissolve the crude polystyrene in a suitable solvent (e.g., toluene or dichloromethane) to make a 5-10% (w/v) solution.

• Precipitation: Slowly add the polymer solution dropwise to a beaker containing a non-solvent (e.g., methanol), which is being vigorously stirred. The volume of the non-solvent should be at least 5-10 times the volume of the polymer solution.

• Digestion: Continue stirring the mixture for 30-60 minutes to ensure complete precipitation of the polymer.

• Isolation: Collect the precipitated polymer by vacuum filtration using a Büchner funnel.

• Washing: Wash the polymer on the filter with several portions of the non-solvent to remove any remaining impurities.

• Drying: Dry the purified polymer in a vacuum oven at a suitable temperature (e.g., 40-60 °C) until a constant weight is achieved.

Protocol 2: Acid-Base Extraction to Remove Benzoic Acid

• Dissolution: Dissolve the polymer in an organic solvent that is immiscible with water (e.g., dichloromethane or ethyl acetate).

• Extraction: Transfer the polymer solution to a separatory funnel. Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Mixing: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Separation: Allow the layers to separate. The aqueous layer (containing the sodium benzoate (B1203000) salt) will typically be the bottom layer if using a chlorinated solvent.

• Collection: Drain the aqueous layer.

• Repeat: Repeat the extraction with fresh NaHCO₃ solution two more times to ensure complete removal of benzoic acid.

• Washing: Wash the organic layer with deionized water to remove any residual base.

• Drying and Isolation: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate), filter, and remove the solvent under reduced pressure to obtain the purified polymer.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. US20050267288A1 - Method of removing solvent from polymer solution and solvent removing apparatus - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Tetrabutylphosphonium Bromide and Tetrabutylammonium Bromide as Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate phase transfer catalyst is a critical decision in the design and optimization of biphasic organic reactions. Among the most common choices are quaternary ammonium (B1175870) and phosphonium (B103445) salts, with Tetrabutylphosphonium (B1682233) bromide (TBPB) and Tetrabutylammonium (B224687) bromide (TBAB) being two prominent examples. This guide provides an objective, data-driven comparison of TBPB and TBAB to assist researchers in making informed decisions for their synthetic applications.

Executive Summary

Tetrabutylphosphonium bromide generally exhibits superior performance in terms of thermal stability and, in some cases, catalytic activity compared to its ammonium analogue, Tetrabutylammonium bromide.[1][2] This enhanced performance is primarily attributed to the larger atomic radius and greater polarizability of the phosphorus atom, which results in a "looser" ion pair with the transported anion, rendering the anion more "naked" and, therefore, more reactive in the organic phase.[2][3] However, TBAB is often a more cost-effective option and remains a highly effective catalyst for a wide range of reactions under milder conditions.[1] The choice between TBPB and TBAB will ultimately depend on the specific requirements of the reaction, including temperature, the nature of the nucleophile and substrate, and cost considerations.

Physical and Chemical Properties

A fundamental understanding of the physicochemical properties of each catalyst is essential for predicting their behavior in a given reaction system.

Property	Tetrabutylphosphonium bromide (TBPB)	Tetrabutylammonium bromide (TBAB)
Molecular Formula	C₁₆H₃₆BrP[4]	C₁₆H₃₆BrN[5]
Molecular Weight	339.33 g/mol [4][6]	322.37 g/mol [5]
Appearance	White to off-white or pale yellow powder[7]	White crystalline solid[5][8]
Melting Point	100-103 °C[7][9][10]	102-106 °C[8]
Solubility	Soluble in water.[4]	Soluble in water, alcohol, ether, and acetone; slightly soluble in benzene.[8][11]
Thermal Stability	Generally higher than TBAB.[1][12][13] Less susceptible to degradation pathways like Hofmann elimination.[1]	Susceptible to Hofmann elimination at elevated temperatures in the presence of a strong base.[1]

Performance Comparison in Phase Transfer Catalysis

The efficacy of a phase transfer catalyst is ultimately determined by its ability to enhance reaction rates and yields. While direct, comprehensive comparative studies are limited, existing data indicates that phosphonium salts can offer a significant advantage in certain reactions.

Catalytic Activity

In a comparative study of the alkylation of sodium benzoate (B1203000) with butyl bromide, a phosphonium salt catalyst demonstrated superior performance to TBAB under the same reaction conditions.

Catalyst	Reaction	Yield (%)
Tetra Phenyl Phosphonium Bromide (TPPB)	Alkylation of sodium benzoate with butyl bromide	98%[1]
Tetrabutylammonium Bromide (TBAB)	Alkylation of sodium benzoate with butyl bromide	91% [1]
Tri Capryryl methyl Ammonium Chloride (Aliquat 336)	Alkylation of sodium benzoate with butyl bromide	92%[1]

This enhanced activity of the phosphonium salt is attributed to the larger and more lipophilic nature of the phosphonium cation, which facilitates a more efficient transfer of the benzoate anion into the organic phase where the reaction occurs.[1]

Thermal Stability

One of the most significant advantages of TBPB over TBAB is its superior thermal and chemical stability.[1][12][13] Quaternary ammonium salts like TBAB can undergo Hofmann elimination in the presence of strong bases and heat, leading to the formation of an alkene and a tertiary amine, which reduces catalyst efficiency and can introduce impurities.[1] Phosphonium salts are not susceptible to this degradation pathway, making them the preferred choice for reactions requiring elevated temperatures or strongly basic conditions.[1]

Mechanism of Action: A Visual Representation

The fundamental role of a phase transfer catalyst is to transport a reactant from one phase (typically aqueous) to another (typically organic) where the reaction can proceed.

Caption: General mechanism of phase transfer catalysis.

In this mechanism, Q⁺ represents the tetrabutylphosphonium or tetrabutylammonium cation. The catalyst, Q⁺Br⁻, exchanges its bromide anion for the nucleophile (Nu⁻) in the aqueous phase. The resulting ion pair, Q⁺Nu⁻, is sufficiently lipophilic to migrate into the organic phase, where the "naked" and highly reactive nucleophile attacks the organic substrate (R-X) to form the product (R-Nu). The catalyst is then regenerated and returns to the aqueous phase to repeat the cycle.

Experimental Protocols: A Comparative Williamson Ether Synthesis

To provide a practical comparison, the following is a detailed experimental protocol for the synthesis of phenyl butyl ether via a Williamson ether synthesis, a classic SN2 reaction often facilitated by phase transfer catalysis. This protocol is designed to be conducted in parallel to directly compare the efficacy of TBPB and TBAB.

Reaction: Sodium phenoxide + n-Butyl bromide → Phenyl butyl ether + Sodium bromide

Materials:

• Sodium phenoxide

• n-Butyl bromide

• Tetrabutylphosphonium bromide (TBPB)

• Tetrabutylammonium bromide (TBAB)

• Toluene (B28343)

• Deionized water

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, separatory funnel, etc.)

• Gas chromatograph (GC) for analysis

Procedure:

• Reaction Setup (perform two separate reactions, one with TBPB and one with TBAB):

  • To a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a thermometer, add sodium phenoxide (0.03 mol), deionized water (20 mL), and toluene (25 mL).

  • To the respective flasks, add the phase transfer catalyst (0.003 mol of either TBPB or TBAB).

  • Begin vigorous stirring to create a well-mixed biphasic system.

• Addition of Alkylating Agent:

  • Add n-butyl bromide (0.03 mol) to the reaction mixture.

• Reaction Conditions:

  • Heat the reaction mixture to 70°C with continuous, vigorous stirring.[14]

  • Maintain the reaction at this temperature for 4 hours.[14]

  • Monitor the reaction progress by periodically taking small aliquots from the organic layer and analyzing them by GC.

• Work-up:

  • After the reaction is complete (as determined by GC analysis), cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with deionized water (2 x 20 mL) and then with a saturated sodium chloride solution (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Analysis:

  • Determine the yield of the phenyl butyl ether product by GC analysis, using an internal standard for quantification.

  • Compare the yields obtained from the TBPB-catalyzed reaction and the TBAB-catalyzed reaction.

Logical Workflow for Catalyst Selection

Choosing the optimal phase transfer catalyst involves a systematic evaluation of the reaction requirements and catalyst properties.

References

• 1. benchchem.com [benchchem.com]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 4. chemeo.com [chemeo.com]
• 5. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 6. Tetrabutylphosphonium bromide | C16H36BrP | CID 76564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 9. chembk.com [chembk.com]
• 10. Tetrabutylphosphonium bromide | CAS#:3115-68-2 | Chemsrc [chemsrc.com]
• 11. Tetrabutylammonium bromide CAS#: 1643-19-2 [m.chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. Physicochemical properties of phosphonium-based and ammonium-based protic ionic liquids - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. The Chemist | Journal of the American Institute of Chemists [theaic.org]

A Comparative Guide to the Performance of Tetrabutylphosphonium Bromide (TBPB) and Other Phosphonium Salts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the selection of an appropriate catalyst is paramount to achieving optimal reaction outcomes. Phosphonium (B103445) salts have established themselves as a versatile and robust class of catalysts, particularly in the realm of phase-transfer catalysis (PTC) and as precursors for Wittig reagents. This guide provides an objective comparison of the performance of Tetrabutylphosphonium Bromide (TBPB), a prominent alkylphosphonium salt, against other commonly employed phosphonium salts, supported by experimental data and detailed methodologies.

A Note on Nomenclature: TBPB Clarification

It is important to note that the acronym "TBPB" can refer to two distinct chemical entities: Tetrabutylphosphonium Bromide and tert-butyl peroxybenzoate . The former is a quaternary phosphonium salt widely used as a phase-transfer catalyst, while the latter is a radical initiator. This guide will focus exclusively on Tetrabutylphosphonium Bromide and its performance in comparison to other phosphonium salts in catalytic applications.

Performance in Phase-Transfer Catalysis

Phase-transfer catalysis is a powerful technique that facilitates reactions between reactants located in different immiscible phases, such as an aqueous and an organic layer. The efficiency of a phase-transfer catalyst is primarily determined by its ability to transport a reactant from one phase to another, its stability under the reaction conditions, and its impact on the reaction rate and yield.

Phosphonium salts are generally recognized for their superior thermal and chemical stability compared to their ammonium (B1175870) salt counterparts. This enhanced stability is a key advantage in reactions requiring elevated temperatures or strongly basic conditions, where ammonium salts are susceptible to Hofmann elimination, a degradation pathway that can reduce catalyst efficacy and introduce impurities.

While direct, comprehensive comparative studies across a wide range of phosphonium salts are not always readily available in a single source, the existing literature provides valuable insights into their relative performance.

Alkylation Reactions: A Case Study

A common application of phosphonium salts as phase-transfer catalysts is in nucleophilic substitution reactions, such as the alkylation of carboxylate salts. In a comparative study of the alkylation of sodium benzoate (B1203000) with butyl bromide, the performance of a phosphonium salt was evaluated against common ammonium-based phase-transfer catalysts.

Catalyst	Yield of Butyl Benzoate (%)
Tetraphenylphosphonium Bromide (TPPB)	98 [1]
Tricaprylylmethylammonium Chloride (Aliquat 336)	92[1]
Tetrabutylammonium Bromide (TBAB)	91[1]

Reaction Conditions: 1:1 molar ratio of Sodium Benzoate to Butyl Bromide, 0.001 mole of catalyst, toluene (B28343)/water solvent system, 60°C, 60 minutes, 500 rpm agitation.[1]

This data highlights the superior performance of the phosphonium salt, Tetraphenylphosphonium Bromide (TPPB), in this specific alkylation reaction, affording a significantly higher yield compared to the ammonium salts under identical conditions.[1] This enhanced activity can be attributed to the larger, more polarizable nature of the phosphonium cation, which facilitates the transfer of the benzoate anion into the organic phase.

While this example showcases the advantage of a phosphonium salt over ammonium salts, the relative performance between different phosphonium salts (e.g., alkyl vs. aryl substituted) can be influenced by factors such as lipophilicity and steric hindrance. Generally, increased lipophilicity of the cation enhances its solubility in the organic phase, which can lead to improved catalytic activity.

The Wittig Reaction: Formation of Alkenes

Phosphonium salts are indispensable precursors to phosphorus ylides, the key reagents in the Wittig reaction for the synthesis of alkenes from aldehydes and ketones. The structure of the phosphonium salt, particularly the substituents on the phosphorus atom, can influence the reactivity and stereoselectivity of the resulting ylide.

The formation of the phosphonium salt is typically achieved through the reaction of a phosphine (B1218219), most commonly triphenylphosphine (B44618), with an alkyl halide. The choice of the phosphine and alkyl halide determines the structure of the resulting ylide and, consequently, the final alkene product.

Experimental Protocols

To facilitate further research and comparative studies, detailed experimental methodologies for key reactions are provided below.

Experimental Protocol 1: Comparative Alkylation of Sodium Benzoate

Objective: To compare the catalytic efficiency of different phosphonium salts in the synthesis of butyl benzoate.

Materials:

• Sodium Benzoate

• Butyl Bromide

• Toluene

• Deionized Water

• Phosphonium Salt Catalyst 1 (e.g., Tetrabutylphosphonium Bromide, TBPB)

• Phosphonium Salt Catalyst 2 (e.g., Tetraphenylphosphonium Bromide, TPPB)

• Internal Standard (e.g., Dodecane) for GC analysis

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine sodium benzoate (1.0 eq), toluene, and deionized water (1:1 v/v).

• Add the phosphonium salt catalyst (0.01 eq).

• Heat the mixture to 60°C with vigorous stirring (500 rpm).

• Add butyl bromide (1.0 eq) to the reaction mixture.

• Monitor the reaction progress by taking aliquots from the organic layer at regular intervals and analyzing them by Gas Chromatography (GC) to determine the consumption of butyl bromide and the formation of butyl benzoate.

• Upon completion of the reaction (e.g., after 60 minutes or when no further conversion is observed), cool the reaction mixture to room temperature.

• Separate the organic layer, wash it with deionized water, and dry it over anhydrous sodium sulfate.

• Analyze the final product mixture by GC to determine the yield of butyl benzoate.

• Repeat the experiment using the second phosphonium salt catalyst under identical conditions for a direct comparison.

Experimental Protocol 2: Wittig Reaction and Ylide Formation

Objective: To prepare a phosphorus ylide from a phosphonium salt and perform a Wittig reaction with an aldehyde.

Part A: Phosphonium Salt Synthesis

• In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in a suitable solvent (e.g., toluene or acetonitrile).

• Add the desired alkyl halide (e.g., benzyl (B1604629) bromide, 1.0 eq).

• Heat the mixture to reflux and stir for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture to room temperature, and collect the precipitated phosphonium salt by filtration.

• Wash the salt with a non-polar solvent (e.g., diethyl ether) and dry it under vacuum.

Part B: Ylide Generation and Wittig Reaction

• Suspend the synthesized phosphonium salt (1.0 eq) in a dry, aprotic solvent (e.g., THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a strong base (e.g., n-butyllithium or sodium hydride, 1.0 eq). The formation of the ylide is often indicated by a color change (typically to a deep orange or red).

• Stir the mixture at 0°C for 30 minutes and then at room temperature for an additional 30 minutes.

• Cool the ylide solution back to 0°C and add the aldehyde (1.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting alkene by column chromatography.

Visualizing Reaction Workflows

To provide a clearer understanding of the experimental processes and underlying mechanisms, the following diagrams have been generated using the DOT language.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig Reaction [organic-chemistry.org]

A Head-to-Head Battle of Catalysts: Validating Tetrabutylphosphonium Bromide in Critical Chemical Transformations

For researchers, scientists, and drug development professionals, the choice of a phase-transfer catalyst can significantly impact reaction efficiency, yield, and overall process viability. This guide provides an objective comparison of Tetrabutylphosphonium bromide (TBPB) against its common ammonium-based counterpart, Tetrabutylammonium bromide (TBAB), with supporting experimental data to inform your selection for key synthetic applications.

Tetrabutylphosphonium bromide (TBPB) has emerged as a powerful phase-transfer catalyst, often demonstrating superior performance in reactions where traditional ammonium (B1175870) salts may fall short. Its enhanced reactivity and thermal stability make it a compelling alternative for a range of organic transformations. This guide delves into a data-driven comparison of TBPB and its analogues, offering detailed experimental protocols and visual workflows to validate its experimental results.

Performance in Nucleophilic Substitution Reactions

A critical application of phase-transfer catalysts is in facilitating nucleophilic substitution reactions, such as etherification. The following data summarizes the performance of TBPB in comparison to TBAB in the synthesis of n-butyl phenyl ether and benzyl (B1604629) phenyl ether.

Reaction	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Synthesis of n-butyl phenyl ether
Phenol (B47542) + 1-bromobutane (B133212)	Tetrabutylphosphonium bromide (TBPB)	Toluene (B28343)	80	2	95	[1]
Tetrabutylammonium bromide (TBAB)	Toluene/Water	70	4	Not Specified, but successful	[2][3]
Synthesis of Benzyl Phenyl Ether
Phenol + Benzyl chloride	Tetrabutylphosphonium bromide (TBPB)	Toluene	Not Specified	Not Specified	Higher than TBAB is suggested by analogy
Tetrabutylammonium bromide (TBAB)	Not Specified	Not Specified	Not Specified	Effective, yield data not specified for direct comparison

Superior Performance in Dehydration Reactions

TBPB demonstrates exceptional efficacy in dehydration reactions, particularly in the bio-based production of valuable monomers. In the dehydration of 1,4-butanediol (B3395766) to 1,3-butadiene (B125203), TBPB, in conjunction with an acid co-catalyst, achieves a significantly high yield.

Reaction	Catalyst System	Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield (%)	Reference
Dehydration of 1,4-butanediol to 1,3-butadiene	Tetrabutylphosphonium bromide (TBPB) + HBr	200	2	100	94	[4]

Experimental Protocols

Dehydration of 1,4-Butanediol to 1,3-Butadiene using TBPB

This protocol describes the efficient synthesis of 1,3-butadiene from 1,4-butanediol, a valuable transformation for producing bio-based polymers.

Materials:

• 1,4-butanediol (0.5 mmol)

• Tetrabutylphosphonium bromide (TBPB) (1.7 mmol)

• Hydrobromic acid (HBr, 48 wt% in water, to provide 0.05 mmol HBr)

• Mesitylene (B46885) (250 µL, as solvent for internal standards)

• n-Hexane (internal standard)

• n-Tetradecane (internal standard)

• Glass vial with septum cap

• Magnetic stirrer and heating plate

Procedure:

• In a glass vial, weigh 0.5 mmol of 1,4-butanediol.

• Add 1.7 mmol of Tetrabutylphosphonium bromide to the vial.

• Prepare a stock solution of internal standards (n-hexane and n-tetradecane) in mesitylene and add an aliquot containing 0.5 mmol of each to the reaction vial.

• Add the required amount of hydrobromic acid (0.05 mmol) to the mixture.

• Add a magnetic stirring bar and seal the vial with a septum cap under a nitrogen atmosphere.

• Heat the mixture to 200 °C with vigorous stirring (500 rpm).

• Monitor the reaction progress by gas chromatography (GC) by taking samples from the organic layer at regular intervals.

• After 2 hours, cool the reaction mixture to room temperature.

• Extract the organic layer with a suitable solvent for GC analysis to determine the conversion and yield.[4]

Synthesis of n-butyl phenyl ether via Williamson Ether Synthesis

This protocol details a general procedure for the Williamson ether synthesis of n-butyl phenyl ether, which can be adapted for a comparative study of TBPB and TBAB.

Materials:

• Phenol (1.0 equivalent)

• 1-bromobutane (1.0 equivalent)

• Sodium hydroxide (B78521) (or other suitable base)

• Tetrabutylphosphonium bromide (TBPB) or Tetrabutylammonium bromide (TBAB) (catalytic amount, e.g., 5 mol%)

• Toluene

• Water

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer.

• To the flask, add phenol (1.0 eq), sodium hydroxide (as an aqueous solution), and toluene to create a biphasic system.

• Add the phase-transfer catalyst (TBPB or TBAB, 5 mol%).

• Heat the mixture to 80 °C with vigorous stirring.

• Slowly add 1-bromobutane (1.0 eq) to the reaction mixture.

• Continue to heat and stir the reaction for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction to room temperature.

• Separate the organic layer and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by distillation or column chromatography to yield pure n-butyl phenyl ether.[1][5]

Visualizing the Mechanisms

To better understand the role of Tetrabutylphosphonium bromide in these reactions, the following diagrams, generated using the DOT language, illustrate the key pathways.

Caption: General workflow of phase-transfer catalysis using TBPB.

Caption: Proposed mechanism for TBPB-catalyzed dehydration of 1,4-butanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. shokubai.org [shokubai.org]
• 5. scribd.com [scribd.com]

A Comparative Guide to Spectroscopic Analysis for Confirming TBPB-Catalyzed Reaction Products

For Researchers, Scientists, and Drug Development Professionals

The confirmation of reaction products is a critical step in chemical synthesis. For reactions catalyzed by radical initiators like tert-Butyl peroxybenzoate (TBPB), a multi-faceted analytical approach is often necessary to unambiguously identify the desired product and characterize the complexity of the reaction mixture. This guide provides a comparative analysis of three common spectroscopic techniques—Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS)—for the confirmation of products from a TBPB-catalyzed reaction, using the Kharasch-Sosnovsky oxidation of cyclohexene (B86901) as a model.

The Model Reaction: Kharasch-Sosnovsky Oxidation of Cyclohexene

The Kharasch-Sosnovsky reaction is a copper-catalyzed allylic oxidation of an alkene. In this example, cyclohexene is oxidized in the presence of TBPB to form 2-cyclohexenyl benzoate (B1203000). TBPB acts as the source of the benzoyloxy radical.

Caption: The TBPB-catalyzed Kharasch-Sosnovsky oxidation of cyclohexene to 2-cyclohexenyl benzoate.

Comparative Analysis of Spectroscopic Techniques

The choice of analytical technique depends on the specific information required, from initial functional group identification to detailed structural elucidation and quantification of product mixtures.

Technique	Information Provided	Advantages	Disadvantages
¹H and ¹³C NMR	Detailed structural information, including connectivity of atoms, stereochemistry, and quantitative analysis of mixtures (qNMR).	Non-destructive, provides unambiguous structural confirmation, excellent for quantitative analysis.[1]	Lower sensitivity compared to MS, requires more sample, can be expensive, and spectra of crude mixtures can be complex.[1]
Infrared (IR)	Identification of functional groups present in the molecule.	Fast, simple sample preparation for liquids, provides a "fingerprint" of the molecule.	Provides limited structural information, spectra of mixtures can have overlapping peaks, and it is difficult to use for quantitative analysis.[2]
GC-MS	Separation of volatile components in a mixture and their individual mass-to-charge ratios, allowing for identification and quantification.	Excellent for separating complex mixtures, high sensitivity, provides molecular weight information, and allows for identification via spectral libraries.[3]	Only suitable for volatile and thermally stable compounds, destructive technique.

Experimental Workflow for Product Analysis

The following diagram illustrates a typical workflow for the analysis of a crude reaction mixture from a TBPB-catalyzed reaction.

Caption: A logical workflow for the analysis of a crude TBPB-catalyzed reaction mixture.

Quantitative Data Summary

The following tables summarize the expected spectroscopic data for the starting material (cyclohexene) and the primary product (2-cyclohexenyl benzoate).

Table 1: Spectroscopic Data for Cyclohexene (Starting Material)

Technique	Parameter	Expected Value/Observation
¹H NMR	Chemical Shift (δ)	~5.67 ppm (2H, m, vinylic), ~2.00 ppm (4H, m, allylic), ~1.62 ppm (4H, m, homoallylic)
¹³C NMR	Chemical Shift (δ)	~127.3 ppm (vinylic), ~25.2 ppm (allylic), ~22.8 ppm (homoallylic)[4]
IR	Wavenumber (cm⁻¹)	~3020 (C-H sp² stretch), ~2925 (C-H sp³ stretch), ~1650 (C=C stretch)[5]
MS (EI)	Key m/z fragments	82 (M⁺), 67, 54, 41, 39

Table 2: Spectroscopic Data for 2-Cyclohexenyl benzoate (Product)

Technique	Parameter	Expected Value/Observation
¹H NMR	Chemical Shift (δ)	~8.05 ppm (2H, d, Ar-H ortho), ~7.55 ppm (1H, t, Ar-H para), ~7.44 ppm (2H, t, Ar-H meta), ~6.1-5.9 ppm (2H, m, vinylic), ~5.5 ppm (1H, m, O-CH), ~2.2-1.6 ppm (6H, m, cyclohexyl)
¹³C NMR	Chemical Shift (δ)	~166 ppm (C=O), ~133-128 ppm (aromatic C), ~131 ppm & ~127 ppm (vinylic C), ~70 ppm (O-CH), ~30-20 ppm (cyclohexyl C)
IR	Wavenumber (cm⁻¹)	~3060 (C-H sp² stretch), ~2940 (C-H sp³ stretch), ~1715 (C=O ester stretch), ~1650 (C=C stretch), ~1270 (C-O stretch)
MS (EI)	Key m/z fragments	202 (M⁺), 105 (benzoyl cation), 81, 77
GC	Retention Time	11.2 min (under specific conditions)[6]

Detailed Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy of the Crude Product

• Objective: To obtain structural information about the components of the crude reaction mixture and to determine the relative ratios of products and starting materials (crude yield).

• Protocol:

  • After the reaction is complete, take a small aliquot (approx. 0.1 mL) of the crude reaction mixture.

  • Perform a mini-workup: dilute the aliquot with 1 mL of a suitable organic solvent (e.g., diethyl ether) and wash with a small amount of saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter the solution to remove the drying agent and concentrate under a stream of nitrogen or by rotary evaporation.

  • Dissolve the resulting residue (5-10 mg) in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire ¹H and ¹³C NMR spectra. For quantitative analysis (qNMR), ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest.

2. Infrared (IR) Spectroscopy of the Crude Product

• Objective: To quickly identify the presence of key functional groups and monitor the progress of the reaction (e.g., appearance of a carbonyl group and disappearance of the starting material).

• Protocol:

  • Take a small drop of the crude reaction oil (after solvent removal).

  • Place the drop onto one face of a salt plate (e.g., NaCl or KBr).

  • Gently place a second salt plate on top to create a thin liquid film between the plates.[7]

  • Mount the plates in the IR spectrometer.

  • Acquire the spectrum, ensuring to run a background spectrum of the clean salt plates first.

  • Clean the plates thoroughly with a dry solvent (e.g., acetone (B3395972) or dichloromethane) after analysis.[7]

3. Gas Chromatography-Mass Spectrometry (GC-MS) of the Crude Product

• Objective: To separate the volatile components of the crude mixture, identify them by their mass spectra, and determine their relative abundance.

• Protocol:

  • Prepare a dilute solution of the crude product oil (after solvent removal) in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of approximately 1 mg/mL.

  • For quantitative analysis, add a known amount of an internal standard (a compound not present in the reaction mixture with a different retention time, e.g., dodecane) to the sample.

  • Inject 1 µL of the prepared sample into the GC-MS instrument.

  • The components will be separated on the GC column based on their boiling points and polarity. A typical temperature program might start at a lower temperature and ramp up to a higher temperature to elute all components.

  • As components elute from the column, they enter the mass spectrometer, are ionized (typically by electron impact, EI), and their mass spectra are recorded.

  • Identify the peaks in the chromatogram by comparing their mass spectra to a spectral library (e.g., NIST).

  • The area under each peak in the chromatogram is proportional to the amount of that component in the mixture.

Comparison of Alternative Methods

While NMR, IR, and GC-MS are the primary tools for product confirmation, other methods can be used for reaction monitoring:

• Thin-Layer Chromatography (TLC): A quick, inexpensive method to visually track the consumption of starting materials and the appearance of products. It is excellent for optimizing reaction conditions but provides no structural information.

• High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify reaction components, particularly those that are not volatile enough for GC. When coupled with a mass spectrometer (LC-MS), it becomes a powerful tool for both separation and identification.

• Electrochemical Methods: Techniques like conductivity measurements can be used to follow reactions that involve a change in the ionic concentration of the solution.[8]

• Turbidity: This method can be used to monitor reactions where a precipitate is formed or consumed.[8]

References

• 1. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 2. rsc.org [rsc.org]
• 3. repository.unar.ac.id [repository.unar.ac.id]
• 4. 13C nmr spectrum of cyclohexene C6H10 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclohexene C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. mdpi.com [mdpi.com]
• 6. rsc.org [rsc.org]
• 7. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. Kharasch-Sosnovsky Oxidation | Chem-Station Int. Ed. [en.chem-station.com]

A Comparative Guide to the Catalytic Performance of Tetrabutylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of tetrabutylphosphonium (B1682233) bromide (TBPB) with alternative catalysts in various chemical reactions. The performance is evaluated based on kinetic data, reaction yields, and operational stability, supported by detailed experimental protocols.

Phase Transfer Catalysis: Tetrabutylphosphonium Bromide vs. Quaternary Ammonium (B1175870) Salts

Tetrabutylphosphonium bromide is a highly effective phase transfer catalyst (PTC), facilitating reactions between immiscible reactants. Its performance is often compared with quaternary ammonium salts, such as tetrabutylammonium (B224687) bromide (TBAB).

A key advantage of phosphonium-based catalysts like TBPB is their generally higher thermal and chemical stability compared to their ammonium counterparts.[1][2] Quaternary ammonium salts are susceptible to Hofmann elimination, a degradation pathway that occurs in the presence of a base and heat, leading to the formation of an alkene and a tertiary amine.[1][2] This degradation can reduce catalyst efficiency and introduce impurities. In contrast, phosphonium (B103445) salts are not prone to Hofmann elimination.[1]

Table 1: Performance Comparison of TBPB and TBAB in Nucleophilic Substitution Reactions

Catalyst	Reaction	Substrate	Reagent	Product Yield (%)	Reference
Tetrabutylphosphonium Bromide (TBPB)	Williamson Ether Synthesis	Phenol (B47542)	Benzyl (B1604629) chloride	>95%	[2]
Tetrabutylammonium Bromide (TBAB)	Williamson Ether Synthesis	Phenol	Benzyl chloride	~91%	[2]
Tetra Phenyl Phosphonium Bromide (TPPB)	Alkylation	Sodium Benzoate	Butyl Bromide	98%	[2]
Tetra Butyl Ammonium Bromide (TBAB)	Alkylation	Sodium Benzoate	Butyl Bromide	91%	[2]
Tri Caprylyl methyl Ammonium Chloride (Aliquat 336)	Alkylation	Sodium Benzoate	Butyl Bromide	92%	[2]

Experimental Protocol: Williamson Ether Synthesis

Objective: To compare the catalytic efficiency of TBPB and TBAB in the synthesis of benzyl phenyl ether.

Materials:

• Phenol

• Benzyl chloride

• Sodium hydroxide (B78521) (50% w/v aqueous solution)

• Toluene (B28343)

• Tetrabutylphosphonium bromide (TBPB)

• Tetrabutylammonium bromide (TBAB)

• Internal standard (e.g., dodecane)

• Gas chromatograph (GC)

Procedure:

• A mixture of phenol (10 mmol), toluene (20 mL), and a 50% aqueous solution of sodium hydroxide (10 mL) is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• The respective phase transfer catalyst (TBPB or TBAB, 1 mol%) and the internal standard are added to the mixture.

• The reaction mixture is heated to 80°C and stirred vigorously.

• Benzyl chloride (10 mmol) is added dropwise to the reaction mixture.

• Aliquots of the organic phase are withdrawn at regular intervals and analyzed by GC to monitor the progress of the reaction and determine the yield of benzyl phenyl ether.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Analysis of Ionic Liquids: Tetrabutylphosphonium Bromide Derivatives Versus Quaternary Ammonium Salts

For Immediate Publication

A comprehensive guide for researchers, scientists, and drug development professionals detailing the comparative performance of ionic liquids derived from tetrabutylphosphonium (B1682233) bromide (TBPB) and other quaternary salts. This report provides a side-by-side analysis of their physicochemical properties, supported by experimental data, to inform material selection in various scientific applications.

The unique tunable properties of ionic liquids (ILs) have positioned them as critical materials in fields ranging from catalysis and organic synthesis to biomass processing and drug delivery. Among the diverse array of available ILs, those based on phosphonium (B103445) and ammonium (B1175870) cations are particularly prominent. This guide offers an in-depth comparative study of ionic liquids derived from tetrabutylphosphonium bromide (TBPB) and their quaternary ammonium salt analogues, focusing on key performance indicators such as thermal stability, ionic conductivity, and viscosity.

Executive Summary

Ionic liquids with a phosphonium core, particularly those derived from TBPB, generally exhibit superior thermal stability and higher ionic conductivity compared to their quaternary ammonium counterparts with the same anionic component. Furthermore, phosphonium-based ILs tend to have lower viscosities, a crucial factor for applications requiring efficient mass transfer. These differences can be attributed to the lower charge density and greater polarizability of the phosphorus atom compared to the nitrogen atom in the quaternary ammonium cation.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key physicochemical properties of selected ionic liquids derived from tetrabutylphosphonium ([TBP]⁺ or [P₄₄₄₄]⁺) and tetrabytylammonium ([TBA]⁺ or [N₄₄₄₄]⁺) cations with identical anions, allowing for a direct and objective comparison.

Table 1: Comparison of Thermal Decomposition Temperatures (Td)

Ionic Liquid	Cation	Anion	Td (°C)	Reference
Tetrabutylphosphonium Bis(trifluoromethylsulfonyl)imide	[P₄₄₄₄]⁺	[NTf₂]⁻	>400	[1]
Tetrabutylammonium Bis(trifluoromethylsulfonyl)imide	[N₄₄₄₄]⁺	[NTf₂]⁻	~350-400
Tetrabutylphosphonium Dicyanamide	[P₄₄₄₄]⁺	[N(CN)₂]⁻	~300
Tetrabutylammonium Dicyanamide	[N₄₄₄₄]⁺	[N(CN)₂]⁻	<300	[2]
Tetrabutylphosphonium Bromide	[P₄₄₄₄]⁺	Br⁻	~300	[1]
Tetrabutylammonium Bromide	[N₄₄₄₄]⁺	Br⁻	>300	[3]
Tetrabutylphosphonium Salicylate	[P₄₄₄₄]⁺	[Sal]⁻	~250-300	[1]
Tetrabutylphosphonium Benzoate	[P₄₄₄₄]⁺	[Benz]⁻	~250-300	[1]

Note: Decomposition temperatures can vary based on experimental conditions such as heating rate and atmosphere.

Table 2: Comparison of Ionic Conductivity

Ionic Liquid	Cation	Anion	Ionic Conductivity (mS/cm at 25°C)	Reference
Triethyl(methoxymethyl)phosphonium Bis(trifluoromethylsulfonyl)imide	[P₂(CH₂OCH₃)]⁺	[NTf₂]⁻	~4.5	[4]
Corresponding Ammonium IL	[N₂(CH₂OCH₃)]⁺	[NTf₂]⁻	Lower than phosphonium counterpart	[4]
Tetrabutylphosphonium Amino Acid ILs	[P₄₄₄₄]⁺	Various Amino Acids	Generally higher than ammonium ILs	[5]
Tetrabutylammonium Amino Acid ILs	[N₄₄₄₄]⁺	Various Amino Acids	Generally lower than phosphonium ILs	[5]
Tetrabutylammonium Bromide	[N₄₄₄₄]⁺	Br⁻	Higher than [TBA][BF₄]	[6]
Tetrabutylammonium Tetrafluoroborate	[N₄₄₄₄]⁺	[BF₄]⁻	Lower than [TBA][Br]	[6]

Table 3: Comparison of Viscosity

Ionic Liquid Cation	General Trend Compared to Ammonium Analogue with Same Anion	Reference
Tetraalkylphosphonium	Lower viscosity	[4]
Tetrabutylphosphonium	Lower viscosity	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and transparency.

Synthesis of Tetrabutylphosphonium-Based Ionic Liquids

1. Metathesis Reaction:

This method is commonly used for anion exchange. A typical procedure involves dissolving tetrabutylphosphonium bromide (TBPB) in a suitable solvent, such as water or ethanol.[7] An equimolar amount of a salt containing the desired anion (e.g., lithium bis(trifluoromethylsulfonyl)imide) is then added to the solution.[7] The reaction mixture is stirred at room temperature for several hours. The resulting ionic liquid is then purified by washing with deionized water to remove any remaining halide impurities, followed by drying under vacuum.[7]

2. Acid-Base Neutralization:

This method is suitable for synthesizing ionic liquids with carboxylate or amino acid anions. Tetrabutylphosphonium hydroxide (B78521) ([P₄₄₄₄]OH) is first prepared by passing an aqueous solution of TBPB through an anion-exchange resin.[8] The resulting [P₄₄₄₄]OH solution is then neutralized with the desired carboxylic acid or amino acid.[8][9] The water is subsequently removed under vacuum to yield the pure ionic liquid.[8]

Characterization Techniques

1. Thermal Stability Analysis (Thermogravimetric Analysis - TGA):

The thermal stability of the ionic liquids is determined using a thermogravimetric analyzer. A small sample (typically 5-10 mg) is placed in a crucible and heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).[10] The weight loss of the sample is recorded as a function of temperature. The onset decomposition temperature (Td) is determined as the temperature at which significant weight loss begins.[11]

2. Differential Scanning Calorimetry (DSC):

DSC is used to determine phase transition temperatures, such as melting point and glass transition temperature. A small, hermetically sealed sample is heated or cooled at a controlled rate, and the heat flow to or from the sample is measured relative to a reference.

3. Ionic Conductivity Measurement:

The ionic conductivity is measured using a conductivity meter with a two- or four-electrode conductivity cell. The cell is calibrated using standard potassium chloride solutions of known conductivity. The ionic liquid sample is placed in the cell, and its resistance is measured at a specific temperature, typically 25 °C. The ionic conductivity is then calculated from the measured resistance and the cell constant.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the general workflows for the synthesis and characterization of these ionic liquids.

References

• 1. benchchem.com [benchchem.com]
• 2. Thermal degradation of cyano containing ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quaternary ammonium and phosphonium based ionic liquids: a comparison of common anions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. arpnjournals.org [arpnjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Quantifying Tetrabutylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Tetrabutylphosphonium (B1682233) bromide (TBPB), a quaternary phosphonium (B103445) salt with applications as a phase transfer catalyst and in the synthesis of ionic liquids. The selection of an appropriate analytical technique is critical for ensuring the quality, efficacy, and safety of pharmaceutical products and for monitoring its presence in various matrices. This document outlines the performance of several common analytical methods, supported by experimental data, to aid in the selection of the most suitable technique for specific research and development needs.

Comparison of Analytical Method Performance

The following table summarizes the key performance parameters of various analytical methods used for the quantification of Tetrabutylphosphonium bromide and its analogues. This data facilitates a direct comparison of the methods' linearity, accuracy, precision, and sensitivity.

Analytical Method	Analyte	Linearity (Correlation Coefficient, r)	Accuracy (% Recovery)	Precision (RSD, %)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Ion Chromatography (IC)	Tetrabutylphosphonium ([TBP]+)	0.9997	94.8 - 103.2	1.23 (retention time), 0.25 (peak area)	0.448 mg/L	Not Specified
Ion Chromatography (IC)	Tetrabutylammonium (B224687) Bromide (TBAB)	≥ 0.9999	94.7 - 96.5	≤ 0.74	1.56 µg/g	4.72 µg/g
Gas Chromatography-Mass Spectrometry (GC-MS)	Tetra-n-butylammonium Bromide (TBAB)	0.9971	97.8	< 5	0.3 µg/g	1.0 µg/g
Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)	Tetrabutylphosphonium (Bu4P+)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified
Argentometric Titration	Tetrabutylammonium Bromide	Not Applicable	Not Specified	Not Specified	Not Applicable	Not Applicable

Experimental Workflows and Logical Relationships

The following diagram illustrates a generalized workflow for the cross-validation of analytical methods, a critical process for ensuring the reliability and comparability of results obtained from different techniques.

Caption: Workflow for Cross-Validation of Analytical Methods.

Detailed Experimental Protocols

Ion Chromatography (IC) for Tetrabutylphosphonium ([TBP]+)

This method is suitable for the simultaneous determination of tetrabutyl ammonium (B1175870) and tetrabutylphosphonium in environmental water samples.[1][2]

• Sample Preparation: Samples are concentrated and purified using a solid-phase extraction (SCX) column. Elution is performed with 0.02 mol/L hydrochloric acid in 98% methanol (B129727) (v/v).[1][2]

• Chromatographic Conditions:

  • Column: Carboxylic acid-based cation exchange column.[1][2]

  • Mobile Phase: 3 mmol/L methanesulfonic acid in 20% acetonitrile.[1][2]

  • Flow Rate: 1.2 mL/min.[1][2]

  • Column Temperature: Room temperature.[1][2]

• Detection: Non-suppressed conductivity detection.[3][4]

• Performance: The method demonstrated baseline separation of [TBA]+ and [TBP]+ with retention times of approximately 11 and 14 minutes, respectively.[1][2]

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) for Quaternary Phosphonium Compounds

An analytical method based on LC-HRMS has been developed and validated for the analysis of 25 quaternary phosphonium compounds, including tetrabutylphosphonium (Bu4P+), in environmental samples such as water, suspended solids, and sediments.[5][6] While specific validation parameters for TBPB were not detailed in the provided search results, this technique is noted for its high sensitivity and selectivity, making it suitable for trace-level analysis.

Argentometric Titration for Bromide Content

This classical analytical method can be used to determine the bromide content and thereby infer the concentration of a bromide salt like TBPB. A detailed protocol is available for the related compound, tetrabutylammonium bromide.[7]

• Procedure:

  • Accurately weigh approximately 1.0 g of the sample and dissolve it in 50 mL of water in a 250 mL conical flask.

  • Add 0.05 g of sodium bicarbonate and 0.2 mL of eosin (B541160) Y reagent solution.

  • Titrate with a standardized 0.1 N silver nitrate (B79036) volumetric solution until the first color change is observed.

• Calculation: One milliliter of 0.1 N silver nitrate is equivalent to 0.03224 g of tetrabutylammonium bromide.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) for Tetra-n-butylammonium Bromide (TBAB)

A sensitive and rapid GC-MS method has been developed for the determination of TBAB as an impurity in drug substances.[8][9]

• Chromatographic Conditions:

  • Instrument: Agilent 5977B GC/MSD.[9]

  • Column: DB-1 capillary column (60 m × 0.32 mm × 0.25 µm).[9]

  • Carrier Gas: Helium.[9]

• Detection: Selective ion monitoring (SIM) mode, with detection at m/z of 100, 142, and 185.[9]

• Performance: The method demonstrated excellent linearity, accuracy, and precision according to ICH guidelines.[9]

Conclusion

The choice of an analytical method for the quantification of Tetrabutylphosphonium bromide depends on the specific requirements of the analysis, including the sample matrix, required sensitivity, and the availability of instrumentation.

• Ion Chromatography offers a robust and reliable method with good accuracy and precision, particularly for aqueous samples.[1][2]

• LC-HRMS provides high sensitivity and selectivity, making it ideal for trace-level detection in complex environmental matrices.[5][6]

• Argentometric Titration is a simple and cost-effective method for determining the purity of bulk TBPB, although it lacks the specificity of chromatographic techniques.[7]

• GC-MS has been successfully applied to the analysis of the closely related compound TBAB and may be adaptable for TBPB, offering high sensitivity and specificity.[8][9]

Cross-validation of these methods by analyzing the same set of samples and statistically comparing the results is highly recommended to ensure data integrity and to select the most appropriate method for a given application. This process is essential in regulated environments such as the pharmaceutical industry.[10]

References

• 1. Simultaneous determination of tetrabutyl ammonium and tetrabutyl phosphonium in environmental water samples by solid phase extraction and ion chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Ion chromatographic determination of residual phase transfer catalyst in active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quaternary (triphenyl-) phosphonium compounds: Environmental behavior and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. japsonline.com [japsonline.com]
• 9. japsonline.com [japsonline.com]
• 10. pharmaguru.co [pharmaguru.co]

A Comparative Environmental Impact Assessment: Tetrabutylphosphonium Bromide and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed Chemical Selection

The selection of reagents in chemical synthesis and drug development extends beyond reaction efficiency and yield. A critical, yet often overlooked, aspect is the environmental footprint of these chemicals. This guide provides a comprehensive comparison of the environmental impact of Tetrabutylphosphonium bromide (TBPB), a widely used phase-transfer catalyst and ionic liquid component, with its common alternatives. By presenting quantitative ecotoxicity and biodegradability data, alongside detailed experimental protocols, this document aims to empower researchers to make more environmentally conscious decisions in their work.

Executive Summary

Tetrabutylphosphonium bromide (TBPB) and its ammonium (B1175870) analogue, Tetrabutylammonium bromide (TBAB), exhibit notable aquatic toxicity and are not readily biodegradable, posing potential risks to environmental compartments. In contrast, certain Deep Eutectic Solvents (DESs), particularly those based on choline (B1196258) chloride, emerge as significantly greener alternatives, demonstrating lower toxicity and ready biodegradability. While other phosphonium (B103445) and ammonium salts are available as alternatives, their environmental data is less comprehensive, warranting caution in their application. This guide underscores the importance of a holistic life-cycle assessment in the pursuit of green chemistry.

Comparative Data on Environmental Impact

The following tables summarize the available quantitative data on the ecotoxicity and biodegradability of Tetrabutylphosphonium bromide and its primary alternatives.

Table 1: Acute Aquatic Ecotoxicity Data

Chemical	Test Organism	Endpoint	Value (mg/L)	Exposure Time	Guideline
Tetrabutylphosphonium bromide (TBPB)	Fish (Leuciscus idus)	LC50	100 - 1,000[1]	48 h	Not Specified
Daphnia magna	EC50	Data not available	48 h	-
Algae (species not specified)	EC50	Data not available	72 h	-
Tetrabutylammonium bromide (TBAB)	Fish (Danio rerio)	LC50	>100[2]	96 h	OECD 203
Daphnia magna	EC50	50[2]	48 h	OECD 202
Algae (Pseudokirchneriella subcapitata)	ErC50	204.7[2]	72 h	OECD 201
Methyltriphenylphosphonium bromide	Daphnia magna	EC50	2.4[3]	48 h	OECD 202
Aquatic Organisms	-	Toxic to aquatic life with long lasting effects[4][5]	-	-
Aliquat® 336	Aquatic Organisms	-	Very toxic to aquatic life with long lasting effects[6][7]	-	-
Choline Chloride:Glycerol (B35011) DES (1:2)	Fish and Human Cell Lines	EC50	>10 mM (low cytotoxicity)[8]	-	-
Wheat (Triticum aestivum)	EC50	>5000 mg/L (non-toxic)[8]	-	-
Choline Chloride:Oxalic Acid DES (1:1)	Fish and Human Cell Lines	EC50	1.64 mM and 4.19 mM (moderate cytotoxicity)[8]	-	-

LC50: Lethal Concentration for 50% of the test population. EC50: Effective Concentration causing a 50% response. ErC50: EC50 based on growth rate inhibition.

Table 2: Biodegradability Data

Chemical	Test Method	Duration	Result	Classification
Tetrabutylphosphonium bromide (TBPB)	Not specified	-	Phosphonium ILs show relatively low levels of biodegradability[2]	Likely not readily biodegradable
Tetrabutylammonium bromide (TBAB)	OECD 301F (Manometric Respirometry)	28 days	0%[2]	Not readily biodegradable
Methyltriphenylphosphonium bromide	OECD 301B (CO2 Evolution)	29 days	5%[3]	Not readily biodegradable
Aliquat® 336	Data not available	-	-	-
Choline Chloride-based DESs (with glucose, glycerol, oxalic acid)	Closed Bottle Test (similar to OECD 301D)	Not specified	68-96% mineralization[8]	Readily biodegradable

In-Depth Analysis of Environmental Performance

Tetrabutylphosphonium Bromide (TBPB): Data on the aquatic toxicity of TBPB is limited but points towards potential harm. The reported LC50 for the golden orfe fish is broad (100-1,000 mg/L), indicating a need for more precise studies[1]. While specific data for daphnia and algae are lacking, the general understanding of phosphonium-based ionic liquids suggests they are not environmentally benign[2][4]. Studies on the biodegradability of phosphonium ionic liquids indicate they are generally persistent in the environment[2][4].

Alternative 1: Tetrabutylammonium Bromide (TBAB): As the ammonium analogue of TBPB, TBAB is a common alternative phase-transfer catalyst. Comprehensive ecotoxicity data is available for TBAB, revealing moderate toxicity to aquatic invertebrates (Daphnia magna EC50 of 50 mg/L) and lower toxicity to fish and algae[2]. Crucially, TBAB is not readily biodegradable, showing 0% degradation in a 28-day OECD 301F study, indicating its potential for persistence in the environment[2].

Alternative 2: Other Quaternary Ammonium and Phosphonium Salts:

• Methyltriphenylphosphonium bromide: This alternative exhibits higher aquatic toxicity than TBAB, with an EC50 for Daphnia magna of 2.4 mg/L, and is also not readily biodegradable (5% in 29 days)[3]. Its use should be carefully considered from an environmental standpoint.

• Aliquat® 336 (Tricaprylmethylammonium chloride): This phase-transfer catalyst is classified as very toxic to aquatic life with long-lasting effects, suggesting a significant environmental concern[6][7].

Alternative 3: Deep Eutectic Solvents (DESs): DESs are emerging as a promising class of green solvents. Choline chloride-based DESs, in particular, have been shown to be significantly less toxic and more biodegradable than many ionic liquids[8]. For instance, a DES composed of choline chloride and glycerol displayed low cytotoxicity, and several choline chloride-based DESs were found to be readily biodegradable[8]. The environmental profile of a DES is, however, dependent on its constituent components, with some, like those containing oxalic acid, exhibiting moderate cytotoxicity[8].

Experimental Protocols

To ensure the reproducibility and validity of the presented data, the following are detailed summaries of the key experimental protocols used in the assessment of ecotoxicity and biodegradability.

Aquatic Ecotoxicity Testing

These tests evaluate the potential hazard of a substance to aquatic organisms representing different trophic levels.

1. Fish, Acute Toxicity Test (OECD Guideline 203)

• Principle: This test determines the concentration of a substance that is lethal to 50% (LC50) of the test fish over a 96-hour exposure period.

• Methodology:

  • Groups of fish of a single species (e.g., Zebrafish, Danio rerio) are exposed to the test substance dissolved in water at five or more concentrations for 96 hours.

  • A control group is maintained in water without the test substance.

  • Mortality is recorded at 24, 48, 72, and 96 hours.

  • The LC50 is calculated at the end of the exposure period using statistical methods.

2. Daphnia sp., Acute Immobilisation Test (OECD Guideline 202)

• Principle: This test determines the concentration of a substance that immobilizes 50% (EC50) of the water flea Daphnia magna over a 48-hour exposure period.

• Methodology:

  • Young daphnids (less than 24 hours old) are exposed to the test substance in water at various concentrations for 48 hours.

  • A control group is maintained in water without the test substance.

  • The number of immobilized daphnids (those unable to swim) is recorded at 24 and 48 hours.

  • The EC50 is calculated based on the immobilization data.

3. Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201)

• Principle: This test assesses the effect of a substance on the growth of a freshwater green alga (e.g., Pseudokirchneriella subcapitata) over 72 hours. The endpoint is the inhibition of growth, expressed as the EC50.

• Methodology:

  • Exponentially growing cultures of the test alga are exposed to a range of concentrations of the test substance in a nutrient-rich medium.

  • The cultures are incubated under constant light and temperature for 72 hours.

  • Algal growth is measured at 24, 48, and 72 hours by cell counts or a surrogate measurement like fluorescence.

  • The growth rate and yield are calculated for each concentration, and the ErC50 (based on growth rate) or EyC50 (based on yield) is determined.

Ready Biodegradability Testing

These tests determine the potential for a chemical to be rapidly and ultimately biodegraded by microorganisms in an aerobic aquatic environment.

1. Manometric Respirometry Test (OECD Guideline 301F)

• Principle: This method measures the oxygen consumed by a microbial population while biodegrading the test substance in a closed system over 28 days.

• Methodology:

  • A solution or suspension of the test substance in a mineral medium is inoculated with a small amount of activated sludge from a wastewater treatment plant.

  • The mixture is placed in a sealed vessel equipped with a device to measure oxygen consumption.

  • The oxygen uptake is monitored over 28 days and compared to the theoretical oxygen demand (ThOD) of the substance.

  • A substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window during the 28-day period.

2. Closed Bottle Test (OECD Guideline 301D)

• Principle: This test measures the depletion of dissolved oxygen in sealed bottles containing the test substance and a microbial inoculum.

• Methodology:

  • A solution of the test substance at a low concentration is prepared in an oxygen-saturated mineral medium and inoculated with microorganisms.

  • The solution is dispensed into sealed bottles, ensuring no headspace.

  • The decrease in dissolved oxygen is measured over a 28-day period.

  • The percentage of biodegradation is calculated based on the ratio of the measured biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD). The pass level is 60% ThOD within the 10-day window.

Visualizing Workflows and Pathways

To further clarify the concepts discussed, the following diagrams have been generated using Graphviz.

Workflow for Environmental Impact Assessment

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. Phosphonium ionic liquids: design, synthesis and evaluation of biodegradability - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 4. researchgate.net [researchgate.net]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. fishersci.com [fishersci.com]
• 7. Tetrabutylphosphonium bromide | CAS#:3115-68-2 | Chemsrc [chemsrc.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Synthesis Protocols Using Tetrabutylphosphonium Bromide

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst and synthesis protocol is paramount to achieving desired reaction outcomes with high efficiency, reproducibility, and scalability. Tetrabutylphosphonium bromide ([PBu4]Br), a quaternary phosphonium (B103445) salt, has emerged as a versatile and effective phase-transfer catalyst in a variety of organic transformations. This guide provides an objective comparison of synthesis protocols utilizing [PBu4]Br with alternative methods, supported by experimental data, detailed methodologies, and visual workflows to aid in informed decision-making.

Performance Comparison: [PBu4]Br vs. Alternatives

Tetrabutylphosphonium bromide's efficacy primarily stems from its role as a phase-transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases. Its lipophilic tetrabutyl groups enable the transport of anions from an aqueous phase to an organic phase, thereby accelerating reaction rates. A key advantage of phosphonium salts like [PBu4]Br over their ammonium (B1175870) counterparts, such as Tetrabutylammonium bromide (TBAB), is their generally higher thermal stability, making them suitable for reactions requiring elevated temperatures.[1][2][3] However, this often comes at a higher cost.[1]

This guide will focus on two key reaction types where [PBu4]Br has shown significant utility: dehydration of diols and bromination of aromatic compounds .

Dehydration of 1,4-Butanediol (B3395766) to 1,3-Butadiene (B125203)

The conversion of bio-based 1,4-butanediol to 1,3-butadiene, a key monomer for synthetic rubber, is a significant industrial process. Tetrabutylphosphonium bromide has been demonstrated as an effective catalyst for this transformation.

Catalyst System	Substrate	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
[PBu4]Br / HBr	1,4-Butanediol	200	2	94	[4]
Montmorillonite KSF Clay	2-Methylcyclohexanol	Reflux (90 min)	1.5	Not specified	[5]
Ceria (CeO2)	1,4-Butanediol	400	Not specified	59.7
Aluminosilicates (H-ZSM-5)	1,3-Butanediol	300	Not specified	60

As the data indicates, [PBu4]Br provides a high yield of butadiene from 1,4-butanediol at a lower temperature compared to some solid acid catalysts. While a direct comparison with Montmorillonite KSF clay for the same substrate was not found, the clay offers a greener alternative by being reusable and avoiding strong acids.[5]

Bromination of Phenols

Tetrabutylphosphonium bromide can be converted to Tetrabutylphosphonium tribromide (TBPTB), which serves as an efficient and stable brominating agent. This method offers an alternative to traditional bromination techniques that often use hazardous elemental bromine.

Catalyst/Reagent System	Substrate	Solvent	Reaction Time	Yield (%)	Reference
TBPTB (from [PBu4]Br)	Phenol (B47542)	Water/Ethyl Acetate (B1210297)	3 min	98	[6]
KBr / KBrO3	Phenol	Glacial Acetic Acid	48 min	Not specified
KBr / ZnAl-BrO3- LDHs	Phenol	Acetic Acid/Water	Not specified	86

The protocol using TBPTB demonstrates rapid reaction times and high yields in an aqueous/organic biphasic system, highlighting the efficiency of this phosphonium-based reagent.[6] Alternative methods using a bromide/bromate system are also effective and offer an environmentally benign approach, generating bromine in situ.

Experimental Protocols

Dehydration of 1,4-Butanediol using [PBu4]Br

Objective: To synthesize 1,3-butadiene from 1,4-butanediol catalyzed by Tetrabutylphosphonium bromide.

Materials:

• 1,4-Butanediol

• Tetrabutylphosphonium bromide ([PBu4]Br)

• Hydrobromic acid (HBr)

• Inert atmosphere (e.g., Nitrogen)

• Reaction vessel equipped with a stirrer and temperature control

Procedure:

• In a typical reaction, 1.7 mmol of Tetrabutylphosphonium bromide is added to the reaction vessel.

• 0.5 mmol of 1,4-butanediol is introduced into the vessel.

• An appropriate amount of hydrobromic acid is added as a co-catalyst.

• The mixture is heated to 200°C under a nitrogen atmosphere with constant stirring (e.g., 500 rpm).

• The reaction is allowed to proceed for 2 hours.

• Upon completion, the reaction mixture is cooled, and the product, 1,3-butadiene, is isolated. Due to its gaseous nature, appropriate collection methods such as a cold trap should be employed.

Bromination of Phenol using TBPTB (derived from [PBu4]Br)

Objective: To synthesize 4-bromophenol (B116583) from phenol using Tetrabutylphosphonium tribromide.

Materials:

• Phenol

• Tetrabutylphosphonium tribromide (TBPTB)

• Ethyl acetate

• Water

• Round-bottom flask with a magnetic stirrer

Procedure:

• Dissolve 3 mmol of phenol in a biphasic solvent system of 10 mL ethyl acetate and 5 mL water in a round-bottom flask.

• With vigorous stirring at room temperature, add TBPTB portion-wise to the reaction mixture.

• The reaction is typically complete within 3 minutes of the total addition of the reagent.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, separate the organic layer.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization to yield 4-bromophenol.

Reproducibility and Scalability

Phase-transfer catalysis is a well-established and scalable technique used in industrial processes.[1] The use of phosphonium salts like [PBu4]Br is particularly advantageous for industrial applications that may require high temperatures due to their enhanced thermal stability compared to ammonium salts.[2][3] The reproducibility of these reactions is generally high, provided that key parameters such as catalyst loading, temperature, stirring speed, and reactant concentrations are carefully controlled. For industrial-scale production, the cost of [PBu4]Br may be a consideration, and optimization of catalyst loading and recycling protocols would be crucial.[1]

Visualizing the Workflow and Decision-Making Process

To better illustrate the experimental process and the logic behind choosing a particular synthesis protocol, the following diagrams are provided in Graphviz DOT language.

Generalized workflow for a synthesis using a [PBu4]Br-derived catalyst.

Decision matrix for selecting a synthesis catalyst.

References

• 1. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. shokubai.org [shokubai.org]
• 5. beyondbenign.org [beyondbenign.org]
• 6. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Proper Disposal of Tetrabutylphosphonium Bromide: A Step-by-Step Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of Tetrabutylphosphonium bromide, ensuring the safety of laboratory personnel and the protection of the environment. The following procedures are designed for researchers, scientists, and drug development professionals who handle this chemical.

Tetrabutylphosphonium bromide is a hazardous substance that is toxic if it comes into contact with skin or is swallowed, and it can cause serious eye damage.[1][2][3] It is also recognized as being toxic to aquatic life with long-lasting effects.[2][4] Adherence to proper disposal protocols is therefore critical.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). Standard procedure requires wearing protective gloves, clothing, and eye/face protection.[2][3] In case of potential dust formation, respiratory protection should also be used.[1]

Key Hazard Information:

Hazard Statement	GHS Classification
Harmful if swallowed.[1][2][3]	Acute toxicity, Oral (Category 4)[2]
Toxic in contact with skin.[1][2][3]	Acute toxicity, Dermal (Category 3)[2]
Causes serious eye damage.[1][2][3]	Serious eye damage/eye irritation (Category 1)[2]
May cause respiratory irritation.[1][3]	Specific target organ toxicity — single exposure (Category 3)
Toxic to aquatic life with long lasting effects.[2]	Hazardous to the aquatic environment, long-term (Chronic) - Category 2[2]
May be corrosive to metals.[2]	Corrosive to metals (Category 1)[2]

Step-by-Step Disposal Protocol

This protocol outlines the approved method for the disposal of Tetrabutylphosphonium bromide waste.

• Waste Collection:

  • Collect waste Tetrabutylphosphonium bromide, including any contaminated materials, in a designated, properly labeled, and sealed container.[3][4]

  • Ensure the container is made of a corrosion-resistant material.[2]

  • Store the sealed container in a locked, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][5]

• Engage a Licensed Waste Disposal Service:

  • The disposal of Tetrabutylphosphonium bromide must be handled by a licensed professional waste disposal company.[1]

  • Do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste.[4][5]

• Provide Full Disclosure to the Disposal Company:

  • Inform the waste disposal company of the chemical's identity, concentration, and any known contaminants.

  • Provide them with a copy of the Safety Data Sheet (SDS).

• Recommended Disposal Method:

  • The preferred method of disposal is incineration.[1] This typically involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[1]

  • All disposal activities must be in strict accordance with local, state, and federal regulations.[4]

Spill Management

In the event of a spill, follow these procedures immediately:

• Minor Spills:

  • Remove all sources of ignition.[3][4]

  • Ventilate the area.

  • Wearing appropriate PPE, clean up the spill using dry methods to avoid generating dust.[3][4]

  • Collect the spilled material and any contaminated cleanup supplies into a suitable, labeled container for disposal.[3][4]

• Major Spills:

  • Evacuate personnel from the area and move upwind.[3][4]

  • Alert emergency responders and provide them with the location and nature of the hazard.[3][4]

  • Prevent the spill from entering drains or waterways.[1][3]

Disposal Workflow

Caption: Workflow for the safe disposal of Tetrabutylphosphonium bromide.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. echemi.com [echemi.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling Tetrabutylphosphonium bromide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for Tetrabutylphosphonium bromide, a compound that requires careful handling due to its potential hazards.

Hazard Identification and Classification

Tetrabutylphosphonium bromide is classified as a hazardous substance.[1] It is harmful if swallowed or inhaled and toxic in contact with skin.[2][3][4] The compound can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][5]

GHS Hazard Statements:

• H302: Harmful if swallowed[2][3]

• H311: Toxic in contact with skin[2][3]

• H315: Causes skin irritation[2][3]

• H318: Causes serious eye damage[2][4]

• H335: May cause respiratory irritation[2][3]

The material is extremely destructive to the tissue of the mucous membranes and upper respiratory tract.[2] Long-term or repeated exposure can lead to severe skin irritation and ulceration, and asthma-like symptoms may persist for months or years after exposure ceases.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to mitigate the risks associated with Tetrabutylphosphonium bromide. The following table outlines the recommended PPE for various body parts.

Body Part	Recommended PPE	Specifications and Standards
Eyes/Face	Chemical safety goggles and a full face shield	Must be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[2]
Hands	Chemical-resistant gloves (e.g., Nitrile rubber, PVC)	Gloves must be inspected before use. For prolonged or frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended. For brief contact, a protection class of 3 or higher (> 60 minutes) is suitable.[1][2]
Body	Full body protective clothing or a complete suit protecting against chemicals, and a PVC apron	The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[1][2]
Respiratory	Air-purifying respirator with a full-face particle respirator cartridge (N100/P3) or a full-face supplied-air respirator	Use respirators and components tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU).[2] This is particularly important where dust may be generated.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is essential for the safe handling of Tetrabutylphosphonium bromide. The following diagram and steps outline the recommended procedure.

Safe Handling Workflow

Experimental Protocol:

• Preparation:

  • Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.[2]

  • Work in a well-ventilated area, preferably under a chemical fume hood.[3]

  • Ensure that an eyewash station and safety shower are in close proximity to the workstation.[3]

  • Have a spill kit readily available.

• Handling:

  • Avoid all personal contact, including inhalation of dust.[1]

  • When weighing and transferring the solid, do so carefully to avoid creating dust.[2]

  • Use only under a chemical fume hood.[3]

  • Do not eat, drink, or smoke when using this product.[3]

• In Case of a Spill:

  • Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, using dry clean-up procedures to avoid generating dust.[1] Place the spilled material in a suitable, labeled container for waste disposal.[1]

  • Major Spills: Evacuate the area and move upwind.[1] Alert emergency responders and inform them of the location and nature of the hazard.[1]

• First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[2]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with soap and plenty of water. Take the victim immediately to the hospital.[2][5]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[2] Continue rinsing eyes during transport to the hospital.[2]
Ingestion	Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[2]

Disposal Plan

Proper disposal of Tetrabutylphosphonium bromide and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: This material and its container must be disposed of as hazardous waste.[1] Contact a licensed professional waste disposal service to dispose of this material.[2] One method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

• Contaminated Packaging: Dispose of as unused product.[2] Puncture containers to prevent re-use and bury them at an authorized landfill.[1]

• Regulations: All waste must be handled in accordance with local, state, and federal regulations.[1]

By adhering to these safety and logistical guidelines, researchers can minimize their risk of exposure and ensure the safe handling and disposal of Tetrabutylphosphonium bromide in a laboratory setting.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. Tetrabutylphosphonium bromide - Safety Data Sheet [chemicalbook.com]